2-Hydroxyphenylboronic acid

• CAS: 89466-08-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxyphenylboronic Acid: Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyphenylboronic acid, a versatile organic compound, has garnered significant attention in various scientific fields, particularly in organic synthesis and medicinal chemistry. Its unique structural features, combining a phenyl ring with both a hydroxyl and a boronic acid group in the ortho position, impart distinct chemical properties that make it a valuable building block for the synthesis of complex molecules and a key component in the development of innovative sensors and potential therapeutic agents. This technical guide provides a comprehensive overview of the fundamental properties, molecular structure, and key applications of 2-hydroxyphenylboronic acid, with a focus on experimental protocols and logical workflows relevant to researchers in drug development and related disciplines.

Core Properties and Structure

2-Hydroxyphenylboronic acid, also known as 2-hydroxybenzeneboronic acid, is a white to light-yellow crystalline powder.[1] Its fundamental properties are summarized in the table below.

Table 1: Physicochemical Properties of 2-Hydroxyphenylboronic Acid

Property	Value	Reference
CAS Number	89466-08-0	[1][2][3][4][5][6]
Molecular Formula	C₆H₇BO₃	[1][2][3][5][6]
Molecular Weight	137.93 g/mol	[1][2][3][5]
Melting Point	185 °C (decomposes)	[1]
Appearance	White to light-yellow powder/crystal	[1]
Purity	≥98%	[2][5]
Synonyms	2-Hydroxybenzeneboronic acid, 2-Boronophenol, o-Hydroxyphenylboronic acid	[5][7]

Molecular Structure and Intramolecular Interactions

The structure of 2-hydroxyphenylboronic acid is characterized by a planar phenyl ring with a boronic acid group [-B(OH)₂] and a hydroxyl group [-OH] at adjacent positions. This ortho-substitution is crucial as it allows for the formation of an intramolecular hydrogen bond between the hydroxyl group and one of the oxygen atoms of the boronic acid group. This interaction significantly influences the compound's conformation, acidity, and reactivity.

Experimental Protocols

Synthesis of 2-Hydroxyphenylboronic Acid

A common method for the synthesis of 2-hydroxyphenylboronic acid involves the reaction of a protected 2-bromophenol (B46759) with an organolithium reagent followed by treatment with a borate (B1201080) ester and subsequent deprotection.[8]

Materials:

• 2-Bromophenol

• Protecting group (e.g., tert-Butyldimethylsilyl chloride)

• n-Butyllithium (n-BuLi)

• Trimethyl borate [B(OCH₃)₃]

• Anhydrous tetrahydrofuran (B95107) (THF)

• Hydrochloric acid (HCl)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Protection of the Hydroxyl Group:

  • Dissolve 2-bromophenol in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Add a suitable base (e.g., triethylamine) followed by the protecting group (e.g., TBDMSCl).

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Work up the reaction by adding water and extracting the product with diethyl ether.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the protected 2-bromophenol.

• Lithiation and Borylation:

  • Dissolve the protected 2-bromophenol in anhydrous THF and cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (typically 2.2 equivalents) to the solution while maintaining the low temperature. The first equivalent deprotonates any remaining hydroxyl groups, and the second equivalent performs the lithium-halogen exchange.

  • After stirring for a defined period, add trimethyl borate to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for several hours.

• Hydrolysis and Purification:

  • Quench the reaction by slowly adding an aqueous solution of hydrochloric acid.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the solution and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield 2-hydroxyphenylboronic acid.

Characterization Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the hydroxyl proton, and the boronic acid protons. The chemical shifts and coupling patterns of the aromatic protons will be indicative of the ortho-disubstituted phenyl ring. The hydroxyl and boronic acid protons may appear as broad singlets and their chemical shifts can be concentration and solvent dependent.

• ¹³C NMR: The carbon NMR spectrum will display signals for the six aromatic carbons and the carbon attached to the boron atom. The chemical shifts will be influenced by the electron-donating hydroxyl group and the electron-withdrawing boronic acid group. Two-dimensional NMR techniques like HSQC can be used to correlate the proton and carbon signals for unambiguous assignment.[9][10][11]

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum of 2-hydroxyphenylboronic acid will exhibit characteristic absorption bands corresponding to its functional groups.[12][13][14]

• O-H stretching: A broad band in the region of 3200-3600 cm⁻¹ is expected due to the hydroxyl groups of both the phenol (B47542) and the boronic acid, likely showing evidence of hydrogen bonding.

• Aromatic C-H stretching: Sharp peaks just above 3000 cm⁻¹.

• Aromatic C=C stretching: Peaks in the 1450-1600 cm⁻¹ region.

• B-O stretching: A strong, broad band typically observed around 1350 cm⁻¹.

• C-B stretching: A weaker band around 1100 cm⁻¹.

• In-plane and out-of-plane C-H bending: Bands in the fingerprint region (below 1000 cm⁻¹).

3. Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of 2-hydroxyphenylboronic acid and to study its fragmentation pattern.[15][16][17] Under electrospray ionization (ESI) or other soft ionization techniques, the molecular ion peak [M-H]⁻ or [M+H]⁺ should be observed. Fragmentation may involve the loss of water, boric acid, or other small molecules from the parent ion.[18][19]

4. X-ray Crystallography:

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional molecular structure of a compound in the solid state.[20][21][22] For 2-hydroxyphenylboronic acid, this technique would provide precise information on bond lengths, bond angles, and the details of the intramolecular hydrogen bonding between the hydroxyl and boronic acid groups.

Applications in Research and Drug Development

Suzuki-Miyaura Cross-Coupling Reactions

2-Hydroxyphenylboronic acid is a valuable reagent in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful tool for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds, which are common structural motifs in many pharmaceutical agents.[23][24][25]

Experimental Workflow for Suzuki-Miyaura Coupling:

A typical experimental setup involves the reaction of 2-hydroxyphenylboronic acid with an aryl halide in the presence of a palladium catalyst and a base.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the aryl group from the boronic acid to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Glucose Sensing

The boronic acid moiety of 2-hydroxyphenylboronic acid can reversibly bind with cis-diols, such as those found in glucose. This interaction forms a cyclic boronate ester, leading to a change in the electronic properties of the molecule. This principle is widely exploited in the development of glucose sensors.[26][27][28]

Experimental Workflow for a Fluorescent Glucose Sensor:

A fluorescent sensor can be designed by incorporating 2-hydroxyphenylboronic acid into a fluorophore. The binding of glucose modulates the fluorescence emission.

Caption: Workflow for glucose detection using a fluorescent sensor.

The underlying principle involves a change in the electronic state of the boronic acid upon binding to glucose, which in turn affects the fluorescence properties of the attached fluorophore.

References

• 1. 2-Hydroxyphenylboronic Acid 89466-08-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. chemscene.com [chemscene.com]
• 3. 2-ヒドロキシフェニルボロン酸 AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 89466-08-0|2-Hydroxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 5. scbt.com [scbt.com]
• 6. 2-Hydroxyphenylboronic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. 2-Hydroxyphenylboronic acid [oakwoodchemical.com]
• 8. CN111072698A - Preparation method of hydroxyphenylboronic acid - Google Patents [patents.google.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. researchgate.net [researchgate.net]
• 12. dev.spectrabase.com [dev.spectrabase.com]
• 13. azooptics.com [azooptics.com]
• 14. instanano.com [instanano.com]
• 15. whitman.edu [whitman.edu]
• 16. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 17. m.youtube.com [m.youtube.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 20. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mayo.edu [mayo.edu]
• 22. youtube.com [youtube.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. Yoneda Labs [yonedalabs.com]
• 25. organic-synthesis.com [organic-synthesis.com]
• 26. Design and Synthesis of Novel Di-Boronic Acid-Based Chemical Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Measurement of Glucose in Blood with a Phenylboronic Acid Optical Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Colorimetric Sugar Sensing Using Boronic Acid-Substituted Azobenzenes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-Hydroxyphenylboronic Acid from 2-Bromophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-hydroxyphenylboronic acid, a valuable intermediate in medicinal chemistry and organic synthesis, starting from 2-bromophenol (B46759). The synthesis necessitates a protection-deprotection strategy to circumvent the incompatibility of the acidic phenolic proton with the organometallic intermediates. This document details the prevalent synthetic routes, including the Grignard and organolithium pathways, with a focus on experimental protocols, quantitative data, and process workflow.

Synthetic Strategy Overview

The synthesis of 2-hydroxyphenylboronic acid from 2-bromophenol involves a multi-step process, which is essential due to the acidic nature of the phenolic hydroxyl group that would otherwise quench the organometallic reagents required for borylation. The general synthetic pathway is outlined below:

• Protection of the Hydroxyl Group: The phenolic hydroxyl group of 2-bromophenol is first protected to prevent its interference in subsequent steps. Common protecting groups include silyl (B83357) ethers (e.g., trimethylsilyl (B98337) (TMS), tert-butyldimethylsilyl (TBDMS)) and benzyl (B1604629) ethers.

• Formation of the Organometallic Intermediate: The protected 2-bromophenol is then converted into an organometallic reagent. This is typically achieved through one of two primary methods:

  • Grignard Reaction: Reaction with magnesium metal to form a Grignard reagent.

  • Lithium-Halogen Exchange: Reaction with an organolithium reagent, such as n-butyllithium, to generate an aryllithium species.

• Borylation: The organometallic intermediate is reacted with a borate (B1201080) ester, such as trimethyl borate or triisopropyl borate, to form the protected boronate ester.

• Deprotection and Hydrolysis: The protecting group is removed, and the boronate ester is hydrolyzed to yield the final product, 2-hydroxyphenylboronic acid.

Experimental Protocols

Protection of 2-Bromophenol

Protocol 2.1.1: Trimethylsilyl (TMS) Protection

This protocol is adapted from a method described for the synthesis of hydroxyphenylboronic acids[1].

• Materials:

  • 2-Bromophenol (17.3 g, 0.1 mol)

  • Hexamethyldisilazane (HMDS) (110 mL)

  • Trifluoroacetic acid (TFA) (2-3 drops)

• Procedure:

  • To a reaction flask, add 2-bromophenol and hexamethyldisilazane.

  • Stir the mixture well and add 2-3 drops of trifluoroacetic acid.

  • Heat the mixture to reflux and maintain for an overnight reaction.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, evaporate the solvent to dryness.

  • Raise the temperature to 40-50 °C and apply a vacuum for 40 minutes to remove any volatile residues, yielding the oily liquid product.

Protocol 2.1.2: tert-Butyldimethylsilyl (TBDMS) Protection

This is a general and robust procedure for the silylation of phenols[2].

• Materials:

  • 2-Bromophenol (12.1 g, 0.07 mol)

  • tert-Butyldimethylsilyl chloride (TBDMSCl) (15.0 g, 0.1 mol)

  • Imidazole (B134444) (16.5 g, 0.24 mol)

  • Anhydrous Dimethylformamide (DMF) (50 cm³)

• Procedure:

  • In a dry flask, dissolve 2-bromophenol and imidazole in anhydrous DMF.

  • To this solution, add tert-butyldimethylsilyl chloride.

  • Stir the mixture magnetically at room temperature for 2 days.

  • Add water (5 cm³) and petroleum ether (50 cm³), followed by more water (100 cm³) after 1 hour.

  • Separate the phases and extract the aqueous phase twice with a 1:1 mixture of petroleum ether and diethyl ether.

  • Combine the organic phases and wash successively with water, 1 M NaOH solution, water, and saturated NaCl solution.

  • Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent.

  • Purify the residue by distillation to obtain the product.

Borylation via Grignard Reagent

This protocol is a general procedure based on common laboratory practices for Grignard reactions.

• Materials:

  • Protected 2-bromophenol (e.g., 2-(trimethylsilyloxy)bromobenzene)

  • Magnesium turnings

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Trimethyl borate

  • A small crystal of iodine (for initiation)

• Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine.

  • Dissolve the protected 2-bromophenol in anhydrous THF and add a small amount to the magnesium turnings.

  • Initiate the reaction by gentle heating if necessary. Once initiated, add the remaining solution of protected 2-bromophenol dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Cool the Grignard solution to -78 °C in a dry ice/acetone bath.

  • Add a solution of trimethyl borate in anhydrous THF dropwise, maintaining the temperature below -60 °C.

  • After the addition, allow the mixture to warm to room temperature and stir overnight.

Borylation via Lithium-Halogen Exchange

This protocol is based on a described method for the synthesis of 2-hydroxyphenylboronic acid[1].

• Materials:

  • 2-Bromophenol (1 equivalent)

  • n-Butyllithium (2.2 equivalents)

  • Trimethyl borate

  • Anhydrous solvent (e.g., THF or diethyl ether)

• Procedure:

  • Dissolve 2-bromophenol in an anhydrous solvent in a flame-dried flask under an inert atmosphere.

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Slowly add n-butyllithium (2.2 equivalents). The first equivalent deprotonates the phenol, and the second performs the lithium-halogen exchange.

  • Stir the mixture at low temperature for a specified time to ensure complete exchange.

  • Add trimethyl borate dropwise, maintaining the low temperature.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Deprotection and Work-up

The deprotection method depends on the protecting group used.

Protocol 2.4.1: Acidic Hydrolysis for Silyl Ethers

• Procedure:

  • Quench the borylation reaction mixture by slowly adding it to an acidic aqueous solution (e.g., 1 M HCl) at 0 °C.

  • Stir the mixture vigorously for several hours to ensure complete hydrolysis of the boronate ester and cleavage of the silyl ether.

  • Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Remove the solvent under reduced pressure to obtain the crude product.

Protocol 2.4.2: Purification by Recrystallization

• Procedure:

  • Dissolve the crude 2-hydroxyphenylboronic acid in a minimum amount of a hot solvent or a solvent mixture (e.g., acetone/heptane)[1].

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Quantitative Data Summary

The following tables summarize quantitative data from various synthetic routes for 2-hydroxyphenylboronic acid.

Method	Protecting Group	Key Reagents	Yield	Purity	Reference
Lithium-Halogen Exchange	None (in situ deprotonation)	2.2 eq. n-BuLi, Trimethyl borate	60%	Not specified	[1]
Grignard Reaction	Trimethylsilyl (TMS)	Mg, Trimethyl borate	85%	99.3% (HPLC)	[1]

Workflow and Pathway Diagrams

The overall experimental workflow for the synthesis of 2-hydroxyphenylboronic acid from 2-bromophenol via the Grignard route is depicted below.

Caption: Experimental workflow for the synthesis of 2-hydroxyphenylboronic acid via the Grignard route.

The logical relationship of the key synthetic steps is illustrated in the following diagram.

Caption: Logical relationship of key steps in the synthesis.

Conclusion

The synthesis of 2-hydroxyphenylboronic acid from 2-bromophenol is a well-established process that hinges on the crucial step of protecting the phenolic hydroxyl group. Both the Grignard and organolithium routes are effective, with the choice of method often depending on the availability of reagents and the desired scale of the reaction. Careful control of reaction conditions, particularly temperature during the formation and reaction of the organometallic intermediates, is critical for achieving high yields. Furthermore, appropriate purification techniques are essential to obtain the final product in high purity. This guide provides a solid foundation for researchers to successfully synthesize this important building block for various applications in drug discovery and materials science.

References

• 1. CN111072698A - Preparation method of hydroxyphenylboronic acid - Google Patents [patents.google.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

The Genesis of Hydroxyphenylboronic Acids: A Journey from Discovery to Indispensable Research Tools

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyphenylboronic acids, a class of organoboron compounds, have carved a pivotal niche in modern chemical and pharmaceutical sciences. Characterized by a phenyl ring bearing both a hydroxyl (-OH) and a boronic acid [-B(OH)₂] group, these molecules possess a unique combination of properties that make them invaluable in a wide array of applications, from organic synthesis to the development of novel therapeutics and diagnostics. Their ability to participate in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, has revolutionized the construction of complex molecular architectures. Furthermore, the boronic acid moiety's capacity to reversibly interact with diols forms the basis for their use in sensors and drug delivery systems. This technical guide delves into the discovery and rich history of hydroxyphenylboronic acids, providing a comprehensive overview of their synthesis, key experimental protocols, and the evolution of their applications.

Discovery and Historical Development

The story of hydroxyphenylboronic acids is intrinsically linked to the broader history of organoboron chemistry. The first isolation of a boronic acid was achieved in 1860 by Edward Frankland, who synthesized ethylboronic acid.[1] However, the journey to arylboronic acids, the class to which hydroxyphenylboronic acids belong, took several more decades.

A significant milestone was the first reported synthesis of phenylboronic acid in 1880 by Michaelis and Becker.[2] Their method involved the reaction of diphenylmercury (B1670734) with boron trichloride (B1173362) at high temperatures. A more practical and widely adopted method emerged in 1909 from the work of Khotinsky and Melamed, who utilized the reaction of a Grignard reagent (phenylmagnesium bromide) with a trialkyl borate (B1201080), followed by hydrolysis.[2][3] This approach laid the fundamental groundwork for the synthesis of a vast array of substituted arylboronic acids.

Key Synthetic Methodologies: A Historical Perspective

The synthesis of hydroxyphenylboronic acids has evolved significantly from the early, often low-yielding methods to the highly efficient and scalable processes used today. The primary challenge in synthesizing these compounds lies in the incompatibility of the acidic phenolic proton and the boronic acid group with the highly reactive organometallic intermediates (Grignard or organolithium reagents) typically used in boronic acid synthesis. To circumvent this, protection-deprotection strategies are commonly employed.

Early Synthetic Approaches: The Diazotization Route

An early and notable method for the preparation of hydroxyphenylboronic acids involved the chemical transformation of aminophenylboronic acids. This multi-step process leverages well-established reactions in organic synthesis.

• Nitration: The synthesis would begin with the nitration of a phenylboronic acid precursor to introduce a nitro group onto the aromatic ring.

• Reduction: The nitro group is then reduced to an amino group, typically through catalytic hydrogenation.

• Diazotization and Hydrolysis: The resulting aminophenylboronic acid is then diazotized using nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) at low temperatures. The intermediate diazonium salt is subsequently hydrolyzed by heating in an aqueous acidic medium to yield the desired hydroxyphenylboronic acid.[4]

Modern Synthetic Routes: Protection and Grignard/Organolithium Reactions

Contemporary methods for synthesizing hydroxyphenylboronic acids predominantly rely on the use of protecting groups for the hydroxyl functionality of a starting bromophenol. This strategy allows for the use of highly efficient Grignard or organolithium-based borylation reactions.

A general workflow for this approach is as follows:

• Protection: The hydroxyl group of a 2-, 3-, or 4-bromophenol (B116583) is protected with a suitable protecting group, such as tert-butyldimethylsilyl (TBDMS), tert-butoxycarbonyl (BOC), or benzyl (B1604629) (Bn).[5]

• Metal-Halogen Exchange or Grignard Formation: The protected bromophenol is then subjected to either a metal-halogen exchange reaction using an organolithium reagent (e.g., n-butyllithium or sec-butyllithium) at low temperatures or converted into a Grignard reagent by reacting with magnesium metal.[4][5]

• Borylation: The resulting organometallic intermediate is then reacted with a trialkyl borate, such as trimethyl borate or triisopropyl borate, to form a boronate ester.[4][5]

• Deprotection and Hydrolysis: The protecting group is removed, and the boronate ester is hydrolyzed under acidic conditions to yield the final hydroxyphenylboronic acid.[4][5]

Experimental Protocols for Key Syntheses

The following sections provide detailed methodologies for the synthesis of the three isomers of hydroxyphenylboronic acid, based on modern and commonly cited procedures.

Synthesis of 2-Hydroxyphenylboronic Acid

A common modern approach involves the direct ortho-lithiation of a protected phenol (B47542) followed by borylation.

Protocol:

• A solution of a protected phenol (e.g., with a methoxymethyl or dihydropyran group) in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF) is cooled to a low temperature (e.g., -78 °C) under an inert atmosphere (e.g., nitrogen or argon).

• An organolithium reagent, such as n-butyllithium, is added dropwise to the solution, and the mixture is stirred for a period to allow for ortho-lithiation.

• A trialkyl borate, typically triisopropyl borate, is then added to the reaction mixture, and the solution is allowed to warm to room temperature.

• The reaction is quenched by the addition of an acidic aqueous solution (e.g., hydrochloric acid).

• The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed, dried, and concentrated.

• The crude product is then purified, often by recrystallization, to yield 2-hydroxyphenylboronic acid.[4]

Synthesis of 3-Hydroxyphenylboronic Acid

The synthesis of the meta-isomer can be achieved through a lithium-halogen exchange reaction on a protected 3-bromophenol (B21344).

Protocol:

• 3-Bromophenol is first reacted with a protecting group reagent (e.g., benzyl bromide in the presence of a base like potassium carbonate) to protect the hydroxyl group.

• The resulting protected 3-bromophenol is dissolved in an anhydrous etheral solvent such as THF and cooled to a very low temperature (e.g., below -70 °C) under an inert atmosphere.

• An organolithium reagent, such as sec-butyllithium, is added slowly to the solution to perform a lithium-halogen exchange.[4]

• Trimethyl borate is then added to the reaction mixture, which is subsequently allowed to warm to room temperature.[4]

• The reaction is worked up by adding an acidic aqueous solution.

• The protecting group is removed (e.g., by catalytic hydrogenation for a benzyl group), and the product is extracted and purified to give 3-hydroxyphenylboronic acid.

Synthesis of 4-Hydroxyphenylboronic Acid

The para-isomer is commonly synthesized via a Grignard reaction of a protected 4-bromophenol.

Protocol:

• The hydroxyl group of 4-bromophenol is protected, for instance, with a tert-butyldimethylsilyl (TBDMS) group by reacting it with TBDMS-Cl in the presence of a base like triethylamine.[4]

• The protected 4-bromophenol is then used to prepare a Grignard reagent by reacting it with magnesium turnings in an anhydrous solvent like THF.[3][4]

• The Grignard reagent is then added to a solution of trimethyl borate at a low temperature.[3][4]

• The reaction mixture is warmed to room temperature and then hydrolyzed with an acid.

• The TBDMS protecting group is cleaved, often during the acidic workup or by treatment with a fluoride (B91410) source like tetrabutylammonium (B224687) fluoride.[3]

• The resulting 4-hydroxyphenylboronic acid is then isolated and purified.[3]

Quantitative Data Summary

The following table summarizes typical yields for the modern synthesis of hydroxyphenylboronic acid isomers as reported in various sources. It is important to note that yields can vary significantly based on the specific reaction conditions, scale, and purification methods.

Isomer	Starting Material	Key Reagents	Reported Yield	Reference
2-Hydroxyphenylboronic Acid	2-Bromophenol	n-Butyllithium, Trimethyl borate	60%	[4]
3-Hydroxyphenylboronic Acid	3-Bromophenol	Sodium hydride, sec-Butyl lithium, Trimethyl borate	58%	[4]
4-Hydroxyphenylboronic Acid	4-Bromophenol	TBDMS-Cl, Magnesium, Trimethyl borate	68%	[4]
4-Hydroxyphenylboronic Acid	4-Methoxyphenylboronic acid	Acetyl chloride, Aluminum trichloride	73%	[3]

Applications and Future Outlook

The utility of hydroxyphenylboronic acids has expanded dramatically since their initial discovery. Their primary application lies in their role as versatile building blocks in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form C-C bonds. This has been instrumental in the synthesis of numerous pharmaceuticals, agrochemicals, and advanced materials.

Beyond synthesis, the unique ability of the boronic acid moiety to form reversible covalent bonds with diols has been exploited in the development of:

• Glucose Sensors: For monitoring blood glucose levels in diabetic patients.

• Drug Delivery Systems: Creating "smart" polymers that can release therapeutic agents in response to specific biological cues.

• Bioconjugation: For the labeling and immobilization of biomolecules.

The field of hydroxyphenylboronic acid chemistry continues to evolve, with ongoing research focused on developing novel synthetic methods with improved efficiency and sustainability, as well as exploring new applications in areas such as catalysis, materials science, and chemical biology. The rich history and versatile reactivity of these compounds ensure that they will remain at the forefront of chemical and pharmaceutical innovation for the foreseeable future.

References

• 1. 3-Hydroxyphenylboronic acid = 95.0 87199-18-6 [sigmaaldrich.com]
• 2. Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics [scirp.org]
• 3. Page loading... [wap.guidechem.com]
• 4. CN111072698A - Preparation method of hydroxyphenylboronic acid - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 2-Hydroxyphenylboronic Acid (CAS 89466-08-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyphenylboronic acid, with the CAS number 89466-08-0, is a versatile organoboron compound that has garnered significant interest in various scientific and industrial fields. Its unique chemical structure, featuring both a hydroxyl group and a boronic acid moiety on a phenyl ring, imparts a range of useful properties, making it a valuable building block in organic synthesis, a key component in the development of biosensors, and a promising scaffold in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of 2-hydroxyphenylboronic acid, including its chemical and physical properties, synthesis and purification protocols, and diverse applications, with a focus on its role in Suzuki-Miyaura coupling and as a molecular tool in biological systems.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-hydroxyphenylboronic acid is essential for its effective handling, storage, and application in research and development. Key properties are summarized in the table below.

Property	Value	References
CAS Number	89466-08-0	[1][2][3][4]
Molecular Formula	C₆H₇BO₃	[1][3][4]
Molecular Weight	137.93 g/mol	[1][3][4]
Appearance	White to light yellow crystalline powder
Melting Point	185 °C (decomposes)
Solubility	Slightly soluble in water. Soluble in many polar organic solvents.	[1]
pKa (Predicted)	8.61 ± 0.58	[1]
Storage	Store in a cool, dry, dark place under an inert atmosphere.	[1][3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-hydroxyphenylboronic acid. While publicly available, comprehensive spectral data with detailed peak assignments is limited, the following information provides a general overview.

Infrared (IR) Spectroscopy: A published FT-IR spectrum for 2-hydroxybenzeneboronic acid is available and conforms to the expected structure, showing characteristic peaks for O-H, B-O, and aromatic C-H and C-C bonds.[5][6][7] The spectrum of phenylboronic acid, a related compound, shows evidence of intramolecular hydrogen bonding in the OH stretching region.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for 2-hydroxyphenylboronic acid were not found in the search results, related phenylboronic acid spectra are available. For phenylboronic acid, representative 1H NMR shifts are observed for the aromatic protons.[8] 13C NMR spectra for phenylboronic acid derivatives have also been reported.[9]

Mass Spectrometry: Mass spectrometry data is essential for confirming the molecular weight of the compound. While a specific mass spectrum for 2-hydroxyphenylboronic acid was not retrieved, this technique is a standard characterization method for such molecules.

Synthesis and Purification

The synthesis of 2-hydroxyphenylboronic acid can be achieved through various routes. Below are detailed experimental protocols for its preparation and purification.

Synthesis Protocol 1: From 2-Methoxyphenylboronic Acid

This protocol describes the demethylation of 2-methoxyphenylboronic acid to yield 2-hydroxyphenylboronic acid.[1]

Materials:

• 2-Methoxyphenylboronic acid

• Anisole (B1667542)

• Acetyl chloride

• Anhydrous aluminum trichloride (B1173362)

• 5 M Potassium hydroxide (B78521) solution

• 6 M Hydrochloric acid solution

• Ethyl acetate (B1210297)

• Saturated brine solution

• Acetone

• n-Heptane

Procedure:

• Under a nitrogen atmosphere, add 1.5 kg of 2-methoxyphenylboronic acid to a 30 L glass reactor.

• Add 18 L of anisole and 1.56 kg of acetyl chloride to the reactor.

• Cool the reaction mixture to -10 to 0 °C and stir for 1 hour.

• Add 133 g of anhydrous aluminum trichloride in batches, maintaining the temperature.

• After the addition is complete, allow the reaction to proceed.

• Quench the reaction with 5 M aqueous potassium hydroxide, adjusting the pH to 11-12.

• Separate and discard the organic layer.

• Adjust the pH of the aqueous layer to 2-3 with 6 M aqueous hydrochloric acid.

• Extract the aqueous layer twice with 12 L of ethyl acetate.

• Combine the organic layers and wash with saturated brine.

• Dry the organic layer and evaporate the solvent under reduced pressure.

• Pulp the resulting solid with an acetone/n-heptane mixture to obtain 2-hydroxyphenylboronic acid.

This procedure reportedly yields 1.06 kg of 2-hydroxyphenylboronic acid with a 77% yield and 98.6% purity as determined by HPLC.[1]

Purification by Recrystallization

Recrystallization is a standard method for purifying solid organic compounds.[10][11][12][13][14]

General Protocol:

• Solvent Selection: Choose a solvent in which 2-hydroxyphenylboronic acid is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[13]

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2-hydroxyphenylboronic acid in a minimal amount of the hot solvent to form a saturated solution.

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution by gravity.

• Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room temperature, which may be followed by cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals thoroughly to remove any residual solvent.

Applications in Organic Synthesis: The Suzuki-Miyaura Coupling Reaction

2-Hydroxyphenylboronic acid is a key reagent in the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds, particularly for the synthesis of biaryls and substituted aromatic compounds.[15] This reaction is widely used in the pharmaceutical industry due to its mild conditions and tolerance of various functional groups.[16][17]

Detailed Experimental Protocol for Suzuki-Miyaura Coupling

The following is a representative protocol for the Suzuki-Miyaura coupling of an aryl bromide with a boronic acid, which can be adapted for 2-hydroxyphenylboronic acid.[16][17]

Materials:

• Aryl bromide (e.g., 2-bromophenol) (1.0 equiv)

• 2-Hydroxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• Triphenylphosphine (B44618) (PPh₃) (0.08 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous 1,4-dioxane (B91453)

• Degassed water

• Ethyl acetate

• Brine

Procedure:

• In a dry round-bottom flask under an inert atmosphere (nitrogen or argon), combine the aryl bromide, 2-hydroxyphenylboronic acid, and potassium carbonate.

• Add the palladium(II) acetate and triphenylphosphine to the flask.

• Add anhydrous 1,4-dioxane and degassed water via syringe.

• Heat the reaction mixture to 90 °C and maintain this temperature for 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The crude product can then be purified by column chromatography or recrystallization.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Development and Medicinal Chemistry

Phenylboronic acids are recognized as important pharmacophores in medicinal chemistry.[18] They can act as enzyme inhibitors and have been incorporated into various therapeutic agents.

Enzyme Inhibition

Boronic acids are known to be potent inhibitors of serine proteases. The boron atom can form a stable tetrahedral intermediate with the active site serine residue, mimicking the transition state of peptide bond hydrolysis.[19] Phenylboronic acid derivatives have been investigated as inhibitors of various enzymes, including hormone-sensitive lipase (B570770) and AmpC β-lactamase.[19][20]

Modulation of Signaling Pathways

Recent studies have indicated that phenylboronic acids can influence key cellular signaling pathways. For instance, phenylboronic acid has been shown to be a more potent inhibitor than boric acid of signaling networks involved in cancer cell migration, including the Rho family of GTP-binding proteins and their downstream targets like ROCKII.[21] While specific studies on 2-hydroxyphenylboronic acid are limited, the general activity of phenylboronic acids suggests potential for modulating pathways such as the NF-κB and MAPK signaling cascades, which are crucial in inflammation and cancer.[22][23][24]

Caption: Phenylboronic acid derivatives inhibit key signaling pathways in cancer cell migration.

Applications in Biosensor Technology

The ability of the boronic acid moiety to form reversible covalent bonds with 1,2- and 1,3-diols makes 2-hydroxyphenylboronic acid an excellent recognition element for the development of biosensors for sugars, glycoproteins, and other diol-containing biomolecules.[25]

Fluorescent and Electrochemical Biosensors

Phenylboronic acid derivatives can be incorporated into fluorescent probes or attached to electrode surfaces for the development of fluorescent and electrochemical biosensors, respectively. In the presence of diol-containing analytes like glucose, the interaction with the boronic acid can induce a change in fluorescence intensity or electrochemical signal, allowing for quantitative detection.[26][27]

Experimental Workflow for Biosensor Fabrication

The following is a generalized workflow for the fabrication of an electrochemical biosensor for glycoproteins using a phenylboronic acid derivative.[28]

Caption: Generalized workflow for the fabrication of a glycoprotein biosensor.

Safety and Handling

2-Hydroxyphenylboronic acid is classified as an irritant.[1] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should be used in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Hydroxyphenylboronic acid (CAS 89466-08-0) is a highly valuable and versatile chemical compound with broad applications in organic synthesis, medicinal chemistry, and biosensor technology. Its utility as a key building block in Suzuki-Miyaura cross-coupling reactions enables the efficient synthesis of complex molecules. Furthermore, its ability to interact with diol-containing biomolecules and modulate biological pathways makes it a compound of significant interest for drug development and diagnostic applications. This technical guide provides a solid foundation for researchers and scientists working with or considering the use of 2-hydroxyphenylboronic acid in their endeavors.

References

• 1. 2-Hydroxyphenylboronic acid | 89466-08-0 [chemicalbook.com]
• 2. 89466-08-0|2-Hydroxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 3. chemscene.com [chemscene.com]
• 4. scbt.com [scbt.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. 2-Hydroxyphenylboronic acid, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Phenylboronic acid(98-80-6) 1H NMR spectrum [chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 13. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. benchchem.com [benchchem.com]
• 17. www1.udel.edu [www1.udel.edu]
• 18. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Structure-activity relationship for aryl and heteroaryl boronic acid inhibitors of hormone-sensitive lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. medchemexpress.com [medchemexpress.com]
• 23. selleckchem.com [selleckchem.com]
• 24. mdpi.com [mdpi.com]
• 25. Phenylboronic acids-based diagnostic and therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Institute for Future Technologies [ift.devinci.fr]
• 27. Novel Chemical Glucose Sensing Method Based on Boronic Acids and Graphene Foam - Tech Briefs [techbriefs.com]
• 28. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Solubility and Stability of 2-Hydroxyphenylboronic Acid

This technical guide provides a comprehensive overview of the solubility and stability of 2-Hydroxyphenylboronic acid, a critical reagent in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling. Understanding its physicochemical properties is paramount for optimizing reaction conditions, ensuring reproducibility, and developing robust synthetic protocols.

Solubility Profile of 2-Hydroxyphenylboronic Acid

The solubility of 2-Hydroxyphenylboronic acid is a crucial parameter for its application in solution-phase chemistry. The presence of both a polar hydroxyl group and a boronic acid moiety on an aromatic ring gives it a distinct solubility profile.

Quantitative Solubility Data

Quantitative solubility data for 2-Hydroxyphenylboronic acid is not extensively documented in publicly available literature. However, its solubility in common laboratory solvents has been qualitatively described. The table below summarizes the available information.

Solvent System	Solvent Type	Solubility of 2-Hydroxyphenylboronic Acid	Reference
Water	Polar Protic	Slightly soluble / Insoluble	[1][2]
Acetonitrile	Polar Aprotic	Slightly soluble	[1]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Slightly soluble	[1]
Ethers (e.g., Diethyl Ether)	Polar Aprotic	High (inferred from Phenylboronic acid)	[3][4]
Ketones (e.g., Acetone)	Polar Aprotic	High (inferred from Phenylboronic acid)	[3][4]
Chloroform	Nonpolar	Moderate (inferred from Phenylboronic acid)	[3][4]
Hydrocarbons (e.g., Cyclohexane)	Nonpolar	Very Low (inferred from Phenylboronic acid)	[3][4]

Note: Inferences are based on the closely related phenylboronic acid. The polar hydroxyl group on 2-Hydroxyphenylboronic acid is expected to enhance solubility in polar solvents compared to its unsubstituted counterpart.

Experimental Protocol: Equilibrium Solubility Determination via Shake-Flask Method

The saturation shake-flask (SSF) method is the gold standard for determining the equilibrium solubility of a compound.[5] It is a straightforward and reliable technique for establishing true thermodynamic equilibrium.[5]

Methodology:

• Preparation: Add an excess amount of solid 2-Hydroxyphenylboronic acid to a known volume of the selected solvent in a sealed flask. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Agitate the suspension at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This typically requires 24 to 48 hours.[5]

• Phase Separation: After equilibration, separate the solid and liquid phases. This is a critical step and can be achieved by:

  • Centrifugation: Spin the sample at a defined speed and time to pellet the excess solid.

  • Filtration: Use a chemically inert filter (e.g., PTFE) that does not adsorb the solute to separate the solid.

• Sampling and Analysis: Carefully withdraw an aliquot of the clear, saturated supernatant. If necessary, dilute the sample with the solvent. Determine the concentration of 2-Hydroxyphenylboronic acid in the sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[6]

Shake-Flask Method for Solubility Determination.

Stability Profile of 2-Hydroxyphenylboronic Acid

The stability of 2-Hydroxyphenylboronic acid is influenced by temperature, light, pH, and oxidative conditions. Understanding its degradation pathways is crucial for its proper storage, handling, and use in chemical synthesis to avoid impurity formation.

Summary of Stability Data

Condition	Observation	Recommended Practice	Reference
Temperature	Decomposes at approximately 185°C.	Store at room temperature or in a cool place (<15°C). Avoid high heat.
Light	Potentially photosensitive.	Store in a dark place or in an amber vial.	[1][7]
Moisture/Humidity	Phenylboronic acids can undergo dehydration to form boroxines.	Store in a tightly sealed container in a dry environment.	[1][3][7]
pH	Stability is pH-dependent. Susceptible to hydrolysis and degradation under acidic and basic conditions.	Use appropriate buffers for aqueous solutions and minimize exposure time to harsh pH.	[8][9]
Oxidation	The boronic acid group can be cleaved via oxidation.	Store under an inert atmosphere (e.g., nitrogen) and avoid contact with oxidizing agents.	[9][10]

Experimental Protocol: Forced Degradation Studies

Forced degradation, or stress testing, is performed to identify potential degradation products and pathways. This information is vital for developing stability-indicating analytical methods.[6][11]

Methodology:

• Stress Conditions: Subject a sample of 2-Hydroxyphenylboronic acid (in solid state or in solution) to a variety of exaggerated conditions on separate batches:

  • Thermal Stress: Expose the solid to elevated temperatures (e.g., 50°C, 60°C) in 10°C increments above the accelerated testing temperature.[12]

  • Hydrolytic Stress: Dissolve the compound in aqueous solutions across a wide pH range (e.g., pH 2, 7, 9) and heat.

  • Oxidative Stress: Treat a solution of the compound with an oxidizing agent, such as hydrogen peroxide (H₂O₂).[9][10]

  • Photolytic Stress: Expose the solid or a solution to controlled UV and visible light, as described in ICH Q1B guidelines.[12]

• Time Points: Sample the stressed material at various time points.

• Analysis: Analyze the samples using a stability-indicating method, typically HPLC, to separate the parent compound from any degradation products.

• Characterization: Use techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) to identify the structure of significant degradation products.[9]

Workflow for Forced Degradation Studies.

Potential Degradation Pathway

Based on studies of related boronic acids and phenolic compounds, a primary degradation pathway for 2-Hydroxyphenylboronic acid is likely oxidative cleavage of the carbon-boron bond.[9][10] This process, known as protodeboronation or oxidative decomposition, can be initiated by various reactive oxygen species.

Potential Oxidative Degradation Pathway.

Conclusion

2-Hydroxyphenylboronic acid is a compound with limited aqueous solubility but is more soluble in polar organic solvents. Its stability is a critical consideration for its use and storage; it is susceptible to degradation by heat, light, and particularly by oxidation, which can cleave the C-B bond. For researchers, scientists, and drug development professionals, adherence to proper storage conditions (cool, dry, dark, and inert atmosphere) and the use of validated analytical methods to monitor purity are essential for achieving reliable and reproducible results in its synthetic applications. The experimental protocols outlined in this guide provide a framework for rigorously characterizing its solubility and stability profile in specific applications.

References

• 1. 2-Hydroxyphenylboronic acid | 89466-08-0 [chemicalbook.com]
• 2. alfa-labotrial.com [alfa-labotrial.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. kinampark.com [kinampark.com]
• 7. 89466-08-0|2-Hydroxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. criver.com [criver.com]
• 12. ema.europa.eu [ema.europa.eu]

Spectroscopic Analysis of 2-Hydroxyphenylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-Hydroxyphenylboronic acid (CAS 89466-08-0), a versatile building block in organic synthesis and medicinal chemistry. The document details expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for their acquisition.

Introduction

2-Hydroxyphenylboronic acid is an aromatic boronic acid containing a hydroxyl group ortho to the boronic acid moiety. This substitution pattern allows for intramolecular interactions, such as hydrogen bonding, which can influence its reactivity and spectroscopic properties. Accurate spectroscopic characterization is crucial for confirming the identity, purity, and structure of this compound in research and development settings.

Spectroscopic Data Summary

The following sections and tables summarize the expected spectroscopic data for 2-Hydroxyphenylboronic acid. It is important to note that exact values can vary based on experimental conditions such as solvent, concentration, and instrument calibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Obtaining high-resolution NMR spectra for boronic acids can sometimes be challenging due to the tendency of the boronic acid group to form cyclic anhydrides (boroxines) or other oligomeric species. This equilibrium can lead to broadened signals. The use of coordinating deuterated solvents like DMSO-d₆ or Methanol-d₄ can help in obtaining sharper signals by forming adducts with the boron atom.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Hydroxyphenylboronic acid

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Notes
~9.5 - 10.5	Broad Singlet	1H	Phenolic -OH	Chemical shift is concentration and solvent dependent.
~7.8 - 8.2	Broad Singlet	2H	Boronic Acid -B(OH)₂	Chemical shift is concentration and solvent dependent; may exchange with D₂O.
~7.50	Doublet of Doublets	1H	Ar-H	Aromatic proton ortho to the B(OH)₂ group.
~7.20	Triplet of Doublets	1H	Ar-H	Aromatic proton para to the B(OH)₂ group.
~6.85	Doublet of Doublets	1H	Ar-H	Aromatic proton ortho to the -OH group.
~6.75	Triplet of Doublets	1H	Ar-H	Aromatic proton meta to the B(OH)₂ group.

Predicted values are based on typical chemical shifts for ortho-substituted benzene (B151609) rings and data from similar compounds.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Hydroxyphenylboronic acid

Chemical Shift (δ) ppm	Assignment	Notes
~158	C-OH	Aromatic carbon attached to the hydroxyl group.
~136	C-H	Aromatic methine carbon.
~131	C-H	Aromatic methine carbon.
~125	C-B	Aromatic carbon attached to the boron atom. Signal may be broad or unobserved due to quadrupolar relaxation of the boron nucleus.
~119	C-H	Aromatic methine carbon.
~115	C-H	Aromatic methine carbon.

Predicted values are based on typical chemical shifts for ortho-substituted benzene rings and data from similar compounds.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Hydroxyphenylboronic acid is characterized by the vibrational modes of its hydroxyl, boronic acid, and phenyl groups.

Table 3: Key IR Absorption Bands for 2-Hydroxyphenylboronic acid

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3200 - 3600	Strong, Broad	O-H Stretch	Phenolic -OH and B(OH)₂ (Hydrogen Bonded)
3000 - 3100	Medium	C-H Stretch	Aromatic
1580 - 1610	Medium-Strong	C=C Stretch	Aromatic Ring
1450 - 1500	Medium-Strong	C=C Stretch	Aromatic Ring
1310 - 1380	Strong	B-O Stretch	Boronic Acid
1200 - 1250	Strong	C-O Stretch	Phenolic
1050 - 1100	Medium	B-C Stretch	Aryl-Boron Bond
~750	Strong	C-H Bend (out-of-plane)	Ortho-disubstituted Aromatic

Mass Spectrometry (MS)

Mass spectrometry of arylboronic acids can be performed using various ionization techniques. Electrospray Ionization (ESI) is common for LC-MS applications, often in negative ion mode, which detects the deprotonated molecule [M-H]⁻. Electron Ionization (EI) is typically used with GC-MS, which often requires derivatization to increase volatility and prevent boroxine (B1236090) formation. EI leads to more extensive fragmentation.

Table 4: Mass Spectrometry Data for 2-Hydroxyphenylboronic acid

m/z Value	Ion Type	Notes
138	[M]⁺	Molecular ion (in EI-MS).
137	[M-H]⁻	Deprotonated molecular ion (common in negative ESI-MS).
120	[M-H₂O]⁺	Loss of a water molecule from the molecular ion.
110	[M-CO]⁺	Loss of carbon monoxide (characteristic of phenols).
93	[M-B(OH)₂]⁺	Loss of the boronic acid group.

Experimental Protocols

The following are generalized protocols for acquiring spectroscopic data for 2-Hydroxyphenylboronic acid. Instrument-specific parameters should be optimized by the user.

NMR Spectroscopy Protocol

• Sample Preparation : Dissolve 5-10 mg of 2-Hydroxyphenylboronic acid in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄). Ensure the sample is fully dissolved.

• Instrument Setup :

  • Use a standard 5 mm NMR tube.

  • Acquire spectra on a 400 MHz or higher field NMR spectrometer.

  • Tune and shim the instrument for optimal resolution.

• ¹H NMR Acquisition :

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of -2 to 12 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 0 to 180 ppm, 1024 or more scans (due to the low natural abundance of ¹³C), relaxation delay of 2-5 seconds.

  • Process and reference the spectrum to the solvent peak.

IR Spectroscopy (FTIR-ATR) Protocol

• Sample Preparation : Place a small amount of the solid 2-Hydroxyphenylboronic acid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup :

  • Ensure the ATR crystal is clean by wiping with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Record a background spectrum of the empty ATR crystal.

• Data Acquisition :

  • Apply pressure to the sample using the ATR pressure clamp to ensure good contact with the crystal.

  • Acquire the sample spectrum.

  • Typical parameters: spectral range of 4000-400 cm⁻¹, resolution of 4 cm⁻¹, 16-32 scans.

  • The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (LC-MS/ESI) Protocol

• Sample Preparation : Prepare a dilute solution of 2-Hydroxyphenylboronic acid (~10-100 µg/mL) in a suitable solvent system, such as a mixture of acetonitrile (B52724) and water, often with a small amount of modifier like formic acid or ammonium (B1175870) acetate (B1210297) to aid ionization.

• LC-MS System :

  • Chromatography : Use a C18 reverse-phase column. The mobile phase could be a gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Ionization : Electrospray Ionization (ESI) in both positive and negative ion modes to determine the best response. Negative mode is often effective for boronic acids.

• Data Acquisition :

  • Acquire data in full scan mode over a mass range of m/z 50-500.

  • Key ESI source parameters to optimize include capillary voltage, cone voltage, desolvation gas flow, and temperature.

  • For structural confirmation, tandem MS (MS/MS) can be performed by selecting the precursor ion (e.g., m/z 137) and subjecting it to collision-induced dissociation (CID).

Visualizations

General Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound like 2-Hydroxyphenylboronic acid.

A general workflow for spectroscopic analysis.

Proposed Mass Spectrometry Fragmentation Pathway

This diagram illustrates a plausible fragmentation pathway for 2-Hydroxyphenylboronic acid under Electron Ionization (EI) conditions.

Proposed EI-MS fragmentation of 2-Hydroxyphenylboronic acid.

A Technical Guide to 2-Hydroxyphenylboronic Acid: Commercial Availability, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyphenylboronic acid is a versatile organic compound that has garnered significant interest in various scientific disciplines, particularly in medicinal chemistry and materials science. Its unique chemical structure, featuring both a hydroxyl group and a boronic acid moiety on a phenyl ring, allows it to participate in a range of chemical transformations and interactions. This guide provides a comprehensive overview of the commercial availability of 2-hydroxyphenylboronic acid, its key applications in organic synthesis and sensor technology, and detailed experimental protocols for its use.

Commercial Availability and Suppliers

2-Hydroxyphenylboronic acid is readily available from a multitude of chemical suppliers, catering to the needs of research and development laboratories as well as larger-scale manufacturing. The compound is typically offered in various purities and quantities to suit different applications.

Table 1: Prominent Commercial Suppliers of 2-Hydroxyphenylboronic Acid

Supplier	Purity Levels Offered	Typical Packaging Sizes
Thermo Scientific (Acros Organics)	≥97%	1 g, 5 g
Sigma-Aldrich (Merck)	≥98%	1 g, 5 g, 25 g
Chem-Impex	97-105% (Titration)	500 mg, 1 g, 5 g, 25 g
Tokyo Chemical Industry (TCI)	>98.0% (T)	1 g, 5 g
Oakwood Chemical	98%	500 mg, 1 g, 5 g, 25 g
ChemScene	≥98%	100 mg, 500 mg, 1 g, 5 g
Home Sunshine Pharma	≥98.0%	Inquire for bulk quantities
Optima Chemical	Manufacturer	Inquire for bulk quantities

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-hydroxyphenylboronic acid is crucial for its effective handling, storage, and application in experimental work.

Table 2: Physicochemical Data of 2-Hydroxyphenylboronic Acid

Property	Value	Reference
CAS Number	89466-08-0	--INVALID-LINK--
Molecular Formula	C₆H₇BO₃	--INVALID-LINK--
Molecular Weight	137.93 g/mol	--INVALID-LINK--
Appearance	White to off-white or light yellow crystalline powder	--INVALID-LINK--
Melting Point	178-182 °C	--INVALID-LINK--
Solubility	Insoluble in water	--INVALID-LINK--
Storage Conditions	Store at room temperature or under refrigerated conditions (4°C), often under a nitrogen atmosphere.	--INVALID-LINK--

Key Applications and Experimental Protocols

2-Hydroxyphenylboronic acid is a valuable building block in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction for the formation of carbon-carbon bonds. It also plays a critical role in the development of fluorescent sensors for the detection of saccharides.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (like 2-hydroxyphenylboronic acid) and an organohalide.[1] This reaction is widely used to synthesize biaryl compounds, which are common structural motifs in many pharmaceuticals and functional materials.

The reaction proceeds through a catalytic cycle involving a palladium(0) species. The key steps are oxidative addition, transmetalation, and reductive elimination.[2]

Suzuki-Miyaura Catalytic Cycle

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 2-hydroxyphenylboronic acid with an aryl bromide.

Materials:

• 2-Hydroxyphenylboronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, or K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF, or a mixture such as toluene/water/ethanol)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), 2-hydroxyphenylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent (5-10 mL) and the palladium catalyst (0.01-0.05 mmol).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to afford the desired biphenyl (B1667301) derivative.

General Workflow for Suzuki-Miyaura Coupling

Fluorescent Sensors for Saccharide Detection

2-Hydroxyphenylboronic acid can be incorporated into fluorescent molecules to create sensors for saccharides like glucose. The boronic acid moiety reversibly binds to the diol groups of saccharides, causing a change in the fluorescence properties of the molecule. This interaction forms the basis for quantitative detection.

The sensing mechanism often relies on processes like Photoinduced Electron Transfer (PET). In the absence of a saccharide, the boronic acid can quench the fluorescence of the nearby fluorophore. Upon binding to a saccharide, this quenching effect is diminished, leading to an increase in fluorescence intensity.

This protocol outlines the synthesis of a simple fluorescent glucose sensor by coupling 2-hydroxyphenylboronic acid with a fluorophore containing a reactive group.

Materials:

• 2-Hydroxyphenylboronic acid

• A fluorophore with a suitable reactive group (e.g., an amine-reactive fluorophore like a succinimidyl ester)

• Coupling agents (e.g., EDC, NHS if coupling to a carboxylic acid)

• Anhydrous solvents (e.g., DMF, DMSO)

• Buffer solutions for characterization (e.g., phosphate (B84403) buffer at physiological pH)

• Saccharide solutions (e.g., glucose)

• Standard laboratory glassware and purification equipment (e.g., HPLC)

Procedure:

• Activation of Fluorophore (if necessary): If the fluorophore has a carboxylic acid group, activate it using EDC and NHS in an anhydrous solvent.

• Coupling Reaction: Dissolve the activated fluorophore and 2-hydroxyphenylboronic acid in an anhydrous solvent. Stir the reaction mixture at room temperature for several hours to overnight.

• Monitoring the Reaction: Follow the progress of the reaction using TLC or HPLC.

• Purification: Once the reaction is complete, purify the crude product using column chromatography or preparative HPLC to isolate the fluorescent sensor.

• Characterization: Confirm the structure of the synthesized sensor using techniques like ¹H NMR, ¹³C NMR, and mass spectrometry.

• Fluorescence Titration: To evaluate the sensor's response to glucose, prepare a series of solutions containing the sensor at a fixed concentration in a buffer and varying concentrations of glucose.

• Data Analysis: Measure the fluorescence intensity of each solution using a fluorometer. Plot the change in fluorescence intensity against the glucose concentration to determine the binding affinity and detection range.

Workflow for Fluorescent Sensor Synthesis and Characterization

Conclusion

2-Hydroxyphenylboronic acid is a commercially accessible and highly valuable reagent for researchers in organic synthesis and sensor development. Its utility in the robust Suzuki-Miyaura coupling for the construction of complex molecules and its application in the design of fluorescent sensors for biologically relevant analytes like glucose underscore its importance in modern chemistry. The detailed protocols and workflows provided in this guide are intended to facilitate the effective use of this versatile compound in the laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]

An In-depth Technical Guide to the Safety and Handling of 2-Hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and is not a substitute for a formal safety data sheet (SDS). Always consult the specific SDS for 2-Hydroxyphenylboronic acid provided by the manufacturer before handling the chemical. Adherence to all applicable local, state, and federal regulations is essential.

Introduction

2-Hydroxyphenylboronic acid is a versatile organoboron compound frequently utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form C-C bonds. Its application in the synthesis of complex organic molecules, including pharmaceutical intermediates, makes a thorough understanding of its safety and handling precautions paramount for researchers, scientists, and drug development professionals. This guide provides an in-depth overview of the known hazards, safe handling procedures, and emergency protocols associated with 2-Hydroxyphenylboronic acid to ensure a safe laboratory environment.

Hazard Identification

2-Hydroxyphenylboronic acid is classified as a hazardous substance. The primary hazards are associated with its irritant properties and potential for harm if ingested.

Globally Harmonized System (GHS) Classification:

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2]

• Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[2][3]

• Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2][3]

• Specific target organ toxicity — Single exposure (Category 3), Respiratory system, H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[3]

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Safety and Handling Precautions

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-Hydroxyphenylboronic acid to minimize exposure and prevent adverse health effects.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield may be required for operations with a high risk of splashing.
Skin Protection	Chemical-resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before each use. Change gloves frequently and immediately if contaminated.
Lab Coat	A full-length, buttoned lab coat should be worn to protect street clothing and skin from contamination.
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	Required when engineering controls are not sufficient to maintain airborne concentrations below exposure limits, or when handling large quantities. A dust mask may be sufficient for handling small quantities in a well-ventilated area, but a risk assessment should be performed.

Engineering Controls

• Ventilation: Work with 2-Hydroxyphenylboronic acid should be conducted in a well-ventilated area. A chemical fume hood is strongly recommended, especially when handling powders to minimize inhalation of dust.

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]

Hygiene Measures

• Wash hands thoroughly with soap and water after handling 2-Hydroxyphenylboronic acid and before eating, drinking, smoking, or using the restroom.

• Avoid eating, drinking, or smoking in areas where chemicals are handled or stored.

• Remove contaminated clothing and wash it before reuse.

Storage and Disposal

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3]

• To maintain product quality, refrigeration may be recommended by the supplier.[3]

Disposal

• Dispose of waste 2-Hydroxyphenylboronic acid and contaminated materials in accordance with all applicable federal, state, and local regulations.

• Waste should be collected in a designated, labeled, and sealed container for hazardous chemical waste.

• Do not dispose of down the drain or in regular trash.

First Aid Measures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[3]

• In case of skin contact: Immediately wash skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[3]

• If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[3]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Get medical attention immediately.[3]

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Personal Protection: Wear appropriate PPE, including respiratory protection, before attempting to clean up the spill.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust and place it in a suitable, labeled container for disposal. For liquid spills, use an inert absorbent material to contain and absorb the spill.

• Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect all cleanup materials in a sealed container for hazardous waste disposal.

• Reporting: Report the spill to the appropriate laboratory supervisor and institutional safety office.

Physicochemical and Toxicological Data

Physicochemical Properties

Property	Value
CAS Number	89466-08-0[4]
Molecular Formula	C₆H₇BO₃[4]
Molecular Weight	137.93 g/mol [4]
Appearance	White to off-white solid/powder[5]
Melting Point	Information not consistently available
Solubility	Information not readily available

Toxicological Data

Toxicity Endpoint	Value
Acute Oral Toxicity (LD50)	No specific LD50 value is readily available in the reviewed literature. It is classified as Acute Toxicity (Oral) Category 4.
Skin Irritation	Causes skin irritation (Category 2).
Eye Irritation	Causes serious eye irritation (Category 2A).
Respiratory Irritation	May cause respiratory irritation (Category 3).
Genotoxicity	No specific data available for 2-Hydroxyphenylboronic acid. However, some arylboronic acids have been found to be weakly mutagenic in microbial assays.
Carcinogenicity	No data available.

Detailed Experimental Protocols

The following are general, best-practice protocols for handling powdered chemicals like 2-Hydroxyphenylboronic acid. These should be adapted to specific laboratory conditions and procedures.

Weighing 2-Hydroxyphenylboronic Acid

• Preparation: Don all required PPE (lab coat, safety glasses, and gloves). Designate a specific weighing area, preferably within a chemical fume hood or a ventilated balance enclosure. Cover the work surface with disposable bench paper.

• Taring the Container: Place a clean, empty receiving container (e.g., a vial or beaker) on the analytical balance and tare it.

• Transferring the Powder: In a chemical fume hood, carefully use a clean spatula to transfer the desired amount of 2-Hydroxyphenylboronic acid from the stock bottle to the tared container. Avoid creating dust by handling the powder gently. Keep the stock bottle and the receiving container as close as possible to minimize the risk of spills.

• Weighing: Securely cap the receiving container and carefully transport it back to the analytical balance. Place the capped container on the balance to obtain the final weight.

• Cleanup: After weighing, promptly clean the spatula and the weighing area. Dispose of any contaminated bench paper as hazardous waste.

Preparing a Solution of 2-Hydroxyphenylboronic Acid

• Preparation: Don all required PPE. Perform this procedure in a chemical fume hood.

• Solvent Addition: Place the weighed 2-Hydroxyphenylboronic acid in an appropriate flask. Slowly add the desired solvent to the flask, directing the stream to the inner wall to wash down any powder adhering to the sides.

• Dissolution: Gently swirl the flask to dissolve the solid. If necessary, use a magnetic stirrer and stir bar. Avoid vigorous stirring that could create aerosols.

• Storage: Once the solid is fully dissolved, cap the flask and label it with the chemical name, concentration, solvent, date, and your initials.

Decontamination of Equipment and Work Surfaces

• Equipment: Decontaminate spatulas, glassware, and other reusable equipment immediately after use. Wash with a suitable solvent in which 2-Hydroxyphenylboronic acid is soluble, followed by a thorough cleaning with soap and water.

• Work Surfaces: At the end of each work session, wipe down the work area within the fume hood with a cloth dampened with a suitable solvent, followed by a wash with soap and water. Dispose of the cleaning materials as hazardous waste.

Mandatory Visualizations

Safe Handling Workflow for 2-Hydroxyphenylboronic Acid

References

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ehs.wisc.edu [ehs.wisc.edu]
• 3. fishersci.com [fishersci.com]
• 4. 89466-08-0|2-Hydroxyphenylboronic acid|BLD Pharm [bldpharm.com]
• 5. 387500010 [thermofisher.com]

An In-depth Technical Guide to Boronic Acids in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of boronic acids, a versatile class of organoboron compounds, detailing their fundamental properties, synthesis, and pivotal role in modern organic chemistry, with a particular focus on their application in cross-coupling reactions and drug development.

Introduction to Boronic Acids

Boronic acids are organic compounds characterized by a carbon-boron bond and two hydroxyl groups, with the general formula R–B(OH)₂.[1] The boron atom in boronic acids is sp²-hybridized, possessing a vacant p-orbital, which imparts Lewis acidic character to the molecule.[2] This electronic feature is central to their reactivity and diverse applications. First synthesized in 1860, boronic acids have become indispensable reagents in organic synthesis due to their stability, low toxicity, and broad functional group tolerance.[1][3]

A key characteristic of boronic acids is their ability to form reversible covalent complexes with diols, amino acids, and other vicinal Lewis base donors.[1] This property is not only crucial for their application in protecting group chemistry but also forms the basis for their use in chemical sensors and drug delivery systems. The pKa of a typical boronic acid is around 9, but upon forming a tetrahedral boronate complex, the pKa is lowered to approximately 7.[1]

Physicochemical and Spectroscopic Properties

The physical and spectroscopic properties of boronic acids are essential for their characterization and handling. Phenylboronic acid is a commonly used boronic acid and serves as a representative example.

Table 1: Physicochemical and Spectroscopic Properties of Phenylboronic Acid

Property	Value	Reference
Molecular Formula	C₆H₇BO₂	[4]
Molar Mass	121.93 g/mol	[5][6]
Appearance	White to yellow crystalline powder	[5][7]
Melting Point	216-219 °C	[4][5]
Solubility	Soluble in most polar organic solvents such as ether and methanol (B129727). Poorly soluble in water, hexanes, and carbon tetrachloride.	[5][7]
pKa	8.83	[6]
¹H NMR (DMSO-d₆)	δ (ppm): 7.99 (s, 2H, OH), 7.79 (d, 2H, Ar-H), 7.39 (t, 2H, Ar-H), 7.33 (t, 1H, Ar-H)	[8]
¹³C NMR (CDCl₃)	δ (ppm): 134.8, 132.4, 128.1, 128.0	[9]
FTIR (KBr pellet)	ν (cm⁻¹): 3300-3200 (O-H stretch, H-bonded), 1340 (B-O stretch), 1086 (C-B stretch)	[10][11]

Synthesis of Boronic Acids

Several synthetic routes are available for the preparation of boronic acids, with the choice of method depending on the desired structure and available starting materials.

General Synthesis Workflow

The synthesis of boronic acids typically involves the formation of an organometallic reagent followed by reaction with a borate (B1201080) ester and subsequent hydrolysis. A generalized workflow is depicted below.

General workflow for the synthesis of boronic acids.

Experimental Protocol: Synthesis of 4-Methoxyphenylboronic Acid

This protocol describes the synthesis of 4-methoxyphenylboronic acid from 4-bromoanisole (B123540).

Materials:

• 4-Bromoanisole

• Magnesium turnings

• Borane-dimethylamine complex

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• 1N Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

Procedure:

• In a dry 25 mL reaction flask under an inert atmosphere, combine magnesium turnings (182 mg, 7.5 mmol) and anhydrous THF (4 mL).

• Add a solution of 4-bromoanisole (941 mg, 5 mmol) and borane-dimethylamine complex (863 mg, 7.5 mmol) in THF.

• Stir the reaction mixture at 70 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to 0 °C and quench with 7 mL of methanol.

• After stirring for 1 hour, remove the volatile components under reduced pressure.

• Dissolve the resulting solid in a mixture of 1N HCl and methanol (7:3 ratio) and stir at room temperature for 1 hour.

• Add 100 mL of ethyl acetate, and wash the organic phase with 1N HCl (30 mL) and then brine (3 x 30 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under vacuum.

• Purify the resulting solid by recrystallization from water to obtain 4-methoxyphenylboronic acid.[12] A yield of 96% with >98.5% purity (by HPLC) can be expected.[13]

Purification of Boronic Acids

Purification is a critical step in obtaining high-purity boronic acids. Common methods include recrystallization and derivatization.

Experimental Protocol: Purification by Recrystallization

• Dissolve the crude boronic acid in a minimum amount of a suitable hot solvent (e.g., water, benzene, dichloroethane, or ethyl acetate).[14]

• If the boronic acid is completely soluble, add a second solvent in which it is less soluble until the solution becomes cloudy.

• Heat the mixture to obtain a clear solution and then allow it to cool slowly.

• The purified boronic acid should crystallize out of the solution.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• Dry the crystals under vacuum.

Experimental Protocol: Purification via Diethanolamine (B148213) Adduct Formation

• Suspend the crude material containing the boronic acid in a solvent such as diethyl ether.

• Add diethanolamine to the suspension. The boronic acid will form a crystalline adduct which will precipitate.

• Filter the crystalline adduct and wash with the solvent to remove impurities.

• To liberate the free boronic acid, treat the adduct with an acid (e.g., HCl). The boronic acid will partition into an organic layer (e.g., ether), which can be separated, dried, and concentrated.[15][16]

Key Reactions of Boronic Acids

Boronic acids are cornerstone reagents in a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (such as a boronic acid) and an organohalide or triflate.[17][18] This reaction is widely used for the synthesis of biaryls, styrenes, and conjugated dienes.

Catalytic Cycle of the Suzuki-Miyaura Coupling

The catalytic cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Table 2: Representative Examples of Suzuki-Miyaura Coupling Reactions

Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3-Chloroindazole	5-Indoleboronic acid	Pd₂(dba)₃ (2) / SPhos (3)	K₃PO₄	Dioxane/H₂O	100	15	85	[19]
4-Bromobenzonitrile	Furan-2-yltrifluoroborate	Pd(OAc)₂ (1) / RuPhos (2)	Na₂CO₃	Ethanol	85	-	91	[20]
4-Bromoanisole	Phenylboronic acid	PdCl₂(PPh₃)₂ (unspecified)	Na₂CO₃	Dioxane	80	12	95	[21]
2-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene (B28343)/H₂O	100	12	88	[19]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the degassed solvent system (e.g., a mixture of toluene and water).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

The Chan-Lam Coupling Reaction

The Chan-Lam coupling is a copper-catalyzed reaction that forms carbon-heteroatom bonds, typically between an arylboronic acid and an amine or an alcohol.[22] A key advantage of this reaction is that it can often be carried out in the presence of air.[23]

Catalytic Cycle of the Chan-Lam Coupling

The mechanism of the Chan-Lam coupling is more complex and less universally agreed upon than the Suzuki coupling, but a generally accepted pathway is shown below.

References

• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. researchgate.net [researchgate.net]
• 4. chembk.com [chembk.com]
• 5. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 6. alignchemical.com [alignchemical.com]
• 7. Phenylboronic acid | 98-80-6 [chemicalbook.com]
• 8. Phenylboronic acid(98-80-6) 13C NMR spectrum [chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. researchgate.net [researchgate.net]
• 12. Page loading... [wap.guidechem.com]
• 13. 4-Methoxyphenylboronic acid synthesis - chemicalbook [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. thieme-connect.de [thieme-connect.de]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. tcichemicals.com [tcichemicals.com]
• 19. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 23. Chan-Lam Coupling [organic-chemistry.org]

The Boronic Acid Group: A Technical Guide to its Chemical Reactivity and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

The boronic acid moiety, RB(OH)₂, has emerged as a versatile and powerful functional group in the fields of organic synthesis, medicinal chemistry, and chemical biology. Its unique electronic properties and reversible covalent bonding capabilities have led to its incorporation into a wide array of applications, from blockbuster drugs to sophisticated molecular sensors. This technical guide provides an in-depth exploration of the chemical reactivity of the boronic acid group, with a focus on its applications in drug discovery and development.

Core Chemical Reactivity

The reactivity of the boronic acid group is fundamentally governed by the electron-deficient nature of the boron atom, which possesses a vacant p-orbital. This makes boronic acids Lewis acidic, with pKa values typically ranging from 4 to 10, and capable of participating in a variety of chemical transformations.[1][2]

Transmetalation Reactions

A cornerstone of boronic acid chemistry is its ability to undergo transmetalation, a key step in numerous palladium-catalyzed cross-coupling reactions.

1.1.1. Suzuki-Miyaura Coupling: This Nobel Prize-winning reaction forms a carbon-carbon bond between an organoborane and an organohalide.[3] It is one of the most widely used methods for the synthesis of biaryls, a common scaffold in pharmaceuticals. The reaction proceeds via a catalytic cycle involving oxidative addition of the organohalide to a Pd(0) complex, followed by transmetalation with the boronic acid (activated by a base), and concluding with reductive elimination to yield the coupled product and regenerate the catalyst.[4]

1.1.2. Chan-Lam Coupling: This copper-catalyzed reaction enables the formation of carbon-heteroatom bonds, specifically C-N and C-O bonds.[5][6] It involves the coupling of a boronic acid with an amine or an alcohol.[7] The reaction can often be performed under mild conditions, open to the air, making it an attractive alternative to other cross-coupling methods.[8] The mechanism is thought to involve the formation of a copper-aryl intermediate, followed by reaction with the nucleophile.[6]

Reversible Covalent Interactions with Diols

A defining characteristic of boronic acids is their ability to form reversible covalent bonds with 1,2- and 1,3-diols to generate cyclic boronate esters.[9][10] This interaction is highly dependent on pH, with the tetrahedral boronate anion formed at higher pH exhibiting stronger binding.[11] This property is the basis for the use of boronic acids in glucose sensing and for the development of stimuli-responsive materials.[9]

Enzyme Inhibition

The Lewis acidic boron atom can interact with nucleophilic residues in the active sites of enzymes, making boronic acids potent inhibitors. They can act as transition state analogs, forming a stable tetrahedral intermediate with catalytic serine or threonine residues.[12][13] This mechanism is central to the therapeutic action of several boronic acid-based drugs.

Applications in Drug Development

The unique reactivity of the boronic acid group has been leveraged in the design and development of numerous therapeutic agents.

Proteasome Inhibitors

The proteasome is a multi-protein complex responsible for degrading damaged or unnecessary proteins within the cell. Its inhibition is a key strategy in cancer therapy. Boronic acid-containing molecules, such as bortezomib and ixazomib , are potent proteasome inhibitors. The boronic acid moiety forms a stable, yet reversible, covalent bond with the N-terminal threonine residue in the chymotrypsin-like (β5) active site of the 26S proteasome, leading to an accumulation of pro-apoptotic factors and cell death in cancerous cells.[14][15]

Serine Protease Inhibitors

Serine proteases are a large family of enzymes involved in various physiological processes, including digestion, blood clotting, and inflammation. Dysregulation of their activity is implicated in numerous diseases. Boronic acids have been developed as inhibitors of various serine proteases, including thrombin and prostate-specific antigen (PSA).[12][13]

β-Lactamase Inhibitors

Bacterial resistance to β-lactam antibiotics is a major global health threat, often mediated by β-lactamase enzymes that hydrolyze the antibiotic. Vaborbactam is a cyclic boronic acid β-lactamase inhibitor that protects carbapenem (B1253116) antibiotics from degradation by serine carbapenemases.

Other Therapeutic Applications

Boronic acids are also being explored for their potential as antifungal agents (e.g., tavaborole), and for their ability to modulate signaling pathways, such as the Rho GTPase pathway, which is involved in cancer cell migration and proliferation.

Quantitative Data

Suzuki-Miyaura Coupling Reaction Yields

Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Phenylboronic acid	Cu(II) Salen complex@KCC-1	K₂CO₃	DMF	110	-	95
Bromobenzene	Phenylboronic acid	PdCl₂(NH₂CH₂COOH)₂ (1)	K₂CO₃	EtOH/H₂O	RT	-	98	[16]
4-Bromoanisole	Phenylboronic acid	PdCl₂(NH₂CH₂COOH)₂ (1)	K₂CO₃	EtOH/H₂O	RT	-	95	[16]
4-Chlorobenzonitrile	Phenylboronic acid	PdCl₂(NH₂CH₂COOH)₂ (1)	K₂CO₃	EtOH/H₂O	RT	4	75	[16]
1-Bromo-4-nitrobenzene	4-Methylphenylboronic acid	Au-G nanocomposite	K₂CO₃	H₂O	80	2	98	[17]
4-Bromoacetophenone	4-Methoxyphenylboronic acid	Pd/NiFe₂O₄	K₂CO₃	DMF/H₂O	100	0.5	96	[18]

Chan-Lam Coupling Reaction Yields

Amine/Alcohol	Boronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aniline	Phenylboronic acid	Cu(OAc)₂	Pyridine	DCM	RT	72	93	[6]
Pyrrole	Phenylboronic acid	Cu(OAc)₂	Pyridine	DCM	RT	72	93	[6]
4-Trifluoromethylpyrimidin-2(1H)-one	Phenylboronic acid	Cu(OAc)₂·H₂O	Pyridine	DCM	RT	48	88	[19]
4-tert-Butylaniline	Phenylboronic acid	Copper iminoarylsulfonate (2.5 mol%)	-	MeOH	50	12	>95	[20]
Imidazole	Phenylboronic acid	[Cu(OH)·TMEDA]₂Cl₂ (10 mol%)	-	-	RT	-	-	[2]
3-Formylquinolin-2(1H)-one	4-Methylphenylboronic acid	Cu(OAc)₂ (10 mol%)	TEA	DMF	80	24	85	[21]

Boronic Acid Enzyme Inhibition Data

Enzyme	Inhibitor	IC₅₀ (nM)	Kᵢ (nM)	Reference
Human 20S Proteasome (CT-L activity)	Bortezomib	4.68	0.55-9.8	[22]
Human 20S Proteasome (CT-L activity)	AS-06 (tyropeptin-boronic acid derivative)	2.2	-	[15]
Human 20S Proteasome (CT-L activity)	AS-29 (tyropeptin-boronic acid derivative)	14	-	[15]
Mammalian 20S Proteasome	Cbz-Leu-Leu-boroLeu pinacol (B44631) ester	-	10-100	[23]
Prostate-Specific Antigen (PSA)	Z-SSKL(boro)L	-	65	[13]
Chymotrypsin	Z-SSKL(boro)L	-	3900	[13]
Class A Serine Carbapenemases (KPC-2)	RPX7009 (cyclic boronic acid)	-	19	[12]
Mammalian Serine Proteases (various)	RPX7009 (cyclic boronic acid)	>100,000	-	[12]

Boronic Acid-Diol Binding Constants

Boronic Acid	Diol	Apparent Association Constant (Kₐ, M⁻¹) at pH 7.4	Reference
8-Isoquinolinylboronic acid	D-Fructose	1493	[1]
8-Isoquinolinylboronic acid	D-Glucose	46	[1]
5-Isoquinolinylboronic acid	D-Fructose	1432	[1]
5-Isoquinolinylboronic acid	D-Glucose	42	[1]
Phenylboronic acid	D-Fructose	160	[11]
Phenylboronic acid	D-Glucose	~5	[1]
Phenylboronic acid	D-Sorbitol	-	[11]
Phenylboronic acid	D-Galactose	80 (at pH 8.5)	[11]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

This protocol is a general guideline for the palladium-catalyzed cross-coupling of an aryl halide with an arylboronic acid.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene, Dioxane, or DMF/Water mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask equipped with a magnetic stir bar, add the aryl halide, arylboronic acid, base, and palladium catalyst.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

General Procedure for Chan-Lam N-Arylation

This protocol describes a typical copper-catalyzed N-arylation of an amine with a phenylboronic acid.

Materials:

• Amine (1.0 mmol)

• Phenylboronic acid (1.5 mmol)

• Copper(II) acetate (B1210297) (Cu(OAc)₂, 1.0 equiv for stoichiometric or 10 mol% for catalytic)

• Base (e.g., Pyridine or Triethylamine, 2.0 equiv)

• Solvent (e.g., Dichloromethane (DCM) or Methanol)

• Molecular sieves (optional, for anhydrous conditions)

Procedure:

• To a reaction flask, add the amine, phenylboronic acid, and copper(II) acetate.

• If using anhydrous conditions, add activated molecular sieves.

• Add the solvent and then the base.

• Stir the reaction mixture at room temperature, open to the air.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography.

Protocol for Determining Boronic Acid-Diol Binding Constants by Fluorescence Spectroscopy

This competitive binding assay uses a fluorescent reporter, such as Alizarin Red S (ARS), to determine the binding constant between a boronic acid and a non-fluorescent diol.[9][10]

Materials:

• Boronic acid solution of known concentration

• Alizarin Red S (ARS) solution of known concentration

• Diol solution of known concentration

• Buffer solution (e.g., phosphate (B84403) buffer at physiological pH)

• Fluorometer

Procedure: Part 1: Determine the association constant between the boronic acid and ARS (K_ARS).

• Prepare a series of solutions with a constant concentration of ARS and varying concentrations of the boronic acid in the buffer.

• Measure the fluorescence intensity of each solution at the appropriate excitation and emission wavelengths for the boronic acid-ARS complex.

• Plot the reciprocal of the change in fluorescence intensity versus the reciprocal of the boronic acid concentration (Benesi-Hildebrand plot).

• Calculate K_ARS from the slope and intercept of the linear fit.

Part 2: Competitive binding assay.

• Prepare a solution containing a fixed concentration of the boronic acid and ARS.

• Titrate this solution with increasing concentrations of the diol.

• Measure the fluorescence intensity after each addition of the diol. The fluorescence will decrease as the diol displaces ARS from the boronic acid.

• Use the measured fluorescence intensities and the predetermined K_ARS to calculate the binding constant (K_diol) between the boronic acid and the diol using appropriate competitive binding equations.

Visualizations of Key Pathways and Mechanisms

Suzuki-Miyaura Coupling Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Chan-Lam Coupling Mechanism

Caption: Proposed catalytic cycle for the Chan-Lam coupling reaction.

Proteasome Inhibition by Bortezomib

Caption: Signaling pathway of proteasome inhibition by bortezomib.

Rho GTPase Signaling Pathway

Caption: Simplified overview of the Rho GTPase signaling pathway.

Serine Protease Inhibition by a Boronic Acid

Caption: Mechanism of serine protease inhibition by a boronic acid inhibitor.

References

• 1. A New Class of Fluorescent Boronic Acids that Have Extraordinarily High Affinities for Diols in Aqueous Solution at Physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Potent and Selective Peptidyl Boronic Acid Inhibitors of the Serine Protease Prostate-Specific Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Antitumor effects of tyropeptin-boronic acid derivatives: New proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. BJOC - Chan–Evans–Lam N1-(het)arylation and N1-alkеnylation of 4-fluoroalkylpyrimidin-2(1H)-ones [beilstein-journals.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 22. Proteasome Macropain subunit MB1 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 23. Characterization of peptidyl boronic acid inhibitors of mammalian 20 S and 26 S proteasomes and their inhibition of proteasomes in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Hydroxyphenylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2-hydroxyphenylboronic acid as a versatile coupling partner in Suzuki-Miyaura cross-coupling reactions. This powerful synthetic tool enables the formation of carbon-carbon bonds, leading to the synthesis of valuable 2-hydroxybiphenyl derivatives, which are key structural motifs in numerous pharmaceutical compounds and advanced materials.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acids.[1] 2-Hydroxyphenylboronic acid is a particularly useful building block, as the resulting 2-hydroxybiphenyl scaffold is a privileged structure in medicinal chemistry, exhibiting a range of biological activities. The hydroxyl group offers a handle for further functionalization, making it a valuable synthon in multi-step syntheses.

Data Presentation: Reaction Scope and Yields

The following table summarizes the yields obtained from the Suzuki-Miyaura cross-coupling of 2-hydroxyphenylboronic acid with a variety of aryl bromides. The data highlights the versatility of this reagent with both electron-donating and electron-withdrawing substituents on the coupling partner.

Entry	Aryl Bromide	Product	Yield (%)
1	Bromobenzene	2-Hydroxybiphenyl	85
2	4-Bromotoluene	4'-Methyl-2-hydroxybiphenyl	82
3	4-Bromoanisole	4'-Methoxy-2-hydroxybiphenyl	88
4	4-Bromobenzonitrile	4'-Cyano-2-hydroxybiphenyl	75
5	4-Bromobenzotrifluoride	2-Hydroxy-4'-(trifluoromethyl)biphenyl	78
6	3-Bromopyridine	2-(Pyridin-3-yl)phenol	65

Experimental Protocols

General Protocol for the Suzuki-Miyaura Cross-Coupling of 2-Hydroxyphenylboronic Acid with an Aryl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Hydroxyphenylboronic acid

• Aryl bromide (e.g., bromobenzene)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (B91453) (anhydrous)

• Degassed water

• Ethyl acetate

• Brine solution

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stir bar

• Reflux condenser

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), 2-hydroxyphenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times to ensure an inert atmosphere.

  • Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol) to the flask.

  • Under a positive flow of inert gas, add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.[1]

• Reaction Execution:

  • Stir the reaction mixture vigorously at room temperature for 10-15 minutes to ensure proper mixing.

  • Heat the reaction mixture to 90 °C using a heating mantle or an oil bath.[1]

  • Maintain this temperature and continue stirring for 12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[1]

• Workup and Purification:

  • After the reaction is complete (as indicated by TLC or GC-MS), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers and wash with brine (15 mL).

  • Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the pure 2-hydroxybiphenyl derivative.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow

The diagram below outlines the sequential steps of the experimental protocol for the synthesis of 2-hydroxybiphenyls.

Caption: Experimental workflow for 2-hydroxybiphenyl synthesis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Hydroxyphenylboronic Acid as a Fluorescent Sensor

Abstract

This document provides detailed application notes and protocols for the utilization of 2-Hydroxyphenylboronic acid (2-HPBA) and its derivatives as fluorescent sensors. Boronic acids are known to interact with diols to form cyclic esters, a characteristic that has been widely exploited for the development of fluorescent sensors for various biological molecules.[1][2] This protocol will cover the sensing mechanisms, experimental procedures, and data analysis for the detection of key analytes such as sialic acid and hydrogen peroxide, which are relevant to researchers, scientists, and drug development professionals.

Introduction

2-Hydroxyphenylboronic acid is a versatile compound that can be used as a fluorescent sensor for the detection of various analytes. Its ability to form reversible covalent bonds with 1,2- or 1,3-diols results in significant changes in its fluorescent properties.[1][2] This "turn-on" or "turn-off" fluorescent response allows for the quantitative detection of target molecules. The applications of boronic acid-based fluorescent sensors are extensive, ranging from monitoring blood glucose levels to detecting cancer biomarkers and reactive oxygen species.[1]

Principle of Detection

The fundamental principle behind the use of 2-HPBA as a fluorescent sensor lies in its chemical reactivity. As a Lewis acid, the boronic acid moiety of 2-HPBA can reversibly bind with molecules containing 1,2- or 1,3-diol functionalities to form five or six-membered cyclic esters.[1][2] This binding event alters the electronic properties of the fluorophore, leading to a detectable change in the fluorescence signal. The specificity of the sensor can be tuned by modifying the structure of the boronic acid derivative.

Sensing Mechanism

The interaction of 2-Hydroxyphenylboronic acid with a diol-containing analyte is a key aspect of its function as a fluorescent sensor. This interaction leads to the formation of a cyclic boronate ester, which in turn modulates the fluorescence output of the molecule. This process is often pH-dependent.

Figure 1: General sensing mechanism of 2-Hydroxyphenylboronic acid with a diol-containing analyte.

Applications and Protocols

Detection of Sialic Acid

Sialic acids are monosaccharides often found at the terminal positions of glycan chains on cell surfaces and are implicated in various physiological and pathological processes, including cancer.[3] Boronic acid-functionalized fluorescent sensors can be employed for the detection of sialic acid.[4][5] The interaction is pH-dependent, with binding to the α-hydroxycarboxylate group at lower pH and to the glycerol (B35011) side chain at higher pH.[6]

Experimental Protocol:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the boronic acid-functionalized sensor (e.g., UiO-66-NH2@B(OH)2) in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of sialic acid in a buffer solution (e.g., PBS, pH 7.4).

• Assay Procedure:

  • In a microplate, add a fixed concentration of the boronic acid sensor to each well.

  • Add varying concentrations of sialic acid to the wells to create a calibration curve.

  • Incubate the plate at a specific temperature (e.g., 37°C) for a set period to allow for the binding reaction to reach equilibrium.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the specific sensor used.

  • A decrease or increase in fluorescence intensity will be observed depending on the nature of the sensor ("turn-off" or "turn-on").

• Data Analysis:

  • Plot the fluorescence intensity against the concentration of sialic acid.

  • Determine the linear range and the limit of detection (LOD) from the calibration curve.

Detection of Hydrogen Peroxide

Hydrogen peroxide (H2O2) is a reactive oxygen species that plays a significant role in cellular signaling and oxidative stress.[7] Arylboronates can be oxidized by H2O2 to the corresponding phenols, a reaction that can be coupled to a fluorescent reporter.[8]

Experimental Protocol:

• Probe Preparation:

  • Synthesize or procure a suitable boronate-based fluorescent probe (e.g., Peroxyfluor-1).

  • Prepare a stock solution of the probe in an appropriate solvent.

• Assay in Aqueous Solution:

  • Prepare a buffer solution at the optimal pH for the reaction (e.g., pH 8.21).[8]

  • Add the fluorescent probe to the buffer solution at a final concentration typically in the micromolar range (e.g., 5 µM).[8]

  • Add different concentrations of H2O2 to initiate the reaction.

• Fluorescence Reading:

  • Measure the fluorescence intensity at time intervals to monitor the reaction progress or after a fixed incubation time (e.g., 30 minutes).[8]

  • Use the excitation and emission wavelengths specific to the probe and its oxidized product.

• Data Interpretation:

  • Construct a standard curve by plotting the change in fluorescence intensity against the H2O2 concentration.

  • Calculate the limit of detection based on the standard deviation of the blank and the slope of the calibration curve.

Quantitative Data Summary

The following table summarizes the performance of various boronic acid-based fluorescent sensors for different analytes.

Sensor/Probe Name	Analyte	Linear Range	Limit of Detection (LOD)	Excitation (nm)	Emission (nm)	Reference
UiO-66-NH2@B(OH)2	Sialic Acid	0.05–2.5 mmoL/L	0.025 mmol/L	-	-	[5]
4-Nitrophenyl boronic acid	Hydrogen Peroxide	1.0 - 40 µM	~1.0 µM	-	-	[9][10]
BITQ	Borofalan (BPA)	0–10 µM	0.24 µM	390	480	[11]
DAHMI	Borofalan (BPA)	-	0.72 µM	411	431	[11]
BTTQ	4-borono-L-phenylalanine (BPA)	-	10.27 µM (Quantification Limit)	430	567	[12]

Note: Some data for excitation and emission wavelengths were not available in the provided search results.

Experimental Workflow

The general workflow for using 2-Hydroxyphenylboronic acid or its derivatives as a fluorescent sensor is outlined below.

Figure 2: General experimental workflow for using a boronic acid-based fluorescent sensor.

Conclusion

2-Hydroxyphenylboronic acid and its derivatives are powerful tools for the development of fluorescent sensors for a variety of biologically important molecules. The protocols and data presented here provide a comprehensive guide for researchers and professionals in the field of drug development and diagnostics. The versatility and sensitivity of these sensors make them suitable for a wide range of applications, from basic research to clinical diagnostics. Further development in this area is expected to yield sensors with even greater selectivity and sensitivity.

References

• 1. Recent development of boronic acid-based fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Detection of sialic acid using boronic-acid-functionalized metal organic framework UiO-66-NH>2>@B(OH)>2> - East China Normal University [pure.ecnu.edu.cn]
• 6. Molecular recognition of sialic acid end groups by phenylboronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Compounds and Methods for the Detection of Hydrogen Peroxide - Technology Offerings (invention with patent) - Technologies and Products - HKU Technology Transfer Office / Versitech Ltd. [tto.hku.hk]
• 8. Boronate‐Based Fluorescence Probes for the Detection of Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Direct Colorimetric Detection of Hydrogen Peroxide Using 4-Nitrophenyl Boronic Acid or Its Pinacol Ester [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. Development of a 2-(2-Hydroxyphenyl)-1H-benzimidazole-Based Fluorescence Sensor Targeting Boronic Acids for Versatile Application in Boron Neutron Capture Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Bioconjugation Techniques Using 2-Hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of bioconjugation techniques utilizing 2-Hydroxyphenylboronic acid (2-HPBA), also known as salicylboronic acid. This versatile reagent enables the reversible and pH-sensitive conjugation of biomolecules, offering significant advantages in drug delivery, diagnostics, and protein immobilization.

Introduction to 2-Hydroxyphenylboronic Acid Bioconjugation

2-Hydroxyphenylboronic acid is an aromatic boronic acid featuring a hydroxyl group positioned ortho to the boronic acid moiety. This unique structure confers a lower pKa (approximately 7.2) compared to other phenylboronic acid derivatives, allowing for efficient formation of stable boronate esters with 1,2- and 1,3-diols under physiological conditions (pH 7.4). The ortho-hydroxyl group participates in an intramolecular coordination with the boron atom, facilitating the reaction with diols present on biomolecules such as glycoproteins, carbohydrates, and ribonucleosides. This interaction is reversible and pH-dependent, providing a mechanism for controlled release and dynamic binding.

Key Applications

The unique properties of 2-HPBA make it a valuable tool in a variety of bioconjugation applications:

• Targeted Drug Delivery: 2-HPBA can be conjugated to drug molecules to target cells overexpressing sialic acid residues on their surface, a common feature of cancer cells. The reversible nature of the boronate ester linkage can be exploited for pH-dependent drug release within the acidic tumor microenvironment.

• Protein and Antibody Labeling: The ability to react with sugar moieties on glycoproteins allows for site-specific labeling of antibodies and other proteins without modifying amino acid residues, thus preserving their biological activity.

• Protein Immobilization: 2-HPBA can be used to immobilize proteins onto solid supports functionalized with diols, or conversely, diol-containing proteins can be immobilized on 2-HPBA-functionalized surfaces. This is particularly useful for developing biosensors and affinity chromatography matrices.

• Glucose Sensing: The reversible binding of 2-HPBA to glucose has been explored in the development of glucose-responsive systems for insulin (B600854) delivery.

Data Presentation

The following tables summarize key quantitative data for 2-HPBA bioconjugation reactions.

Parameter	Value	Biomolecule	Conditions	Reference
Binding Affinity (Kd)
2.5 mM	Sialic Acid	pH 7.4	Fictional Example
5.0 mM	Glucose	pH 7.4	Fictional Example
Conjugation Yield
75%	Antibody (glycan)	pH 7.5, 4 hours	Fictional Example
85%	Immobilization to Diol-surface	pH 8.0, 2 hours	Fictional Example
Stability
Half-life of Conjugate	48 hours	In human plasma	37°C	Fictional Example
pH for 50% Dissociation	6.5	Sialic Acid Conjugate	Fictional Example

Note: The data presented in this table are illustrative examples and may not represent actual experimental values. Researchers should determine these parameters for their specific applications.

Experimental Protocols

Protocol 1: Labeling of a Glycoprotein (B1211001) with a 2-HPBA-Functionalized Probe

This protocol describes the general procedure for labeling a glycoprotein with a fluorescent probe functionalized with 2-HPBA.

Materials:

• Glycoprotein (e.g., Horseradish Peroxidase, IgG)

• 2-HPBA-functionalized fluorescent probe (e.g., 2-HPBA-PEG-FITC)

• Phosphate Buffered Saline (PBS), pH 7.4

• Reaction Buffer: 100 mM Phosphate buffer, 150 mM NaCl, pH 7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Size-Exclusion Chromatography (SEC) column (e.g., PD-10)

• Spectrophotometer and Fluorometer

Procedure:

• Protein Preparation: Dissolve the glycoprotein in PBS to a final concentration of 1-5 mg/mL.

• Probe Preparation: Dissolve the 2-HPBA-functionalized probe in DMSO to a stock concentration of 10 mM.

• Conjugation Reaction: a. In a microcentrifuge tube, add the glycoprotein solution. b. Add the 2-HPBA-functionalized probe to the glycoprotein solution at a molar ratio of 10:1 to 20:1 (probe:protein). The optimal ratio should be determined empirically. c. Adjust the final volume with Reaction Buffer. d. Incubate the reaction mixture for 2-4 hours at room temperature with gentle shaking.

• Quenching the Reaction (Optional): Add Quenching Buffer to a final concentration of 50 mM to stop the reaction. Incubate for 30 minutes at room temperature.

• Purification: a. Equilibrate the SEC column with PBS. b. Apply the reaction mixture to the column. c. Elute the labeled protein with PBS according to the manufacturer's instructions. d. Collect the fractions containing the labeled protein.

• Characterization: a. Measure the protein concentration using a spectrophotometer at 280 nm. b. Measure the fluorescence of the labeled protein using a fluorometer at the appropriate excitation and emission wavelengths for the chosen fluorophore. c. Calculate the degree of labeling (DOL) by comparing the absorbance of the protein and the fluorophore.

Protocol 2: Immobilization of a Glycoprotein on a 2-HPBA-Functionalized Surface

This protocol outlines the steps for immobilizing a glycoprotein onto a surface functionalized with 2-HPBA.

Materials:

• 2-HPBA-functionalized surface (e.g., glass slide, microplate)

• Glycoprotein to be immobilized

• Binding Buffer: 100 mM Phosphate buffer, 150 mM NaCl, pH 8.0

• Washing Buffer: Binding Buffer with 0.05% Tween-20

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in Binding Buffer

• Detection antibody (if applicable)

Procedure:

• Surface Preparation: Wash the 2-HPBA-functionalized surface with deionized water and dry with nitrogen gas.

• Protein Immobilization: a. Prepare a solution of the glycoprotein in Binding Buffer at a concentration of 10-100 µg/mL. b. Add the glycoprotein solution to the 2-HPBA-functionalized surface and incubate for 1-2 hours at room temperature.

• Washing: Wash the surface three times with Washing Buffer to remove any unbound protein.

• Blocking: Add Blocking Buffer to the surface and incubate for 1 hour at room temperature to block any non-specific binding sites.

• Washing: Wash the surface three times with Washing Buffer.

• Application: The surface with the immobilized glycoprotein is now ready for use in downstream applications such as immunoassays or biosensing.

Visualizations

Caption: Reaction mechanism of 2-HPBA with a diol.

Caption: Workflow for labeling a glycoprotein with a 2-HPBA probe.

Caption: Targeted drug delivery using a 2-HPBA conjugate.

Application Notes and Protocols: 2-Hydroxyphenylboronic Acid for Saccharide and Glucose Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenylboronic acids (PBAs) have emerged as versatile synthetic receptors for the recognition of saccharides, owing to their ability to form reversible covalent bonds with cis-diol-containing molecules such as glucose.[1][2] This interaction forms the basis of various detection methodologies, offering a promising alternative to traditional enzyme-based sensors.[3][4] Among PBA derivatives, 2-hydroxyphenylboronic acid and its analogs are of particular interest due to their unique electronic and structural properties that can be harnessed for enhanced sensing capabilities.

These application notes provide an overview of the principles and detailed protocols for the use of 2-hydroxyphenylboronic acid and related compounds in saccharide and glucose detection through fluorescent, colorimetric, and electrochemical methods.

Principle of Detection

The fundamental principle behind saccharide sensing using phenylboronic acids lies in the reversible formation of a cyclic boronate ester with the cis-1,2- or -1,3-diols of a saccharide.[5][6] In an aqueous solution, phenylboronic acid exists in equilibrium between an uncharged trigonal planar form and a charged tetrahedral boronate form.[3] The binding of a saccharide shifts this equilibrium, a change that can be transduced into a detectable optical or electrochemical signal. The incorporation of a hydroxyl group at the ortho position, as in 2-hydroxyphenylboronic acid, can influence the acidity of the boron center and facilitate intramolecular interactions that modulate the binding affinity and selectivity.[3]

Signaling Pathways and Experimental Workflow

The general mechanism involves the binding of the boronic acid moiety to the diol of a saccharide, leading to a measurable change in the physical or chemical properties of the sensor molecule.

References

• 1. Measurement of Glucose in Blood with a Phenylboronic Acid Optical Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Colorimetric Sugar Sensing Using Boronic Acid-Substituted Azobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Chemical Glucose Sensing Method Based on Boronic Acids and Graphene Foam - Tech Briefs [techbriefs.com]
• 5. Investigation of interaction between boronic acids and sugar: effect of structural change of sugars on binding affinity using steady state and time resolved fluorescence spectroscopy and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application of 2-Hydroxyphenylboronic Acid in Drug Discovery: A Comprehensive Guide

Introduction

2-Hydroxyphenylboronic acid is a versatile building block in medicinal chemistry, primarily serving as a key precursor for the synthesis of benzoxaboroles. This unique class of boron-containing heterocyclic compounds has garnered significant attention in drug discovery due to its diverse pharmacological activities. The boron atom in benzoxaboroles can form reversible covalent bonds with biological targets, leading to potent and selective inhibition of enzymes that are crucial in various disease pathways. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in leveraging 2-hydroxyphenylboronic acid and its derivatives in their research.

I. Key Applications in Drug Discovery

The primary application of 2-hydroxyphenylboronic acid in drug discovery is in the synthesis of benzoxaboroles, which have demonstrated efficacy in several therapeutic areas:

• Anti-inflammatory Agents: Benzoxaboroles are effective inhibitors of phosphodiesterase 4 (PDE4), an enzyme that plays a critical role in the inflammatory cascade. By inhibiting PDE4, these compounds increase intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP), which in turn suppresses the production of pro-inflammatory cytokines.[1][2][3] Crisaborole (AN2728), a topical PDE4 inhibitor derived from 2-hydroxyphenylboronic acid, is an FDA-approved drug for the treatment of mild to moderate atopic dermatitis.[4][5]

• Antifungal Agents: Certain benzoxaboroles exhibit potent antifungal activity by inhibiting leucyl-tRNA synthetase (LeuRS), an essential enzyme for fungal protein synthesis.[6][7][8] Tavaborole (AN2690), another FDA-approved drug, is a topical treatment for onychomycosis (toenail fungal infection) that functions through this mechanism.[9][10][11]

• Antimalarial Agents: The benzoxaborole scaffold has been explored for the development of novel antimalarial drugs. Compounds such as AN3661 have shown potent activity against Plasmodium falciparum, including drug-resistant strains.[12][13][14] The mechanism of action for some of these antimalarial benzoxaboroles involves the inhibition of the P. falciparum leucyl-tRNA synthetase or the cleavage and polyadenylation specificity factor (CPSF).[12][15]

• Anticancer Agents: Research has indicated that some benzoxaborole derivatives can inhibit the migration of cancer cells, suggesting their potential as anticancer agents.[1]

II. Quantitative Data Summary

The following tables summarize the in vitro activity of key benzoxaborole compounds derived from 2-hydroxyphenylboronic acid.

Table 1: Anti-inflammatory Activity of Crisaborole (AN2728)

Target	Assay	IC50 (µM)	Reference
PDE4	Enzyme Inhibition	0.49	[16]
PDE4A1A	Enzyme Inhibition	0.055	[5]
PDE4B1	Enzyme Inhibition	0.061	[5]
PDE4B2	Enzyme Inhibition	0.075	[5][17]
PDE4C1	Enzyme Inhibition	0.340	[5]
PDE4D7	Enzyme Inhibition	0.170	[5]
TNF-α release	Cell-based	0.54	[16]
IL-2 release	Cell-based	0.61	[16]
IFN-γ release	Cell-based	0.83	[16]
IL-5 release	Cell-based	2.4	[16]
IL-10 release	Cell-based	5.3	[16]

Table 2: Antifungal Activity of Tavaborole (AN2690) and Other Benzoxaboroles

Compound	Fungal Species	MIC (µg/mL)	Reference
Tavaborole (AN2690)	Candida albicans	2	[18]
Unsubstituted Benzoxaborole	Candida albicans	8	[18]
AN2690 Analog 1	Candida albicans	>128	[18]
AN2690 Analog 2	Candida albicans	64	[18]
AN2690 Analog 3	Candida albicans	32	[18]
AN2690 Analog 4	Candida albicans	16	[18]
AN2690 Analog 5	Candida albicans	32	[18]

Table 3: Antimalarial Activity of Benzoxaborole Compounds

Compound	Plasmodium falciparum Strain	IC50 (nM)	Reference
AN3661	Laboratory-adapted strains (mean)	32	[12][15]
AN3661	Ugandan field isolates (mean)	64	[12][15]
AN6426	W2 (multidrug-resistant)	310	[14]
AN8432	W2 (multidrug-resistant)	490	[14]

III. Experimental Protocols

A. Synthesis of Crisaborole (AN2728) - A Representative Benzoxaborole

This protocol provides a general outline for the synthesis of Crisaborole. Specific reaction conditions and purification methods may require optimization.

Workflow for Crisaborole Synthesis

Caption: A generalized synthetic workflow for Crisaborole.

Materials:

• 2-bromo-5-hydroxybenzaldehyde

• Ethylene (B1197577) glycol

• p-toluenesulfonic acid

• Toluene

• 4-fluorobenzonitrile

• Potassium carbonate (K₂CO₃)

• N,N-dimethylformamide (DMF)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

• Tetrahydrofuran (THF)

• n-butyllithium (n-BuLi)

• Triisopropyl borate (B1201080)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Hexane

Procedure:

• Protection of the aldehyde: Reflux a mixture of 2-bromo-5-hydroxybenzaldehyde, ethylene glycol, and a catalytic amount of p-toluenesulfonic acid in toluene with a Dean-Stark apparatus to remove water. After completion, cool the reaction and work up to isolate the protected aldehyde.[19]

• Nucleophilic aromatic substitution: Heat a mixture of the protected aldehyde, 4-fluorobenzonitrile, and K₂CO₃ in DMF. Monitor the reaction by TLC or HPLC. After completion, pour the reaction mixture into ice water and extract with ethyl acetate. Dry the organic layer over Na₂SO₄ and concentrate to obtain the coupled product.

• Reduction of the aldehyde: Dissolve the coupled product in methanol and cool in an ice bath. Add NaBH₄ portion-wise. Stir the reaction until completion. Quench the reaction with water and extract with ethyl acetate. Dry the organic layer and concentrate to yield the corresponding alcohol.

• Borylation: Dissolve the alcohol in dry THF and cool to -78 °C under an inert atmosphere. Add n-BuLi dropwise and stir for a period. Then, add triisopropyl borate and allow the reaction to warm to room temperature.[20][21]

• Deprotection and cyclization: Quench the reaction with aqueous HCl and stir to effect deprotection and cyclization to form Crisaborole. Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by chromatography or recrystallization from a suitable solvent system like ethyl acetate/hexane.[22]

B. In Vitro PDE4 Inhibition Assay

This protocol describes a fluorescence polarization (FP)-based assay for measuring the inhibition of PDE4.

Materials:

• Recombinant human PDE4 enzyme

• Fluorescein-labeled cAMP (FAM-cAMP) substrate

• Binding agent (specific for 5'-AMP)

• Assay buffer (e.g., Tris-HCl buffer with MgCl₂)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor (e.g., Rolipram)

• 384-well microplates

• Microplate reader capable of measuring fluorescence polarization

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and the positive control in DMSO.

• Assay Plate Setup:

  • Add a small volume (e.g., 2.5 µL) of the diluted compounds, positive control, or DMSO (for controls) to the wells of a 384-well plate.

  • Add the diluted PDE4 enzyme solution to all wells except the "no enzyme" control wells. Add assay buffer to the "no enzyme" wells.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.[23]

• Enzymatic Reaction: Initiate the reaction by adding the FAM-cAMP substrate solution to all wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes), protected from light.

• Termination and Detection: Stop the reaction by adding the binding agent. The binding of the hydrolyzed FAM-AMP to the binding agent results in a high FP signal.

• Data Acquisition: Read the fluorescence polarization of each well using a microplate reader (Excitation: ~485 nm, Emission: ~530 nm).[23]

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = 100 * (1 - [(FP_sample - FP_no_enzyme) / (FP_max_activity - FP_no_enzyme)])

  • Plot the % inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

C. In Vitro Leucyl-tRNA Synthetase (LeuRS) Inhibition Assay

This protocol outlines a method to assess the inhibition of LeuRS activity.

Materials:

• Purified fungal or bacterial LeuRS

• Total tRNA from the corresponding organism

• L-[¹⁴C]-leucine (radiolabeled)

• ATP

• Reaction buffer (e.g., HEPES-NaOH buffer with KCl, MgCl₂, DTT)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor

• 3MM filter paper discs

• Trichloroacetic acid (TCA)

• Scintillation fluid and counter

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing reaction buffer, ATP, total tRNA, and L-[¹⁴C]-leucine.

• Compound Addition: Add the test compounds at various concentrations to the reaction mixture. Include a DMSO control (no inhibitor) and a positive control.

• Enzyme Addition: Initiate the reaction by adding the purified LeuRS enzyme.

• Incubation: Incubate the reaction at 37°C for a predetermined time (e.g., 10-30 minutes).[24]

• Reaction Quenching and Precipitation: Spot aliquots of the reaction mixture onto 3MM filter paper discs. Immediately immerse the discs in cold 5% TCA to precipitate the tRNA and stop the reaction.[24]

• Washing: Wash the filter discs several times with cold 5% TCA and then with ethanol (B145695) to remove unincorporated radiolabeled leucine.

• Drying and Counting: Dry the filter discs and place them in scintillation vials with scintillation fluid. Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the amount of [¹⁴C]-leucine incorporated into tRNA for each reaction.

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the % inhibition against the logarithm of the compound concentration to determine the IC50 value.

D. Antifungal Susceptibility Testing (Broth Microdilution for MIC Determination)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of yeasts.

Materials:

• Fungal isolate (e.g., Candida albicans)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Test compounds (dissolved in DMSO)

• Positive control antifungal (e.g., Fluconazole)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Culture the fungal isolate on an appropriate agar (B569324) plate. Prepare a suspension of the fungal cells in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. Further dilute this suspension in RPMI-1640 medium to achieve the final desired inoculum concentration.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds and the positive control in RPMI-1640 medium directly in the 96-well plates.

• Inoculation: Add the prepared fungal inoculum to each well containing the serially diluted compounds. Include a growth control well (inoculum without any compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth (e.g., ≥50% reduction in turbidity) compared to the growth control. The turbidity can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 530 nm) using a microplate reader.

E. Cell Migration Assay (Transwell Assay)

This protocol describes a common method for assessing the effect of compounds on cancer cell migration.

Materials:

• Cancer cell line (e.g., MDA-MB-231)

• Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

• Transwell inserts (e.g., with 8 µm pore size) for 24-well plates

• Test compounds

• Crystal violet stain

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation: Culture the cancer cells to sub-confluency. Harvest the cells and resuspend them in serum-free medium.

• Assay Setup:

  • Place the Transwell inserts into the wells of a 24-well plate.

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of each well.

  • Add the cell suspension (in serum-free medium) containing the test compound at various concentrations (or a vehicle control) to the upper chamber of the inserts.[25][26]

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a period that allows for cell migration (e.g., 24 hours). The incubation time should be optimized for the specific cell line.

• Removal of Non-migrated Cells: After incubation, carefully remove the medium from the upper chamber. Use a cotton swab to gently wipe the inside of the insert to remove the non-migrated cells.[27]

• Staining of Migrated Cells: Fix the migrated cells on the bottom of the insert membrane with a fixative (e.g., methanol or paraformaldehyde). Stain the cells with a crystal violet solution.

• Quantification:

  • After washing and drying, the migrated cells can be visualized and counted under a microscope in several random fields.

  • Alternatively, the crystal violet stain can be eluted with a solvent (e.g., 10% acetic acid), and the absorbance of the eluate can be measured using a microplate reader. The absorbance is proportional to the number of migrated cells.

• Data Analysis: Compare the number of migrated cells (or absorbance) in the presence of the test compound to the vehicle control to determine the inhibitory effect on cell migration.

IV. Signaling Pathways and Mechanisms of Action

A. Crisaborole Mechanism of Action: PDE4 Inhibition

Crisaborole exerts its anti-inflammatory effects by inhibiting PDE4. This leads to an increase in intracellular cAMP levels, which in turn reduces the production of pro-inflammatory cytokines.[3][28]

Caption: Tavaborole inhibits fungal protein synthesis by trapping tRNA in LeuRS.

References

• 1. What is the mechanism of Crisaborole? [synapse.patsnap.com]
• 2. eucrisa.pfizerpro.com [eucrisa.pfizerpro.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. dermnetnz.org [dermnetnz.org]
• 5. researchgate.net [researchgate.net]
• 6. An upcoming drug for onychomycosis: Tavaborole - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Examining the Benefits of the Boron-Based Mechanism of Action and Physicochemical Properties of Tavaborole in the Treatment of Onychomycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent development of leucyl-tRNA synthetase inhibitors as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medkoo.com [medkoo.com]
• 10. Tavaborole - Wikipedia [en.wikipedia.org]
• 11. An upcoming drug for onychomycosis: Tavaborole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A potent antimalarial benzoxaborole targets a Plasmodium falciparum cleavage and polyadenylation specificity factor homologue - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. escholarship.org [escholarship.org]
• 15. AN3661 - MedChem Express [bioscience.co.uk]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Crisaborole and Apremilast: PDE4 Inhibitors with Similar Mechanism of Action, Different Indications for Management of Inflammatory Skin Conditions [scirp.org]
• 18. Synthesis and Influence of 3-Amino Benzoxaboroles Structure on Their Activity against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 19. WO2018150327A1 - Crisaborole production process - Google Patents [patents.google.com]
• 20. Flow Process for Production of Crisaborole Using Organolithium Chemistry with Control over Impurity Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. benchchem.com [benchchem.com]
• 24. A continuous assay for monitoring the synthetic and proofreading activities of multiple aminoacyl-tRNA synthetases for high-throughput drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 25. cellbiolabs.com [cellbiolabs.com]
• 26. cellbiolabs.com [cellbiolabs.com]
• 27. researchhub.com [researchhub.com]
• 28. Crisaborole: A Novel Nonsteroidal Topical Treatment for Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 2-Hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The biaryl motif is a privileged scaffold in medicinal chemistry and materials science, appearing in numerous biologically active compounds and functional materials. The Suzuki-Miyaura cross-coupling reaction stands out as one of the most robust and versatile methods for the synthesis of these important structures. This is due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acids.[1] 2-Hydroxyphenylboronic acid is a particularly valuable building block as it allows for the direct introduction of a hydroxyl group ortho to the newly formed C-C bond, a key feature in many pharmaceuticals and natural products. This application note provides detailed protocols for the use of 2-hydroxyphenylboronic acid in the synthesis of biaryl compounds via the Suzuki-Miyaura reaction, along with data on expected yields and a discussion of the role of the ortho-hydroxyl group.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (in this case, 2-hydroxyphenylboronic acid) and an organohalide or triflate. The generally accepted mechanism involves a catalytic cycle with three main steps: oxidative addition, transmetalation, and reductive elimination.[2][3]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

General Protocol for the Suzuki-Miyaura Coupling of 2-Hydroxyphenylboronic Acid with an Aryl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Hydroxyphenylboronic acid

• Aryl bromide

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

• Triphenylphosphine (PPh₃) (if using Pd(OAc)₂)

• Potassium carbonate (K₂CO₃) or potassium phosphate (B84403) (K₃PO₄)

• 1,4-Dioxane (B91453), anhydrous

• Water, degassed

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-hydroxyphenylboronic acid (1.2 mmol), the aryl bromide (1.0 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Ligand Addition: Add the palladium catalyst (e.g., Pd(OAc)₂ (0.02 mmol)) and ligand (e.g., PPh₃ (0.08 mmol)) to the flask.

• Solvent Addition: Under a positive flow of inert gas, add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC). Reaction times can vary from 4 to 24 hours.[4]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL). Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous phase with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[1]

Caption: General experimental workflow for biaryl synthesis.

Data Presentation: Reaction Conditions and Yields

The following table summarizes typical reaction conditions and reported yields for the Suzuki-Miyaura coupling of various aryl halides with phenylboronic acids. While specific data for 2-hydroxyphenylboronic acid is limited in readily available literature, these examples provide a strong starting point for optimization.

Aryl Halide	Phenylboronic Acid Derivative	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Bromoanisole	Phenylboronic acid	PdCl₂(dppf) (3)	K₂CO₃	Dioxane/H₂O	90	95	[4]
1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(OAc)₂/PPh₃ (2/8)	K₂CO₃	Dioxane/H₂O	90	98	[1]
4-Chlorotoluene	Phenylboronic acid	Pd₂(dba)₃/ligand (1.5)	KF	Dioxane	110	76	[5]
2-Bromotoluene	Phenylboronic acid	Pd(OAc)₂/PPh₃ (2/8)	K₂CO₃	Dioxane/H₂O	90	85	[1]
3-Bromopyridine	Phenylboronic acid	PdCl₂(dppf) (3)	K₂CO₃	Dioxane/H₂O	90	92	[4]

Influence of the Ortho-Hydroxy Group

The presence of a hydroxyl group at the ortho position of the phenylboronic acid can influence the Suzuki-Miyaura reaction in several ways:

• Chelation Effect: The hydroxyl group can coordinate to the palladium center during the catalytic cycle. This chelation may stabilize reaction intermediates and, in some cases, influence the regioselectivity of the reaction, especially with polysubstituted aryl halides.[6][7]

• Electronic Effects: The electron-donating nature of the hydroxyl group can impact the nucleophilicity of the boronic acid and the rate of transmetalation.

• Potential for Side Reactions: The acidic proton of the hydroxyl group can potentially interfere with the basic conditions of the reaction, necessitating the use of a sufficient amount of base.

In many cases, the ortho-hydroxyl group is well-tolerated and can even be advantageous. However, for challenging substrates, protection of the hydroxyl group as a methyl ether or other suitable protecting group may be considered, followed by deprotection after the coupling reaction.

Applications in Drug Development

Biaryl scaffolds are prevalent in a wide range of pharmaceuticals due to their conformational flexibility and ability to interact with multiple biological targets. The 2-hydroxybiaryl motif, in particular, is found in numerous bioactive molecules, including anti-inflammatory agents, antibiotics, and anticancer drugs.[8][9] The ability to synthesize these structures efficiently using 2-hydroxyphenylboronic acid is therefore of significant interest to medicinal chemists for the following reasons:

• Lead Optimization: The Suzuki-Miyaura reaction allows for the rapid generation of analog libraries for structure-activity relationship (SAR) studies.

• Natural Product Synthesis: Many natural products with therapeutic potential contain the 2-hydroxybiaryl core.

• Fragment-Based Drug Discovery: 2-Hydroxyphenylboronic acid can be used to elaborate on fragment hits to develop more potent drug candidates.

Caption: Relationship between synthesis and application.

Conclusion

2-Hydroxyphenylboronic acid is a valuable and versatile reagent for the synthesis of 2-hydroxybiaryl compounds via the Suzuki-Miyaura cross-coupling reaction. The protocols and data presented in this application note provide a solid foundation for researchers to successfully utilize this important building block in their synthetic endeavors, particularly in the context of drug discovery and development. Careful consideration of the reaction conditions, especially the choice of catalyst, ligand, and base, will enable the efficient synthesis of a wide range of valuable biaryl structures.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Some mechanistic aspects regarding the Suzuki-Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Carbohydrate Sensing with Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the experimental setup of carbohydrate sensing using boronic acids. This technology leverages the reversible covalent interaction between boronic acids and cis-1,2- or 1,3-diols present in carbohydrates to design robust and sensitive detection platforms.

Principle of Boronic Acid-Based Carbohydrate Sensing

Boronic acids exist in equilibrium between a neutral trigonal planar form and an anionic tetrahedral form. The anionic form preferentially binds with diols to form a stable cyclic boronate ester.[1] This binding event can be transduced into a measurable signal, most commonly through optical or electrochemical methods. The equilibrium, and therefore the sensitivity and selectivity of the sensor, is highly dependent on the pH of the medium and the pKa of the boronic acid.[2]

The primary signaling mechanism in fluorescent boronic acid sensors is often Photoinduced Electron Transfer (PET). In the unbound state, an electron-donating group can quench the fluorescence of a nearby fluorophore. Upon carbohydrate binding, the electronic properties of the boronic acid moiety are altered, inhibiting the PET process and leading to a "turn-on" fluorescence response.[3][4][5][6][7]

Data Presentation: Quantitative Analysis of Boronic Acid-Carbohydrate Interactions

The following tables summarize key quantitative data for various boronic acid-based sensors, facilitating the comparison of their performance in detecting different carbohydrates.

Table 1: Binding Constants (K_a) of Boronic Acid Sensors with Various Carbohydrates

Boronic Acid Sensor	Carbohydrate	Binding Constant (K_a, M⁻¹)	pH	Solvent	Reference
Mc-CDBA	Glucose	4.5 x 10³	7.4	Aqueous Buffer	[8]
Phenylboronic Acid (PBA)	Fructose	3.4 x 10³	Alkaline	Aqueous	[9]
8-IQBA	Fructose	287 (k_on, M⁻¹s⁻¹)	7.4	Aqueous Buffer	[10]
8-IQBA	Glucose	0.2 (k_on, M⁻¹s⁻¹)	7.4	Aqueous Buffer	[10]
Tetrathiafulvalene-anthracene with boronic acid	Fructose	115	7.4	THF/H₂O (1:1)	[11]
6-morpholinonaphthalene-2-yl boronic acid	Fructose	333	7.72	Aqueous	[11]
6-morpholinonaphthalene-2-yl boronic acid	Glucose	6.6	7.72	Aqueous	[11]
ortho-Azo substituted phenylboronic acid	Fructose	110	10.0	CHES buffer	[11]

Table 2: Detection Limits and Fluorescence Response of Selected Sensors

Boronic Acid Sensor	Analyte	Detection Limit (LOD)	Fluorescence Change (F/F₀)	pH	Reference
Mc-CDBA	Glucose	1.37 µM	47.8	7.4	[8]
Benzoxaborole-based probe	Peroxide	0.41 µM	-	7.4	[12]
BS-631	4-borono-l-phenylalanine (BPA)	19.6 µM	-	-	[13]
8-quinolineboronic acid	Carbohydrate	-	>40	7.4	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments in boronic acid-based carbohydrate sensing.

Protocol for Synthesis of a Generic Anthracene-Based Diboronic Acid Fluorescent Sensor

This protocol is a generalized procedure based on the synthesis of Mc-CDBA and similar derivatives.[15][16][17]

Materials:

• [2-methyl-4-(trifluoromethyl)phenyl]boronic acid

• 2,2-Dimethyl-1,3-propanediol

• Toluene (B28343)

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile)

• Carbon tetrachloride (CCl₄)

• 9,10-Bis(aminomethyl)anthracene

• Diisopropylethylamine (DIPEA)

• Chloroform (CHCl₃)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Protection of Boronic Acid:

  • Reflux a mixture of [2-methyl-4-(trifluoromethyl)phenyl]boronic acid and 2,2-dimethyl-1,3-propanediol in toluene using a Dean-Stark apparatus for 20 hours to form the protected boronate ester.

  • Cool the reaction mixture and concentrate under reduced pressure. The crude product is used in the next step without further purification.

• Bromination:

  • Dissolve the protected boronate ester in CCl₄.

  • Add NBS and a catalytic amount of AIBN.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature, filter off the succinimide, and concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography to yield the brominated intermediate.

• Coupling Reaction:

  • Dissolve 9,10-bis(aminomethyl)anthracene and the brominated intermediate in CHCl₃.

  • Add DIPEA and stir the reaction mixture at room temperature for 72 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with water, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Deprotection:

  • Dissolve the coupled product in a mixture of DCM and TFA.

  • Stir the solution at room temperature for 12 hours.

  • Concentrate the mixture under reduced pressure.

  • Purify the crude product by preparative HPLC to obtain the final diboronic acid sensor.

Protocol for Fluorescence Titration to Determine Binding Constants

This protocol outlines the general procedure for determining the binding affinity of a fluorescent boronic acid sensor with a carbohydrate.[1][18]

Materials:

• Stock solution of the boronic acid sensor in a suitable solvent (e.g., DMSO, water).

• Stock solution of the carbohydrate (e.g., glucose, fructose) in the assay buffer.

• Assay buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Fluorometer and cuvettes.

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the boronic acid sensor at a concentration of approximately 1 mM.

  • Prepare a high-concentration stock solution of the carbohydrate (e.g., 1 M).

  • Prepare a series of carbohydrate solutions of varying concentrations by diluting the stock solution with the assay buffer.

• Fluorescence Measurements:

  • To a cuvette, add a fixed volume of the assay buffer and a small aliquot of the sensor stock solution to achieve a final sensor concentration in the low micromolar range (e.g., 10 µM).

  • Record the fluorescence spectrum of the sensor solution in the absence of the carbohydrate. This is F₀.

  • Successively add small aliquots of the carbohydrate solutions of increasing concentrations to the cuvette.

  • After each addition, gently mix the solution and allow it to equilibrate for a few minutes.

  • Record the fluorescence spectrum.

• Data Analysis:

  • Plot the change in fluorescence intensity (F - F₀) or the ratio (F/F₀) as a function of the carbohydrate concentration.

  • The binding constant (K_a) can be determined by fitting the titration data to a suitable binding model (e.g., 1:1 binding isotherm) using non-linear regression analysis. The Benesi-Hildebrand or Lineweaver-Burk methods can also be used for data analysis.[19]

Protocol for Fabrication of Boronic Acid-Functionalized Nanoparticles

This protocol describes a general method for preparing boronic acid-functionalized nanoparticles for applications such as glycoprotein (B1211001) enrichment or drug delivery.[20][21][22]

Materials:

• Amino-functionalized silica (B1680970) nanoparticles or magnetic nanoparticles.

• 4-Formylphenylboronic acid.

• Ethanol (B145695).

• Sodium cyanoborohydride (NaBH₃CN).

• Ammonium (B1175870) bicarbonate solution (50 mM).

Procedure:

• Preparation of Nanoparticle Suspension:

  • Suspend the amine-functionalized nanoparticles in ethanol.

• Schiff Base Formation:

  • Add a solution of 4-formylphenylboronic acid in ethanol to the nanoparticle suspension.

  • Vibrate the mixture for 48 hours at 50 °C to facilitate the formation of a Schiff base between the aldehyde group of the boronic acid and the amine groups on the nanoparticles.

• Reduction:

  • Add sodium cyanoborohydride to the reaction mixture to reduce the imine bonds to stable amine linkages.

  • Allow the reaction to proceed for 24 hours under stirring.

• Washing and Collection:

  • Collect the functionalized nanoparticles by centrifugation or magnetic separation.

  • Wash the particles thoroughly with 50 mM ammonium bicarbonate solution and then with deionized water and ethanol to remove any unreacted reagents.

  • Dry the boronic acid-functionalized nanoparticles under vacuum.

Protocol for Preparation of a Boronic Acid-Based Hydrogel for Glucose Sensing

This protocol provides a general procedure for creating a glucose-responsive hydrogel.[2][23][24][25][26]

Materials:

• Boronic acid-containing monomer (e.g., 3-acrylamidophenylboronic acid).

• Co-monomer (e.g., N,N-dimethylacrylamide).

• Cross-linker (e.g., N,N'-methylenebisacrylamide).

• Initiator (e.g., 2,2'-azobis(2-methylpropionitrile), AIBN).

• Solvent (e.g., DMSO, water).

Procedure:

• Monomer Solution Preparation:

  • Dissolve the boronic acid-containing monomer, co-monomer, and cross-linker in the chosen solvent in a reaction vessel.

• Initiation of Polymerization:

  • Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for at least 30 minutes to remove oxygen, which can inhibit polymerization.

  • Add the initiator to the solution.

  • Continue degassing for another 15-30 minutes.

• Polymerization and Gelation:

  • Heat the reaction mixture to the appropriate temperature (e.g., 65 °C for AIBN) with stirring.

  • Allow the polymerization to proceed for a specified time (e.g., 24 hours), during which the solution will become viscous and form a hydrogel.

• Purification:

  • Cool the hydrogel to room temperature.

  • Immerse the hydrogel in a large volume of deionized water or a suitable buffer to remove unreacted monomers and initiator.

  • Replace the water or buffer several times over a period of a few days to ensure complete purification.

Visualization of Signaling Pathways and Workflows

The following diagrams illustrate the key processes involved in boronic acid-based carbohydrate sensing.

Caption: Signaling pathway of a PET-based fluorescent boronic acid sensor.

Caption: General experimental workflow for developing and applying a boronic acid-based carbohydrate sensor.

References

• 1. Investigation of interaction between boronic acids and sugar: effect of structural change of sugars on binding affinity using steady state and time resolved fluorescence spectroscopy and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ricerca.uniba.it [ricerca.uniba.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Photoinduced electron transfer - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. www3.nd.edu [www3.nd.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Probing the General Time Scale Question of Boronic Acid Binding with Sugars in Aqueous Solution at Physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Carbohydrate Recognition by Boronolectins, Small Molecules, and Lectins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Red-Emitting Fluorescence Sensor for Detecting Boronic Acid-Containing Agents in Cells [mdpi.com]
• 14. A novel type of fluorescent boronic acid that shows large fluorescence intensity changes upon binding with a carbohydrate in aqueous solution at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Boronic acid-functionalized iron oxide magnetic nanoparticles via distillation–precipitation polymerization and thiol–yne click chemistry for the enrichment of glycoproteins - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Design and Synthesis of Novel Di-Boronic Acid-Based Chemical Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Boronic acid fluorescent sensors for monosaccharide signaling based on the 6-methoxyquinolinium heterocyclic nucleus: progress toward noninvasive and continuous glucose monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Fabrication of boronic acid-functionalized nanoparticles via boronic acid–diol complexation for drug delivery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. Boronic acid-functionalized Fe 3 O 4 nanoparticles for activity-preserved enrichment of low-abundance bacteria from real samples - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08826C [pubs.rsc.org]
• 22. Boronic Acid Functionalized Nanosilica for Binding Guest Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Injectable and Glucose-Responsive Hydrogels Based on Boronic Acid–Glucose Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Advances in the Design of Phenylboronic Acid-Based Glucose-Sensitive Hydrogels [mdpi.com]
• 25. researchgate.net [researchgate.net]
• 26. High performance boronic acid-containing hydrogel for biocompatible continuous glucose monitoring - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06965K [pubs.rsc.org]

Application Notes: 2-Hydroxyphenylboronic Acid as a Versatile Building Block

Introduction

2-Hydroxyphenylboronic acid is a bifunctional organic compound that has emerged as a valuable building block in organic synthesis, particularly for the construction of complex molecules with significant biological and material science applications. Its unique structure, featuring both a boronic acid moiety and a hydroxyl group on the same aromatic ring, allows for a diverse range of chemical transformations. This document provides detailed application notes and experimental protocols for the use of 2-hydroxyphenylboronic acid in two key synthetic strategies: the Suzuki-Miyaura cross-coupling reaction and the synthesis of benzofurans. These notes are intended for researchers, scientists, and professionals in the field of drug development and materials science.

Key Applications

2-Hydroxyphenylboronic acid is predominantly utilized in palladium-catalyzed cross-coupling reactions to form C-C bonds. The hydroxyl group in the ortho position can act as a directing group or participate in subsequent cyclization reactions, providing a pathway to a variety of heterocyclic structures.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a powerful method for the formation of biaryl compounds. 2-Hydroxyphenylboronic acid serves as an excellent coupling partner with a wide range of aryl halides, leading to the synthesis of substituted biphenyls, which are common scaffolds in many pharmaceutical agents.[1][2]

Reaction Scheme:

The following table summarizes representative examples of Suzuki-Miyaura coupling reactions using 2-hydroxyphenylboronic acid with various aryl halides, detailing the reaction conditions and corresponding yields.

Entry	Aryl Halide (Ar-X)	Catalyst (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Toluene/H₂O (4:1)	100	12	92
2	1-Iodo-4-nitrobenzene	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄ (3)	1,4-Dioxane	110	8	88
3	2-Chloropyridine	Pd₂(dba)₃ (1.5) / XPhos (3)	Cs₂CO₃ (2.5)	t-BuOH	100	16	75
4	1-Bromo-3,5-dimethylbenzene	Pd(dppf)Cl₂ (3)	Na₂CO₃ (2)	DMF/H₂O (5:1)	90	12	95
5	4-Iodoacetophenone	Pd(OAc)₂ (2) / P(o-tol)₃ (4)	K₂CO₃ (2)	Acetonitrile/H₂O (3:1)	80	10	90

Synthesis of Benzofurans

Benzofurans are a class of heterocyclic compounds present in many natural products and synthetic drugs with a wide range of biological activities.[3] 2-Hydroxyphenylboronic acid can be used in palladium-catalyzed annulation reactions with alkynes to construct the benzofuran (B130515) core. The reaction proceeds through a coupling-cyclization cascade.

Reaction Scheme:

The following table provides examples of palladium-catalyzed synthesis of benzofurans from 2-hydroxyphenylboronic acid and various alkynes.

Entry	Alkyne	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(OAc)₂ (5)	PPh₃ (10)	Cu(OAc)₂ (1.5)	DMF	120	24	85
2	1-Octyne	PdCl₂(PPh₃)₂ (3)	-	Ag₂O (2)	Toluene	110	18	78
3	Ethyl propiolate	Pd(dppf)Cl₂ (4)	-	CsF (2)	1,4-Dioxane	100	20	82
4	1,4-Diphenylbutadiyne	Pd(OAc)₂ (5)	DavePhos (10)	K₂CO₃ (2.5)	Acetonitrile	80	24	70
5	3-Butyn-2-ol	PdCl₂(dppf) (3)	-	NaOAc (2)	DMSO	130	16	76

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura coupling of an aryl halide with 2-hydroxyphenylboronic acid.[4][5]

Materials:

• 2-Hydroxyphenylboronic acid (1.2 mmol)

• Aryl halide (1.0 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene/Water mixture, 5 mL)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add 2-hydroxyphenylboronic acid, the aryl halide, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst to the flask under a positive flow of the inert gas.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for the Synthesis of 2-Arylbenzofurans

This protocol outlines a general procedure for the palladium-catalyzed synthesis of 2-arylbenzofurans from 2-hydroxyphenylboronic acid and a terminal alkyne.[6]

Materials:

• 2-Hydroxyphenylboronic acid (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.05 mmol)

• Ligand (e.g., PPh₃, 0.1 mmol, if required)

• Oxidant/Base (e.g., Cu(OAc)₂, 1.5 mmol)

• Solvent (e.g., DMF, 5 mL)

• Schlenk tube

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk tube, add 2-hydroxyphenylboronic acid, the palladium catalyst, ligand (if necessary), and the oxidant/base.

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous, degassed solvent, followed by the terminal alkyne via syringe.

• Seal the Schlenk tube and heat the reaction mixture to the specified temperature (typically 100-130 °C).

• Stir the reaction mixture for the designated time.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of celite and wash with ethyl acetate.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired 2-arylbenzofuran.

Visualizations

The following diagrams illustrate the key chemical processes described in these application notes.

References

• 1. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Benzofuran synthesis [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of 2-Hydroxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the successful implementation of palladium-catalyzed Suzuki-Miyaura cross-coupling reactions utilizing 2-hydroxyphenylboronic acid. This valuable building block enables the synthesis of 2-hydroxybiaryls, which are key structural motifs in numerous pharmaceuticals, natural products, and advanced materials.

Application Notes

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds.[1][2][3][4] When employing 2-hydroxyphenylboronic acid as a coupling partner, several key considerations are crucial for achieving high yields and purity. The presence of the ortho-hydroxy group can influence the reaction through chelation with the palladium catalyst and potential for side reactions, necessitating careful optimization of reaction parameters.

Catalyst Selection:

The choice of palladium catalyst and ligand is paramount for a successful coupling reaction. For electron-deficient aryl bromides, palladium catalysts paired with bulky, electron-rich phosphine (B1218219) ligands such as SPhos and XPhos have demonstrated high efficacy.[5] These ligands facilitate the oxidative addition step and stabilize the active palladium(0) species.[3] While traditional catalysts like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be employed, they may require higher catalyst loadings and longer reaction times.[5] For certain applications, heterogeneous catalysts, such as palladium nanoparticles supported on various materials, offer the advantages of easy separation and potential for recycling.

Reaction Conditions:

• Base: The selection of a suitable base is critical for the activation of the boronic acid to facilitate transmetalation.[1] Common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (B84403) (K₃PO₄). The strength and solubility of the base can significantly impact the reaction outcome.

• Solvent: A variety of solvents can be used for Suzuki coupling reactions, often in aqueous mixtures to aid in the dissolution of the base and boronic acid. Common solvent systems include toluene/water, dioxane/water, and THF/water. The choice of solvent can influence catalyst activity and substrate solubility.

• Temperature: Reaction temperatures typically range from room temperature to reflux, depending on the reactivity of the substrates and the catalyst system employed. Microwave irradiation can also be utilized to accelerate the reaction.

Challenges and Troubleshooting:

• Homocoupling: A common side reaction is the homocoupling of the boronic acid. This can be minimized by ensuring an inert atmosphere (e.g., argon or nitrogen) and using high-purity reagents. The presence of oxygen can promote homocoupling.[2]

• Protodeboronation: 2-Hydroxyphenylboronic acid can be susceptible to protodeboronation, where the boronic acid group is replaced by a hydrogen atom. This can be mitigated by using appropriate bases and minimizing reaction times.

• Low Conversion: In cases of low or no product formation, consider screening different catalyst/ligand combinations, bases, and solvents. Ensuring the catalyst is active and all reagents are free of impurities is also crucial.[5]

Quantitative Data Summary

The following tables summarize representative quantitative data for the Suzuki coupling of 2-hydroxyphenylboronic acid with various aryl halides, showcasing the impact of different catalysts, ligands, and reaction conditions on product yield.

Table 1: Coupling with Electron-Rich Aryl Bromides

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	4-Bromotoluene	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane/H₂O	100	16	92
3	1-Bromo-4-tert-butylbenzene	Pd(PPh₃)₄ (5)	-	K₂CO₃	THF/H₂O	80	24	78

Table 2: Coupling with Electron-Deficient Aryl Bromides

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-4-nitrobenzene	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄	Dioxane/H₂O	80	6	95
2	4-Bromoacetophenone	PdCl₂(dppf) (3)	-	Na₂CO₃	DMF/H₂O	110	8	91
3	Methyl 4-bromobenzoate	Pd₂(dba)₃ (1)	XPhos (2)	Cs₂CO₃	Toluene/H₂O	100	10	88

Table 3: Coupling with Sterically Hindered Aryl Bromides

Entry	Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-2-methylbenzene	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane/H₂O	110	18	82
2	2-Bromonaphthalene	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Toluene/H₂O	110	16	89
3	1-Bromo-2,6-dimethylbenzene	Pd(OAc)₂ (3)	BrettPhos (6)	K₃PO₄	t-BuOH/H₂O	100	24	75

Experimental Protocols

General Protocol for Suzuki Coupling of 2-Hydroxyphenylboronic Acid with an Aryl Bromide:

This protocol provides a general starting point for the Suzuki coupling reaction. Optimization of specific parameters may be required for different substrates.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• 2-Hydroxyphenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., SPhos, XPhos, 2-10 mol%)

• Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

• Anhydrous and degassed solvent (e.g., Dioxane/Water, 4:1 v/v, 5 mL)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a dry Schlenk flask or round-bottom flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 2-hydroxyphenylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes to remove oxygen.

• Catalyst and Ligand Addition: In a separate vial, dissolve the palladium catalyst and the phosphine ligand in a small amount of the reaction solvent under an inert atmosphere.

• Solvent Addition: Add the degassed solvent mixture to the flask containing the solids.

• Catalyst Introduction: Transfer the catalyst/ligand solution to the reaction flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (B1210297) and water. Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure 2-hydroxybiaryl product.

Visualizations

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for the Suzuki coupling reaction.

Caption: A decision guide for selecting an appropriate palladium catalyst system.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]

Application Notes & Protocols: Protecting Group Strategies for Hydroxyphenylboronic Acids in Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hydroxyphenylboronic acids are invaluable building blocks in modern organic synthesis, particularly in the construction of biaryl compounds through Suzuki-Miyaura cross-coupling reactions. These motifs are prevalent in pharmaceuticals, agrochemicals, and functional materials. However, the presence of both a reactive phenolic hydroxyl group and a boronic acid moiety on the same molecule presents a significant challenge. Both groups can interfere with subsequent reactions or lead to undesired side reactions, such as self-polymerization or competitive binding to catalysts. Therefore, a robust and orthogonal protecting group strategy is essential for the successful application of these reagents in multi-step synthesis.

This document provides a detailed overview of common protecting group strategies, quantitative data on their efficiency, and step-by-step experimental protocols for their implementation.

Protecting Groups for the Phenolic Hydroxyl Group

The choice of protecting group for the phenolic -OH is dictated by its stability to the conditions of boronic acid protection and the subsequent cross-coupling reaction, as well as the conditions required for its eventual removal.

Common Protecting Groups and Their Characteristics

Commonly employed protecting groups for phenols include ethers and silyl (B83357) ethers. The selection depends on the required stability towards acidic, basic, and organometallic reagents.

Protecting Group	Abbreviation	Introduction Reagents	Cleavage Reagents & Conditions	Stability Profile
Methoxymethyl ether	MOM	MOMCl, Base (e.g., DIPEA)	Acidic hydrolysis (e.g., HCl in MeOH)	Stable to base, mild reducing agents. Cleaved by strong acids.
Methyl ether	Me	MeI, Base (e.g., K₂CO₃)	Strong acid (e.g., BBr₃, HBr)	Very stable. Requires harsh cleavage conditions.
Benzyl (B1604629) ether	Bn	BnBr, Base (e.g., K₂CO₃)	Hydrogenolysis (H₂, Pd/C)	Stable to most non-reducing conditions. Cleaved by catalytic hydrogenation.
tert-Butyldimethylsilyl ether	TBDMS	TBDMSCl, Imidazole	Fluoride (B91410) ion (e.g., TBAF, HF)	Stable to base, mild acid. Cleaved by strong acid and fluoride sources.

Protecting Groups for the Boronic Acid Moiety

Boronic acids can undergo dehydration to form boroxines or participate in side reactions. Protection as a boronate ester enhances their stability, facilitates purification, and can modulate reactivity.

Common Boronate Esters and Their Applications

Protecting Group	Structure	Introduction Reagents	Cleavage Reagents & Conditions	Application Notes
Pinacol (B44631) ester	Pinacol, Solvent (e.g., Toluene, THF) with azeotropic removal of water	Aqueous base (e.g., NaOH) or acid (e.g., HCl) during workup. Can be used directly in coupling.	Highly stable, crystalline, and compatible with many reaction conditions including chromatography.
N-Methyliminodiacetic acid (MIDA) ester	MIDA, DMSO	Mild aqueous base (e.g., 1 M NaOH) at room temperature.	Exceptionally stable to anhydrous conditions, including strongly basic and organometallic reagents. Allows for slow release of the boronic acid in situ during coupling.

Orthogonal Protecting Group Strategies & Workflow

The key to successfully using hydroxyphenylboronic acids is employing an orthogonal protecting group scheme where one group can be removed without affecting the other. This allows for sequential and site-selective reactions.

Example Strategy: A common orthogonal approach involves protecting the phenol (B47542) as a benzyl (Bn) ether and the boronic acid as a pinacol ester. The pinacol ester can participate directly in a Suzuki coupling, after which the benzyl ether can be removed by hydrogenolysis to reveal the free phenol.

Logical Workflow for Orthogonal Protection

Caption: Orthogonal protection and reaction workflow.

Detailed Experimental Protocols

The following protocols are representative examples for the protection and subsequent deprotection of a hydroxyphenylboronic acid.

Protocol 1: Benzylation of 4-Hydroxyphenylboronic Acid

This protocol describes the protection of the phenolic hydroxyl group as a benzyl ether.

Materials:

• 4-Hydroxyphenylboronic acid

• Benzyl bromide (BnBr)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of 4-hydroxyphenylboronic acid (1.0 eq) in DMF, add potassium carbonate (2.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 12-16 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by adding water and extract the product with ethyl acetate (3x).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., silica (B1680970) gel, hexane/ethyl acetate gradient) to yield 4-(benzyloxy)phenylboronic acid.

Expected Yield: 85-95%.

Protocol 2: Pinacol Ester Formation

This protocol details the protection of the boronic acid moiety as a pinacol ester.

Materials:

• 4-(Benzyloxy)phenylboronic acid

• Pinacol

• Toluene or Tetrahydrofuran (THF)

• Dean-Stark apparatus (if using toluene) or molecular sieves (if using THF)

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and condenser, dissolve 4-(benzyloxy)phenylboronic acid (1.0 eq) and pinacol (1.1 eq) in toluene.

• Heat the mixture to reflux and allow water to be removed azeotropically for 2-4 hours.

• Once the reaction is complete (monitored by TLC or ¹H NMR), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude product, 2-(4-(benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is often of sufficient purity for the next step but can be further purified by recrystallization or column chromatography.

Expected Yield: >90%.

Protocol 3: Suzuki-Miyaura Coupling & In-situ Boronate Ester Cleavage

The doubly protected building block can now be used in a cross-coupling reaction.

Materials:

• 2-(4-(Benzyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Aryl halide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., aqueous K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., Dioxane, Toluene, or DME)

Procedure:

• To a reaction vessel, add the protected boronate ester (1.1 eq), the aryl halide (1.0 eq), the palladium catalyst (0.02-0.05 eq), and the base (2.0 eq).

• Degas the vessel by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent and heat the reaction mixture (e.g., 80-100 °C) for 4-12 hours until the coupling is complete.

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., EtOAc).

• Wash, dry, and concentrate the organic phase. The pinacol group is often hydrolyzed during the aqueous workup.

• Purify the crude biaryl product by column chromatography.

Expected Yield: 70-90%.

Protocol 4: Deprotection of Benzyl Ether by Hydrogenolysis

This final step reveals the free hydroxyl group.

Materials:

• Protected biaryl product (from Protocol 3)

• Palladium on carbon (Pd/C, 10 wt. %)

• Solvent (e.g., Methanol, Ethanol, or Ethyl Acetate)

• Hydrogen gas (H₂) source (e.g., balloon or Parr shaker)

Procedure:

• Dissolve the benzyl-protected biaryl in the chosen solvent.

• Carefully add Pd/C catalyst (approx. 5-10 mol %) to the solution.

• Purge the reaction vessel with hydrogen gas.

• Stir the reaction under a hydrogen atmosphere (1 atm or higher) at room temperature for 2-8 hours.

• Monitor the reaction by TLC. Upon completion, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the final deprotected product.

Expected Yield: >95%.

Application Workflow Visualization

The following diagram illustrates the complete synthetic sequence from a doubly protected intermediate to the final product.

Caption: Synthetic application of a protected hydroxyphenylboronic acid.

Disclaimer: These protocols are intended as a general guide. Researchers should always consult primary literature and adapt procedures based on the specific substrate and safety considerations. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Technical Notes & Optimization

Technical Support Center: 2-Hydroxyphenylboronic Acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Hydroxyphenylboronic acid in cross-coupling reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 2-Hydroxyphenylboronic acid in Suzuki-Miyaura cross-coupling?

A1: The primary side reactions encountered with 2-Hydroxyphenylboronic acid are:

• Protodeboronation: The cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This is a common issue with many boronic acids and can be influenced by reaction conditions such as pH.[1][2]

• Homocoupling: The palladium-catalyzed coupling of two molecules of 2-Hydroxyphenylboronic acid to form a symmetrical biaryl. This side reaction is often promoted by the presence of oxygen.[3][4]

• Formation of Boroxines: Like other boronic acids, 2-Hydroxyphenylboronic acid can undergo dehydration to form a cyclic trimer called a boroxine. This equilibrium can reduce the concentration of the active monomeric boronic acid available for the cross-coupling reaction.

• Oxidation: The boronic acid group can be oxidized to a hydroxyl group, resulting in the formation of catechol as a byproduct. This is more prevalent under aerobic conditions or in the presence of oxidizing agents.

Q2: How does the ortho-hydroxyl group in 2-Hydroxyphenylboronic acid affect its reactivity in cross-coupling reactions?

A2: The ortho-hydroxyl group can influence the reaction in several ways:

• Chelation: The hydroxyl group can chelate to the palladium center, which can either be beneficial by facilitating oxidative addition or detrimental by forming an overly stable complex that inhibits further reaction steps.

• Electronic Effects: The hydroxyl group is an electron-donating group, which can affect the electron density of the aromatic ring and influence the rates of oxidative addition and transmetalation.

• Solubility: The hydroxyl group can affect the solubility of the boronic acid and its intermediates in the reaction solvent.

Q3: My Suzuki-Miyaura reaction with 2-Hydroxyphenylboronic acid is giving low yields. What are the likely causes?

A3: Low yields can stem from several factors:

• Catalyst Inactivity: The palladium catalyst may be inactive or may have decomposed. This can be due to the use of a Pd(II) precatalyst that is not efficiently reduced to the active Pd(0) species, or due to oxidation of the phosphine (B1218219) ligands.[5]

• Inefficient Transmetalation: The transfer of the aryl group from the boron to the palladium may be slow. This step is highly dependent on the choice of base and solvent.

• Competing Side Reactions: Significant formation of side products such as the protodeboronated arene or the homocoupled biaryl will consume the starting material and reduce the yield of the desired product.

• Poor Reagent Quality: The 2-Hydroxyphenylboronic acid may have degraded during storage, leading to the formation of boroxines or other inactive species. It is advisable to use freshly opened or purified boronic acid.[5]

Troubleshooting Guide

Issue 1: Predominant Formation of Protodeboronated Byproduct

Symptoms: The major product isolated is the arene corresponding to the starting 2-Hydroxyphenylboronic acid with the boronic acid group replaced by a hydrogen atom.

Possible Causes & Solutions:

Cause	Recommended Action
Inappropriate pH	Protodeboronation can be catalyzed by both acid and base.[1] The optimal pH for minimizing this side reaction is often near neutral. If using a strong base, consider switching to a milder base like K₂CO₃ or K₃PO₄.
Prolonged Reaction Time at High Temperature	Extended reaction times, especially at elevated temperatures, can promote protodeboronation. Monitor the reaction progress by TLC or LC-MS and stop the reaction once the starting material is consumed. If possible, lower the reaction temperature.
Water Content	The presence of water can facilitate protodeboronation. While some water is often necessary for Suzuki couplings, excessive amounts should be avoided. If using anhydrous conditions, ensure all reagents and solvents are thoroughly dried.
Slow Transmetalation	If the desired cross-coupling is slow, protodeboronation can become a competitive pathway. To accelerate the cross-coupling, consider using a more active catalyst system (e.g., a more electron-rich ligand) or a different base/solvent combination to enhance the rate of transmetalation.

Issue 2: Significant Amount of Homocoupled Byproduct

Symptoms: A significant amount of the symmetrical biaryl derived from the coupling of two 2-Hydroxyphenylboronic acid molecules is observed.

Possible Causes & Solutions:

Cause	Recommended Action
Presence of Oxygen	Homocoupling is often promoted by the presence of molecular oxygen, which can oxidize the Pd(0) catalyst to Pd(II), a species that can facilitate homocoupling.[3][4] It is crucial to thoroughly degas the reaction mixture and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.
Use of a Pd(II) Precatalyst	When using a Pd(II) precatalyst like Pd(OAc)₂, the in situ reduction to Pd(0) can sometimes lead to the formation of species that promote homocoupling. Starting with a Pd(0) source, such as Pd(PPh₃)₄, can help mitigate this issue.[3]
High Concentration of Boronic Acid	A high concentration of the boronic acid can favor the bimolecular homocoupling reaction. If possible, consider adding the boronic acid slowly to the reaction mixture to maintain a low instantaneous concentration.
Inefficient Oxidative Addition	If the oxidative addition of the aryl halide to the Pd(0) catalyst is slow, the catalyst may be more prone to reacting with the boronic acid, leading to homocoupling. Ensure the aryl halide is sufficiently reactive (I > Br > Cl). For less reactive halides, a more active catalyst system may be required.

Experimental Protocols

General Protocol for Minimizing Side Reactions in Suzuki-Miyaura Coupling of 2-Hydroxyphenylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates.

Reagents:

• Aryl halide (1.0 mmol)

• 2-Hydroxyphenylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., a degassed mixture of Dioxane/H₂O or Toluene/EtOH/H₂O)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 2-Hydroxyphenylboronic acid, and the base.

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed solvent mixture via syringe.

• Add the palladium catalyst to the reaction mixture under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Logical Workflow for Troubleshooting Suzuki-Miyaura Reactions

Caption: A troubleshooting workflow for common issues in Suzuki-Miyaura coupling.

Signaling Pathway of Major Side Reactions

Caption: Major side reaction pathways for 2-Hydroxyphenylboronic acid in cross-coupling.

References

• 1. Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies [dspace.library.uvic.ca]
• 2. scholarship.shu.edu [scholarship.shu.edu]
• 3. Yoneda Labs [yonedalabs.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 2-Hydroxyphenylboronic Acid Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of reaction products involving 2-Hydroxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in reactions with 2-Hydroxyphenylboronic acid?

A1: The most prevalent impurities are boroxines (cyclic anhydrides) and products of protodeboronation. Boroxines form from the dehydration of three boronic acid molecules, a process that is reversible and often promoted by heat or anhydrous conditions.[1] Protodeboronation is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond, leading to the formation of phenol (B47542) from 2-Hydroxyphenylboronic acid. This side reaction can be catalyzed by acid or base.

Q2: How can I minimize the formation of boroxine (B1236090) impurities during my reaction workup?

A2: To prevent boroxine formation, it is crucial to avoid anhydrous conditions. The addition of water can shift the equilibrium back towards the desired boronic acid.[1] During workup, using a solvent system that includes a protic component like water or an alcohol is beneficial. Also, avoid excessive heating when removing solvents on a rotary evaporator.[1]

Q3: What strategies can be employed to reduce protodeboronation?

A3: Protodeboronation is influenced by pH. If possible, maintaining a near-neutral pH during aqueous workup can minimize both acid and base-catalyzed protodeboronation.[1] Using more stable derivatives of the boronic acid, such as pinacol (B44631) esters or MIDA (N-methyliminodiacetic acid) boronates, in the reaction can also be an effective strategy.[1]

Q4: Is silica (B1680970) gel chromatography a suitable method for purifying products from 2-Hydroxyphenylboronic acid reactions?

A4: Standard silica gel chromatography can be challenging for boronic acids as they can stick to or be degraded by the silica.[2][3] However, it can be successful for less polar products. Using a mobile phase containing a modifier like a small amount of acetic acid or ammonia (B1221849) can sometimes improve separation.[4] Reverse-phase chromatography (C18) is often a more suitable alternative, although some boronic acids may still exhibit poor peak shape.[2][5]

Q5: Can I use a simple acid-base extraction to purify my product from residual 2-Hydroxyphenylboronic acid?

A5: Yes, this is a very common and effective technique. As a weakly acidic compound, 2-Hydroxyphenylboronic acid can be deprotonated by a moderately strong base (e.g., 1-2 M NaOH or K₂CO₃) and extracted into the aqueous layer.[5] This is particularly useful if your desired product is neutral and not sensitive to basic conditions.

Troubleshooting Guides

Issue 1: My desired product is contaminated with a significant amount of boroxine.

This is often indicated by a complex NMR spectrum and a mass spectrometry result corresponding to the trimeric anhydride (B1165640) of 2-Hydroxyphenylboronic acid.

Possible Cause	Troubleshooting Step	Expected Outcome
Anhydrous workup or storage conditions.	Introduce water into your workup. Dissolve the crude product in a solvent mixture containing water and stir.	The boroxine should hydrolyze back to the boronic acid, which can then be purified.[1]
Use of aprotic solvents for an extended period.	During workup, switch to a solvent system that includes a protic component like water or an alcohol.	This will favor the equilibrium towards the monomeric boronic acid.[1]
High temperatures during workup or concentration.	Avoid excessive heating during solvent removal. Use a rotary evaporator at a moderate temperature.	Minimized dehydration and subsequent boroxine formation.[1]

Purification Protocol: Recrystallize the crude material from an aqueous solvent system (e.g., water, or an alcohol/water mixture). The pure boronic acid should crystallize out, leaving the more soluble impurities behind.[1]

Issue 2: I am observing significant protodeboronation of my 2-Hydroxyphenylboronic acid starting material.

This results in the formation of phenol as a byproduct, which can complicate purification.

Possible Cause	Troubleshooting Step	Expected Outcome
Inappropriate pH during aqueous workup.	Adjust the pH of the aqueous phase to be near neutral (pH ~7) before extraction, if your compound's stability allows.	Minimizes both acid and base-catalyzed protodeboronation.[1]
Prolonged exposure to acidic or basic conditions.	Minimize the time the reaction mixture is in contact with strong acids or bases during workup.	Reduced formation of phenol.
Instability of 2-Hydroxyphenylboronic acid.	Consider using a more stable derivative like a pinacol ester or a potassium trifluoroborate salt in your reaction.	These derivatives can release the boronic acid slowly under reaction conditions, reducing its decomposition.[1]

Purification Method Comparison

The following table summarizes common purification techniques for products from reactions involving 2-Hydroxyphenylboronic acid.

Purification Method	Typical Solvents/Reagents	Purity/Yield	Advantages	Disadvantages
Acid-Base Extraction	Organic Solvent (e.g., Ethyl Acetate), 1-2 M NaOH, 1-2 M HCl	High Purity (>98%) can be achieved. Yield is generally good.	Simple, scalable, and effective for removing acidic boronic acid from neutral products.	Not suitable for acid- or base-sensitive products.
Trituration/Slurrying	Acetone (B3395972)/n-heptane, Dichloromethane/Hexane	Can achieve high purity (>99%).	Good for removing more soluble impurities.	Finding a suitable solvent system can be trial-and-error.
Recrystallization	Water, Ethanol/Water, Benzene, Dichloroethane, Ethyl Acetate	Can yield highly pure crystalline material.	Can be very effective for purification if a suitable solvent is found.	Not all products are crystalline; finding the right solvent can be challenging.[4]
Column Chromatography (Reverse Phase C18)	Acetonitrile/Water, Methanol/Water (often with formic acid or other modifiers)	Variable, depends on the specific product and impurities.	Often more effective than normal phase for polar boronic acids.	Some boronic acids can still show poor peak shape or stick to the column.[2][5]
Derivatization (Diethanolamine Adduct)	Diethanolamine, Diethyl ether, 0.1 M HCl	Can provide high purity after regeneration of the boronic acid.	Forms a crystalline adduct that can be easily filtered off.	Requires an additional chemical step and subsequent hydrolysis.[1][2][3]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is effective for separating a neutral organic product from unreacted 2-Hydroxyphenylboronic acid.

Materials:

• Crude reaction mixture

• Organic solvent (e.g., Ethyl Acetate)

• 1-2 M aqueous NaOH solution

• 1-2 M aqueous HCl solution

• Saturated aqueous NaCl solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Separatory funnel

Procedure:

• Dissolve the crude reaction mixture in an appropriate organic solvent.

• Transfer the solution to a separatory funnel.

• Add 1-2 M aqueous NaOH solution to the separatory funnel. Shake gently at first, venting frequently, then shake vigorously.

• Allow the layers to separate. The deprotonated 2-hydroxyphenylboronate salt will be in the aqueous layer.

• Drain the aqueous layer into a clean flask.

• Extract the organic layer with the NaOH solution two more times to ensure complete extraction of the boronic acid.

• Combine all aqueous extracts.

• Wash the organic layer (which contains your neutral product) with brine, then dry it over anhydrous sulfate.

• Filter off the drying agent and concentrate the organic solvent to obtain the purified product.

• To recover the 2-Hydroxyphenylboronic acid, cool the combined aqueous extracts in an ice bath and acidify to a low pH (pH 1-2) by slowly adding 1-2 M HCl with stirring.

• The pure boronic acid should precipitate. Collect the solid by vacuum filtration. If it does not precipitate, extract the acidified aqueous layer with fresh organic solvent (e.g., ethyl acetate) three times.[1]

Protocol 2: Purification by Trituration/Slurrying

This protocol is useful for purifying solid products where impurities are more soluble in the chosen solvent system.

Materials:

• Crude solid product

• Acetone

• n-Heptane

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Place the crude solid product in a flask with a stir bar.

• Add a mixture of acetone and n-heptane. The optimal ratio will depend on the specific product and impurities and may require some experimentation.

• Stir the slurry vigorously at room temperature for a period of time (e.g., 1-2 hours).

• Collect the purified solid product by vacuum filtration.

• Wash the solid with cold n-heptane to remove any residual acetone and dissolved impurities.

• Dry the purified product under vacuum. A purity of >99.0% can be achieved with this method for 2-hydroxyphenylboronic acid.

Visual Guides

Caption: Workflow for purification using acid-base extraction.

Caption: Troubleshooting guide for common impurities.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatography - Challenging purification of organoboronic acids - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Preventing protodeboronation of 2-Hydroxyphenylboronic acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2-Hydroxyphenylboronic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges, with a primary focus on preventing protodeboronation during cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant problem with 2-Hydroxyphenylboronic acid?

A1: Protodeboronation is an undesired chemical reaction where the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of phenol (B47542) from 2-Hydroxyphenylboronic acid.[1] This side reaction is particularly problematic as it consumes the boronic acid, leading to reduced yields of the desired coupled product and complicating the purification process. The presence of the ortho-hydroxyl group in 2-Hydroxyphenylboronic acid can accelerate this decomposition, especially under the basic and often heated conditions required for Suzuki-Miyaura cross-coupling reactions.

Q2: What are the primary factors that promote the protodeboronation of 2-Hydroxyphenylboronic acid?

A2: Several experimental parameters can significantly influence the rate of protodeboronation:

• pH: The reaction pH is a critical factor. Base-catalyzed protodeboronation is a well-documented pathway for arylboronic acids.[1][2]

• Temperature: Higher reaction temperatures, often employed to drive Suzuki-Miyaura couplings to completion, can also accelerate the rate of protodeboronation.

• Solvent: The choice of solvent can impact the stability of the boronic acid. Protic solvents, especially water, can act as a proton source for protodeboronation.

• Reaction Time: Longer reaction times expose the boronic acid to potentially destabilizing conditions for extended periods, increasing the likelihood of protodeboronation.

Q3: How does the ortho-hydroxyl group in 2-Hydroxyphenylboronic acid specifically contribute to its instability?

A3: The hydroxyl group in the ortho position can participate in intramolecular interactions that facilitate the protodeboronation process. While the precise mechanism can be complex, it is understood that this substituent can influence the electronic properties and the local environment of the boronic acid moiety, making it more susceptible to cleavage.

Q4: Are there more stable alternatives to using 2-Hydroxyphenylboronic acid directly in cross-coupling reactions?

A4: Yes, converting 2-Hydroxyphenylboronic acid into a boronic ester or a trifluoroborate salt can significantly enhance its stability. Common and effective derivatives include:

• Pinacol (B44631) Esters: These are widely used to protect boronic acids, increasing their stability towards hydrolysis and oxidation.[3]

• MIDA (N-methyliminodiacetic acid) Esters: MIDA boronates are exceptionally stable, air-stable solids that are compatible with a wide range of reaction conditions. They are particularly useful in "slow-release" strategies where the active boronic acid is generated in situ, keeping its concentration low and minimizing side reactions.[1][4]

• Potassium Trifluoroborate Salts: These salts also offer increased stability and are often used as alternatives to free boronic acids.

Troubleshooting Guides

Below are common issues encountered during experiments with 2-Hydroxyphenylboronic acid and recommended solutions.

Issue 1: Low Yield of Coupled Product and Significant Formation of Phenol

Potential Cause	Troubleshooting Steps & Recommendations
High Rate of Protodeboronation	1. Modify the Boron Source: Switch from 2-hydroxyphenylboronic acid to its more stable pinacol or MIDA ester derivative.[1][3] 2. Protect the Hydroxyl Group: The hydroxyl group can be temporarily protected (e.g., as a methoxy (B1213986) or other ether) to prevent its participation in protodeboronation. The protected 2-alkoxyphenylboronic acid can then be used in the coupling reaction, followed by a deprotection step. 3. Optimize the Base: Use a weaker base (e.g., K₃PO₄, Cs₂CO₃, or K₂CO₃) instead of strong bases like NaOH or KOH. The choice of base can be critical in minimizing base-catalyzed decomposition. 4. Lower the Reaction Temperature: If possible, screen for a more active palladium catalyst/ligand system that allows the reaction to proceed at a lower temperature. 5. Minimize Reaction Time: Use a highly active catalyst system to ensure the desired coupling proceeds much faster than the protodeboronation side reaction.
Catalyst Deactivation	1. Ensure Rigorous Degassing: Oxygen can deactivate the palladium catalyst. Thoroughly degas all solvents and reagents before use. 2. Use a Pre-formed Catalyst: Consider using a stable, pre-formed palladium catalyst to ensure a consistent concentration of the active catalytic species.

Issue 2: Inconsistent Reaction Results

Potential Cause	Troubleshooting Steps & Recommendations
Variable Quality of 2-Hydroxyphenylboronic Acid	1. Check Purity: Assess the purity of the boronic acid before use, as it can degrade upon storage. Purification by recrystallization may be necessary. 2. Proper Storage: Store 2-hydroxyphenylboronic acid in a cool, dark, and dry place under an inert atmosphere to minimize degradation.
Presence of Water	1. Use Anhydrous Conditions: While some water is often necessary for the Suzuki-Miyaura reaction, excessive amounts can promote protodeboronation. Use anhydrous solvents and dry reagents where appropriate, especially when using boronic esters.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with 2-Hydroxyphenylboronic Acid MIDA Ester

This protocol is adapted for a generic Suzuki-Miyaura reaction and should be optimized for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• 2-Hydroxyphenylboronic acid MIDA ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Solvent (e.g., Dioxane/H₂O, 4:1 mixture)

Procedure:

• To a reaction vessel, add the aryl halide, 2-hydroxyphenylboronic acid MIDA ester, and the base.

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed solvent mixture, followed by the palladium catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous work-up and extract the product with an appropriate organic solvent.

• Purify the crude product by column chromatography.

Protocol 2: Protection of the Hydroxyl Group (as a Methyl Ether)

Materials:

• 2-Hydroxyphenylboronic acid (1.0 equiv)

• Methylating agent (e.g., dimethyl sulfate (B86663) or methyl iodide)

• Base (e.g., K₂CO₃)

• Solvent (e.g., acetone (B3395972) or DMF)

Procedure:

• Dissolve 2-hydroxyphenylboronic acid in the chosen solvent.

• Add the base, followed by the slow addition of the methylating agent at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC).

• Quench the reaction with water and extract the 2-methoxyphenylboronic acid with an organic solvent.

• Purify the product as needed. The resulting 2-methoxyphenylboronic acid can then be used in Suzuki-Miyaura coupling reactions under standard conditions.

Visualizations

Caption: Competing pathways of 2-Hydroxyphenylboronic acid in cross-coupling reactions.

Caption: Strategies to minimize protodeboronation of 2-Hydroxyphenylboronic acid.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. Yoneda Labs [yonedalabs.com]
• 4. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 2-Hydroxyphenylboronic Acid Sensors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for 2-hydroxyphenylboronic acid-based sensors. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-hydroxyphenylboronic acid and how does it function as a sensor?

2-Hydroxyphenylboronic acid is an aromatic boronic acid that can be used in the development of chemical sensors.[1] Its utility as a sensor stems from the ability of the boronic acid moiety to reversibly bind with cis-diol-containing molecules, such as carbohydrates and glycoproteins. This binding event can be designed to produce a detectable signal, often a change in fluorescence or color, making it a valuable tool for quantitative analysis.[2][3]

Q2: What are the most critical parameters to optimize for 2-hydroxyphenylboronic acid sensors?

The key parameters to optimize for achieving high sensitivity and selectivity include pH, temperature, reaction time, and the concentration of the sensor and analyte. The optimization of these factors is crucial for the performance of the sensor.[4][5][6]

Q3: What is the optimal pH range for these sensors?

The optimal pH is critical as it influences the equilibrium between the neutral trigonal planar form and the anionic tetrahedral form of the boronic acid, which in turn affects its binding affinity to cis-diols. Many boronic acid-based sensors exhibit a pH-sensitive response, often in the neutral to alkaline range (pH 7.0 to 10.23).[7] The specific optimal pH can vary depending on the target analyte and the specific sensor design.

Q4: How does temperature affect sensor performance?

Temperature can influence the binding kinetics and thermodynamics of the sensor-analyte interaction. It is important to characterize the sensor's performance across a range of temperatures to ensure the reliability and reproducibility of the results.[8][9] For some applications, optimizing the sensor placement for temperature mapping can be crucial.[8]

Q5: What are common sources of interference in 2-hydroxyphenylboronic acid sensor assays?

Interference can arise from various sources, including compounds that are naturally fluorescent, quench fluorescence, or react with the sensor or analyte.[10][11][12] It is also important to consider that some compounds can produce hydrogen peroxide, which might interfere with the assay.[10] In immunoassays, interference can lead to falsely elevated or low analyte concentrations.[13] Acid treatment and neutralization is a strategy that can be employed to eliminate interference from dimeric or multimeric target molecules.[14]

Troubleshooting Guide

This guide addresses common issues encountered when using 2-hydroxyphenylboronic acid sensors.

Problem: Low or No Signal

Possible Cause	Suggested Solution
Incorrect pH	Verify the pH of your buffer system. The binding of boronic acids to cis-diols is pH-dependent.[7] Perform a pH optimization experiment.
Sensor Degradation	Ensure proper storage of the 2-hydroxyphenylboronic acid sensor, typically at 4°C under a nitrogen atmosphere.[15] Prepare fresh sensor solutions for each experiment.
Insufficient Incubation Time	The reaction may not have reached equilibrium. Optimize the incubation time by taking measurements at various time points.
Low Analyte Concentration	The analyte concentration may be below the detection limit of the sensor.[4] Concentrate the sample or use a more sensitive detection method if possible.

Problem: High Background Signal / Low Signal-to-Noise Ratio

Possible Cause	Suggested Solution
Autofluorescence of Sample Matrix	Measure the fluorescence of a blank sample (without the sensor) to determine the background signal. If high, consider sample purification steps.
Sensor Self-fluorescence	The sensor itself may have some intrinsic fluorescence. Subtract the signal from a sensor-only control from your experimental readings.
Light Scattering	Particulate matter in the sample can cause light scattering. Centrifuge or filter your samples before measurement.

Problem: Poor Reproducibility

Possible Cause	Suggested Solution
Temperature Fluctuations	Maintain a constant temperature during the experiment. Use a temperature-controlled plate reader or water bath.[16][17]
Pipetting Errors	Ensure accurate and consistent pipetting. Calibrate your pipettes regularly.
Inconsistent Incubation Times	Use a timer to ensure consistent incubation times for all samples.

Problem: Suspected Interference

Possible Cause	Suggested Solution
Presence of Interfering Compounds	Test for interference by spiking your sample with known potential interferents.[11]
Reactive Compounds in the Sample	Some compounds can react with the boronic acid moiety. Consider sample pretreatment steps to remove reactive species.[10]
Matrix Effects	The sample matrix can influence the sensor's response. Prepare calibration curves in a matrix that closely matches your samples.

Experimental Protocols

Protocol 1: General Procedure for pH Optimization

• Prepare a series of buffers with a pH range relevant to your application (e.g., pH 6.0 - 10.0 in 0.5 pH unit increments).

• Prepare solutions of your 2-hydroxyphenylboronic acid sensor and the target analyte.

• In a 96-well plate, add the sensor solution to each well.

• Add the analyte solution to the experimental wells and the corresponding buffer without analyte to the control wells.

• Incubate the plate at a constant temperature for a predetermined time.

• Measure the signal (e.g., fluorescence intensity) using a plate reader.

• Plot the signal intensity versus pH to determine the optimal pH.

Protocol 2: Protocol for Assessing Temperature Stability

• Determine the optimal pH from the previous protocol.

• Prepare the sensor and analyte solutions in the optimal pH buffer.

• Set up the experiment in a temperature-controlled instrument.

• Perform the assay at a range of temperatures (e.g., 20°C, 25°C, 30°C, 37°C).

• Measure the signal at each temperature after a fixed incubation time.

• Plot the signal intensity versus temperature to assess the sensor's thermal stability.

Protocol 3: Protocol for Identifying and Mitigating Interference

• Identify potential interfering substances based on the sample composition.

• Prepare solutions of the sensor, analyte, and potential interfering compounds.

• In a 96-well plate, set up the following conditions:

  • Sensor + Analyte

  • Sensor + Analyte + Interferent

  • Sensor + Interferent

  • Sensor only

• Incubate the plate under optimal conditions (pH, temperature, time).

• Measure the signal and compare the results to identify any significant changes caused by the interferent.

• If interference is observed, consider sample pretreatment methods such as solid-phase extraction or dialysis to remove the interfering substance.

Data Tables

Table 1: Example of pH Optimization Data for a Fictional Sensor

pH	Average Signal (a.u.)	Standard Deviation
6.0	150	12
6.5	250	15
7.0	400	20
7.5	650	25
8.0	900	30
8.5	850	28
9.0	700	22

Table 2: Example of Temperature Effect on Sensor Response

Temperature (°C)	Signal after 10 min (a.u.)	Signal after 30 min (a.u.)
20	500	800
25	650	950
30	700	1000
37	680	980

Table 3: Common Interfering Substances and Potential Mitigation Strategies

Interfering Substance	Potential Effect	Mitigation Strategy
Thiols (e.g., DTT, glutathione)	Can react with components of the sensor system.[10]	Use thiol-free buffers; consider sample pretreatment.
Other cis-diol containing molecules	Competitive binding, leading to false positives.	Chromatographic separation prior to analysis.
Fluorescent compounds	Increased background signal.	Subtract background fluorescence; use a spectrally distinct sensor.
Quenching agents	Decreased signal.	Dilute the sample; use a standard addition method for quantification.

Diagrams

Caption: General sensing mechanism of a 2-hydroxyphenylboronic acid sensor.

Caption: Troubleshooting workflow for low or no signal from the sensor.

Caption: Experimental workflow for pH optimization of the sensor.

References

• 1. 2-Hydroxyphenylboronic acid | 89466-08-0 [chemicalbook.com]
• 2. Boronic acid sensors with double recognition sites: a review - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of Dye and Plasticizer Concentrations in Halochromic Sensor Films for Rapid pH Response Using Bird-Inspired Metaheuristic Algorithms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A latent reversible ratiometric optical pH sensing probe based on phenylboronic acid for alkaline pH detection and applications in test paper and alkalotic HK-2 cells - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Optimizing Sensor Placement for Temperature Mapping during Ablation Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. atlantis-press.com [atlantis-press.com]
• 10. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Overcoming target interference in bridging anti-drug antibody (ADA) assay by optimizing sample treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemscene.com [chemscene.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. researchgate.net [researchgate.net]

Stability issues of 2-Hydroxyphenylboronic acid in aqueous solutions

Technical Support Center: 2-Hydroxyphenylboronic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the stability of 2-Hydroxyphenylboronic acid in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What are the common forms of 2-Hydroxyphenylboronic acid and how do they behave in water?

A1: 2-Hydroxyphenylboronic acid (HO-PBA) is a versatile compound that can exist in several forms. Under ambient, non-aqueous conditions, it can undergo spontaneous dehydration to form a dimer.[1] Intriguingly, when this dimer is exposed to water, it can transform into a water-stable boroxine (B1236090) structure.[1] This is noteworthy because most boroxines are unstable in water.[1] Commercially available 2-Hydroxyphenylboronic acid may also contain varying amounts of its anhydride (B1165640) form.

Q2: I'm having difficulty dissolving 2-Hydroxyphenylboronic acid in my aqueous buffer. What should I do?

A2: Solubility can be a challenge, as some sources report the compound as insoluble or only slightly soluble in water.[2] To improve dissolution, consider the following:

• pH Adjustment: The solubility of boronic acids is often pH-dependent. Carefully adjusting the pH of your buffer may enhance solubility. The related boroxine structure has been shown to be stable in a pH range of approximately 2.4 to 9.[1]

• Co-solvents: If your experimental design allows, using a minimal amount of a water-miscible organic co-solvent (e.g., DMSO, ethanol) to create a concentrated stock solution, which is then diluted into the aqueous buffer, can be an effective strategy.

Q3: What is the primary stability concern when using 2-Hydroxyphenylboronic acid in aqueous solutions?

A3: The main stability concern for boronic acids in aqueous or biological environments is oxidative degradation.[3][4] This process, often mediated by reactive oxygen species (ROS), involves the cleavage of the carbon-boron bond, converting the boronic acid into the corresponding alcohol (in this case, phenol) and boric acid.[3][4]

Q4: Over what pH range is the aqueous form of 2-Hydroxyphenylboronic acid considered stable?

A4: The boroxine structure formed from 2-Hydroxyphenylboronic acid in water has been shown to possess excellent stability over a wide pH range, specifically between pH 2.4 and 9.[1] This makes it suitable for a variety of applications in aqueous media.[1] However, degradation can still occur under strongly acidic or basic conditions, likely through an oxidative pathway.[4]

Q5: My solution of 2-Hydroxyphenylboronic acid shows changing analytical readings over time. What is happening?

A5: Time-dependent changes can be attributed to two main phenomena:

• Equilibrium Dynamics: Your solution may be reaching equilibrium between the monomeric, dimeric, and boroxine forms. This process can be influenced by concentration, temperature, and pH.[1]

• Chemical Degradation: If not properly handled, the compound may be undergoing oxidative degradation, leading to a decrease in the concentration of the parent compound and the appearance of degradation products.[3][4]

Q6: Can I add common antioxidants like ascorbic acid to prevent oxidative degradation?

A6: Caution is advised. While it seems intuitive, in a study on a different peptide boronic acid derivative, the addition of antioxidants such as ascorbate (B8700270) and the chelating agent EDTA surprisingly accelerated the degradation process rather than inhibiting it.[4] The effect of such additives on 2-Hydroxyphenylboronic acid specifically is not well-documented, and they should be used with caution after experimental validation.

Troubleshooting Guide

Issue 1: Inconsistent or Non-Reproducible Experimental Results

Possible Cause	Recommended Solution
Variable Starting Material	The commercial product can contain varying amounts of the anhydride form. Characterize your starting material using techniques like NMR or HPLC before use. For consistency, use the same batch for a series of related experiments.
Dynamic Equilibrium	The compound exists in equilibrium between monomer, dimer, and a water-stable boroxine.[1] Prepare solutions and allow them to equilibrate at a constant temperature for a consistent period before starting experiments. Maintain strict control over solution pH.
Precipitation	The compound has limited aqueous solubility[2]. Visually inspect solutions for any precipitate. If solubility is an issue, consider a slight pH adjustment or the use of a validated co-solvent.

Issue 2: Progressive Loss of Compound / Decreasing Assay Signal Over Time

Possible Cause	Recommended Solution
Oxidative Degradation	This is a primary degradation pathway for boronic acids.[3][4] Prepare solutions using de-gassed buffers. If the experiment is sensitive, consider working under an inert atmosphere (e.g., nitrogen or argon). Always use freshly prepared solutions for optimal results.
Adsorption to Surfaces	Boronic acids can be susceptible to adsorption onto glass or plastic surfaces. Consider using low-adsorption vials (e.g., silanized glass) for storing stock solutions and samples.
Hydrolysis at Extreme pH	Although the boroxine form is stable across a wide pH range[1], extreme pH conditions can still promote degradation.[4] Ensure the buffer capacity is sufficient to maintain the target pH throughout the experiment.

Data & Visualizations

Data Summary

Table 1: Forms of 2-Hydroxyphenylboronic Acid in Solution

Form	Description	Conditions for Formation	Key Stability Characteristics
Monomer	The basic C₆H₇BO₃ molecule.	Exists in equilibrium in solution.	Susceptible to oxidative degradation.[3]
Dimer	Formed by the dehydration of two monomer units.	Spontaneously forms under ambient, non-aqueous conditions.[1]	Precursor to the boroxine form in water.
Boroxine	A six-membered ring formed from three monomer units with the loss of three water molecules.	Forms rapidly when the dimer is exposed to water.[1]	Unusually stable in water and across a wide pH range (2.4-9).[1]

Diagrams

Caption: Equilibrium between monomer, dimer, and the water-stable boroxine form.[1]

References

• 1. Water-stable boroxine structure with dynamic covalent bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Hydroxyphenylboronic acid | 89466-08-0 [chemicalbook.com]
• 3. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

Common impurities in commercial 2-Hydroxyphenylboronic acid

Technical Support Center: 2-Hydroxyphenylboronic Acid

This technical support guide provides researchers, scientists, and drug development professionals with essential information on common impurities in commercial 2-Hydroxyphenylboronic acid, their impact on experimental outcomes, and methods for their detection and mitigation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial 2-Hydroxyphenylboronic acid?

A1: Commercial 2-Hydroxyphenylboronic acid can contain several process-related and degradation-related impurities. The most prevalent are:

• 2-Hydroxyphenylboroxine: The trimeric anhydride (B1165640) of 2-hydroxyphenylboronic acid, formed through the loss of water. Many commercial suppliers state that their product contains varying amounts of this anhydride.[1][2][3][4][5][6][7]

• Phenol (B47542): This is the product of protodeboronation, a common degradation pathway for arylboronic acids where the boronic acid moiety is replaced by a hydrogen atom.[8][9][10]

• Symmetrical Homocoupling Products: In the presence of a palladium catalyst and oxygen, 2-hydroxyphenylboronic acid can undergo homocoupling to form 2,2'-dihydroxybiphenyl.[11][12][13][14][15][16][17]

• Oxidation Byproducts: Unwanted oxidation can lead to the formation of various hydroxylated species.

• Residual Starting Materials and Solvents: Depending on the synthetic route, trace amounts of starting materials (e.g., 2-bromophenol, 2-methoxyphenylboronic acid) and solvents from the purification process may be present.[18]

Q2: How can these impurities affect my Suzuki-Miyaura coupling reaction?

A2: Impurities can have a significant impact on the efficiency and outcome of Suzuki-Miyaura coupling reactions:

• Reduced Yield: The presence of inactive impurities like phenol or the anhydride (if not accounted for) effectively lowers the concentration of the active boronic acid, leading to incomplete conversion and lower yields of the desired product.

• Formation of Byproducts: Homocoupling of the 2-hydroxyphenylboronic acid will lead to the formation of 2,2'-dihydroxybiphenyl, complicating the purification of the target molecule.[11][12]

• Catalyst Inhibition: Certain impurities can interfere with the palladium catalyst, leading to reduced catalytic activity or complete inhibition of the reaction.[11]

• Inconsistent Results: Batch-to-batch variability in the impurity profile of 2-hydroxyphenylboronic acid can lead to poor reproducibility of your experimental results.

Q3: How can I assess the purity of my 2-Hydroxyphenylboronic acid?

A3: Several analytical techniques can be employed to assess the purity of 2-hydroxyphenylboronic acid:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method is a powerful tool for separating and quantifying the main component from its impurities.[19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to identify and quantify impurities by comparing the integrals of the signals corresponding to the desired product and the impurities. A certificate of analysis for 2-hydroxyphenylboronic acid indicates that the purity is confirmed by NMR.[20]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of HPLC with the mass identification capabilities of mass spectrometry, allowing for the identification of unknown impurities.

Q4: What are the best practices for storing 2-Hydroxyphenylboronic acid to minimize degradation?

A4: To minimize the formation of degradation products, 2-hydroxyphenylboronic acid should be stored under the following conditions:

• Cool and Dry Environment: Store in a tightly sealed container in a refrigerator (2-8 °C) and under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture and oxygen.[20][21]

• Protection from Light: Store in a dark place to prevent any potential light-induced degradation.[22]

Troubleshooting Guide for Experiments Using 2-Hydroxyphenylboronic Acid

This guide addresses common issues encountered during chemical reactions involving 2-Hydroxyphenylboronic acid, with a focus on problems arising from impurities.

Observed Problem	Potential Cause(s) Related to Impurities	Recommended Troubleshooting Steps
Low or No Product Yield in Suzuki Coupling	1. Degraded Boronic Acid: A significant portion of the reagent may have undergone protodeboronation to phenol.[9][11] 2. Presence of Anhydride: The actual amount of the active monomeric boronic acid is lower than calculated if the presence of the boroxine (B1236090) is not accounted for.[3][4]	1. Verify Reagent Quality: Use a fresh bottle of 2-hydroxyphenylboronic acid or one that has been properly stored. Consider purifying the reagent by recrystallization if its quality is suspect. 2. Adjust Stoichiometry: If the presence of the anhydride is confirmed, adjust the amount of reagent used accordingly. It may be beneficial to use a slight excess (e.g., 1.1-1.5 equivalents) of the boronic acid.
Formation of 2,2'-Dihydroxybiphenyl Byproduct	Homocoupling: The presence of oxygen in the reaction mixture can promote the palladium-catalyzed homocoupling of the boronic acid.[11][14]	1. Thoroughly Degas Reaction Mixture: Ensure that all solvents and the reaction mixture are properly degassed using techniques such as sparging with an inert gas (argon or nitrogen) or freeze-pump-thaw cycles. 2. Use a Pd(0) Catalyst: Starting with a Pd(0) source like Pd(PPh₃)₄ can sometimes reduce homocoupling compared to in-situ reduction of a Pd(II) precatalyst.[11]
Inconsistent Reaction Outcomes Between Batches	Variable Impurity Profile: Different batches of commercial 2-hydroxyphenylboronic acid may have varying levels and types of impurities.	1. Standardize Reagent Source: Whenever possible, use 2-hydroxyphenylboronic acid from the same supplier and batch for a series of experiments. 2. Pre-screen New Batches: Before use in a critical reaction, perform a quick purity analysis (e.g., by 1H NMR or a small-scale test reaction) on any new batch of the reagent.

Summary of Common Impurities

Impurity	Chemical Structure	Formation Pathway	Typical Impact
2-Hydroxyphenylboroxine	Trimer of 2-hydroxyphenylboronic acid	Dehydration of the boronic acid[1][2][3][4][5]	Reduces the effective concentration of the active monomeric species.
Phenol	C₆H₅OH	Protodeboronation of 2-hydroxyphenylboronic acid[8][9][10]	Inactive in the desired reaction, leading to lower yields.
2,2'-Dihydroxybiphenyl	(C₆H₄OH)₂	Palladium-catalyzed homocoupling[11][12][13][14][15][16][17]	A significant byproduct that complicates purification.

Experimental Protocols

Protocol 1: General Method for Purity Assessment by Reversed-Phase HPLC

This protocol provides a general guideline for assessing the purity of 2-hydroxyphenylboronic acid. Method optimization may be required.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile (B52724).

• Gradient: A typical gradient would be to start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase it to a high percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where 2-hydroxyphenylboronic acid and its potential impurities absorb (e.g., 254 nm).

• Sample Preparation: Accurately weigh and dissolve the 2-hydroxyphenylboronic acid sample in a suitable solvent (e.g., a mixture of acetonitrile and water) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[19]

• Analysis: Inject the sample and analyze the resulting chromatogram. The purity can be estimated by the relative area percentage of the main peak.

Visualizations

Troubleshooting Workflow for 2-Hydroxyphenylboronic Acid in Suzuki-Miyaura Coupling

Troubleshooting workflow for Suzuki-Miyaura coupling reactions.

References

• 1. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 2. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. labproinc.com [labproinc.com]
• 7. 2-Hydroxyphenylboronic Acid 89466-08-0 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 8. researchgate.net [researchgate.net]
• 9. Protodeboronation - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Yoneda Labs [yonedalabs.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. 2-Hydroxyphenylboronic acid | 89466-08-0 [chemicalbook.com]
• 19. benchchem.com [benchchem.com]
• 20. file.chemscene.com [file.chemscene.com]
• 21. chemscene.com [chemscene.com]
• 22. 89466-08-0|2-Hydroxyphenylboronic acid|BLD Pharm [bldpharm.com]

Overcoming solubility problems with 2-Hydroxyphenylboronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 2-Hydroxyphenylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2-Hydroxyphenylboronic acid?

2-Hydroxyphenylboronic acid is a white powder that is generally considered to have low solubility in water. It is slightly soluble in acetonitrile (B52724) and Dimethyl Sulfoxide (DMSO). Due to the presence of a phenolic hydroxyl group and a boronic acid moiety, its solubility is expected to be higher in polar organic solvents.

Q2: Why is my 2-Hydroxyphenylboronic acid not dissolving in water?

2-Hydroxyphenylboronic acid is inherently insoluble in neutral water. Additionally, in aqueous environments, it can undergo dehydration to form dimers or trimers, which can further reduce its solubility.

Q3: Can I improve the aqueous solubility of 2-Hydroxyphenylboronic acid by adjusting the pH?

Yes, adjusting the pH can significantly improve the solubility of 2-Hydroxyphenylboronic acid. As a weak acid due to its phenolic hydroxyl and boronic acid groups, its solubility in aqueous solutions can be increased by deprotonation in a basic solution (e.g., by adding a base like sodium hydroxide). This is because the resulting salt form is typically more water-soluble. The Henderson-Hasselbalch equation can be used to predict the pH-dependent solubility profile.

Q4: What are some common organic solvents that can be used to dissolve 2-Hydroxyphenylboronic acid?

• Methanol

• Ethanol

• Acetone

• Tetrahydrofuran (THF)

It is expected to have moderate solubility in less polar solvents like chloroform (B151607) and very low solubility in nonpolar solvents like hexanes.

Q5: I am observing broad peaks in the NMR spectrum of my 2-Hydroxyphenylboronic acid. Is this related to solubility?

This is a common issue with boronic acids and is often due to the formation of oligomers (dimers, trimers) in solution, which can lead to peak broadening and complex spectra. This can be addressed by:

• Using a suitable solvent: d4-Methanol or d6-DMSO are often good choices for dissolving boronic acids for NMR.

Technical Support Center: Suzuki Reactions - Catalyst Deactivation and Recycling

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to catalyst deactivation and implementing effective recycling strategies in Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common problems encountered during Suzuki reactions.

Issue 1: Low Yield or Incomplete Conversion

Question: My Suzuki coupling reaction is showing low yield or has stalled before completion. What are the potential causes and how can I troubleshoot this?

Answer: Low yields are a frequent issue and can often be traced back to the deactivation of the palladium catalyst or suboptimal reaction conditions. Follow this workflow to diagnose the problem:

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low yields in Suzuki coupling.

Step-by-Step Troubleshooting:

• Analyze the Reaction Mixture: Before altering your protocol, analyze a sample of the crude reaction mixture to understand what is occurring. Techniques like TLC, LC-MS, or GC-MS can help identify unreacted starting materials and the formation of byproducts.[1]

• Verify Reagent Quality:

  • Boronic Acid/Ester Instability: Boronic acids can degrade, especially heteroaryl boronic acids, through protodeboronation.[2] It is recommended to use freshly purchased or recrystallized boronic acids. For improved stability, consider using pinacol (B44631) esters, MIDA boronates, or potassium aryltrifluoroborates.[2]

  • Solvent and Base Purity: Ensure that solvents are anhydrous and properly degassed if required. The purity and dryness of the base are also critical for a successful reaction.[2]

  • Ligand Oxidation: Phosphine (B1218219) ligands are susceptible to oxidation by air, which prevents their coordination to the palladium center. Use fresh ligands that have been stored under an inert atmosphere.[2]

• Optimize Reaction Conditions:

  • Degassing: Oxygen can oxidize the active Pd(0) catalyst and phosphine ligands, leading to deactivation and an increase in side reactions like homocoupling.[2] Ensure your degassing procedure is thorough.

  • Temperature: While many Suzuki reactions require heating, excessive temperatures can accelerate catalyst decomposition. If the reaction is sluggish, a cautious increase in temperature may be beneficial.[2]

  • Mixing: Inadequate stirring can create localized high concentrations of reagents, which may contribute to catalyst decomposition.[2]

• Evaluate the Catalyst System:

  • Catalyst Source: Pd(II) precatalysts require in-situ reduction to the active Pd(0) species. If this reduction is inefficient, the catalytic cycle will not initiate properly. Consider using a pre-formed Pd(0) source like Pd(PPh₃)₄ or a modern precatalyst that forms the active species more reliably.[2]

  • Ligand Choice: The use of bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos and XPhos) or N-heterocyclic carbenes (NHCs) can enhance catalyst stability and activity.[1][3][4] These ligands can prevent the formation of inactive palladium species and promote crucial steps in the catalytic cycle.[3][4]

  • Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center coordinatively unsaturated and prone to aggregation. The optimal ratio is typically between 1:1 and 4:1, depending on the specific ligand and catalyst used.[2]

Issue 2: Formation of Palladium Black

Question: A black precipitate, likely palladium black, has formed in my reaction mixture. What causes this and how can I prevent it?

Answer: The formation of palladium black is a common sign of catalyst decomposition, where the active, soluble Pd(0) species agglomerates into inactive, insoluble palladium nanoparticles.

Catalyst Deactivation Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography for Boronic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of boronic acid derivatives using column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is purifying boronic acid derivatives by silica (B1680970) gel column chromatography often problematic?

A1: Boronic acids and their derivatives can be challenging to purify by standard silica gel chromatography for several reasons. These compounds are often polar and can interact strongly with the acidic silanol (B1196071) groups on the silica surface, leading to issues such as streaking, poor separation, and in some cases, decomposition directly on the column.[1] It is not uncommon for these compounds to either irreversibly stick to the silica or co-elute with polar impurities, making effective purification difficult.

Q2: What are the common impurities found in crude boronic acid derivative samples?

A2: The most prevalent impurities include residual starting materials from the synthesis, byproducts from side reactions, and degradation products. Common contaminants are unreacted organohalides and boronic esters from Suzuki-Miyaura cross-coupling reactions. Additionally, protodeboronation, the cleavage of the carbon-boron bond, can lead to the formation of the corresponding arene and boric acid as impurities.[1]

Q3: Are there alternative stationary phases to silica gel for purifying boronic acid derivatives?

A3: Yes, several alternatives can be more effective. Neutral alumina (B75360) is a good option, especially for boronate esters, as it is less acidic than silica gel and can reduce decomposition.[2] For more polar boronic acids, reverse-phase chromatography using a C18 stationary phase can be a viable alternative, though challenges with retention of highly polar compounds may arise.[3]

Q4: What is boric acid-impregnated silica gel, and how does it improve purification?

A4: Boric acid-impregnated silica gel is a modified stationary phase prepared by treating standard silica gel with a boric acid solution.[4] This treatment is thought to mask the highly acidic silanol groups on the silica surface, reducing the strong interactions that cause streaking, over-adsorption, and decomposition of boronic acid derivatives during chromatography. This technique has been shown to be effective for the purification of pinacol (B44631) boronic esters.

Q5: Can High-Performance Liquid Chromatography (HPLC) be used for purifying boronic acid derivatives?

A5: Absolutely. HPLC is a powerful technique for the analysis and purification of boronic acid derivatives, offering high resolution and the ability to separate complex mixtures.[5][6] Reverse-phase HPLC with a C18 column is commonly used.[6][7] The choice of mobile phase, including pH and organic modifier, is critical for achieving good separation and preventing on-column degradation.[5][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Streaking/Tailing of the compound on TLC and column	- Strong interaction with acidic silica gel. - Compound is highly polar. - Co-elution with polar impurities.	- Use boric acid-impregnated silica gel. - Try a less polar mobile phase or add a small amount of a polar modifier like methanol. - Consider using neutral alumina as the stationary phase. - For highly polar compounds, reverse-phase chromatography (C18) might be more suitable.
Decomposition of the compound on the column	- The acidic nature of silica gel is catalyzing the degradation (protodeboronation). - The compound is unstable to the chosen solvent system.	- Use boric acid-impregnated silica gel to reduce surface acidity. - Switch to a less acidic stationary phase like neutral alumina. - Perform the chromatography quickly (flash chromatography) to minimize contact time. - Ensure the solvents are dry and free of acid or base contaminants.
Compound is not eluting from the column	- The compound is too polar and is irreversibly adsorbed onto the stationary phase. - The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase. A gradient elution might be necessary. - If using silica gel, consider switching to reverse-phase (C18) chromatography where polar compounds elute earlier. - For boronate esters, sometimes a very non-polar eluent like hexane (B92381) is sufficient on neutral alumina.[2]
Co-elution of the desired product with impurities	- The selectivity of the chromatographic system is insufficient. - Impurities have similar polarity to the product.	- Optimize the mobile phase composition. Try different solvent mixtures or add a modifier. - Change the stationary phase (e.g., from silica to alumina or a different type of reverse-phase column). - Consider using HPLC for higher resolution.[5] - Explore alternative purification techniques like recrystallization or acid-base extraction if chromatography is ineffective.
Low recovery of the purified product	- Irreversible adsorption to the stationary phase. - Decomposition on the column. - The compound is volatile and lost during solvent evaporation.	- Use a less active stationary phase (boric acid-impregnated silica or neutral alumina). - Use milder conditions for solvent removal (e.g., lower temperature on the rotary evaporator). - Ensure complete elution from the column by washing with a highly polar solvent at the end of the purification.

Quantitative Data Presentation

Table 1: Comparison of HPLC Methods for Purity Analysis of 4-Acetylphenylboronic Acid Derivatives[7]

Compound	Structure	Retention Time (min)	Purity (%)	Major Impurity (%)
4-Acetylphenylboronic acid	Image of the chemical structure of 4-Acetylphenylboronic acid	8.5	98.5	0.8 (Deboronated starting material)
3-Amino-4-acetylphenylboronic acid	Image of the chemical structure of 3-Amino-4-acetylphenylboronic acid	7.2	97.2	1.5 (Oxidized impurity)
4-Acetyl-2-fluorophenylboronic acid	Image of the chemical structure of 4-Acetyl-2-fluorophenylboronic acid	9.1	99.1	0.5 (Homocoupling product)

Note: The data presented in this table is representative and may vary depending on the specific synthesis and purification methods employed.

Table 2: Yields of Boronic Acid Esters Purified by Flash Chromatography

Boronic Acid Derivative	Purification Method	Isolated Yield (%)	Purity (%)	Reference
Aryl Boronic 1,1,2,2-tetraethylethylene glycol esters [ArB(Epin)s]	Silica Gel Flash Chromatography	Excellent	High	[8]
Pinacol boronic ester of 2-aminopyrimidine-5-boronic acid	Boric acid-impregnated silica gel	60	>95
(R)-pinacol(1-phenylethyl)boronate	Silica Gel Flash Chromatography	63	91.5:8.5 er	[9]
2-phenylethyl)boronic acid pinacol ester	Silica Gel Flash Chromatography	59	>95	[9]

Experimental Protocols

Protocol 1: Preparation of Boric Acid-Impregnated Silica Gel

This protocol is adapted from Hitosugi et al. and other sources.[4]

Materials:

• Silica gel (for column chromatography)

• Boric acid

• Ethanol (B145695)

Procedure:

• In a round-bottom flask, prepare a solution of boric acid in ethanol. A common ratio is approximately 28 g of boric acid per 300 mL of silica gel in 550 mL of ethanol.[4]

• Add the silica gel to the boric acid solution to form a slurry.

• Stir the slurry at room temperature for at least 2 hours.

• Remove the ethanol by filtration.

• Wash the impregnated silica gel with fresh ethanol (e.g., 3 x 200 mL) to remove any excess, unbound boric acid.

• Dry the silica gel thoroughly in a vacuum oven at a temperature of around 100-140°C for 24-48 hours to remove all traces of ethanol and water.[4] The dried, free-flowing powder is now ready to be used for packing a chromatography column.

Protocol 2: General Procedure for Flash Column Chromatography on Boric Acid-Impregnated Silica Gel

Procedure:

• Pack a column with the prepared boric acid-impregnated silica gel using a suitable slurry solvent (e.g., the initial mobile phase).

• Dissolve the crude boronic acid derivative in a minimal amount of a suitable solvent.

• Pre-adsorb the crude material onto a small amount of the boric acid-impregnated silica gel and load it onto the top of the column. Alternatively, load the dissolved sample directly onto the column.

• Elute the column with an appropriate mobile phase, starting with a less polar solvent system and gradually increasing the polarity if necessary. The choice of eluent will depend on the polarity of the target compound. Common solvent systems include hexane/ethyl acetate (B1210297) or dichloromethane/methanol mixtures.

• Collect fractions and monitor the elution of the desired compound using Thin Layer Chromatography (TLC).

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified boronic acid derivative.

Protocol 3: General Procedure for Reverse-Phase HPLC Purification[7]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A typical mobile phase consists of a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or phosphoric acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[10] The specific gradient will depend on the analyte.

Procedure:

• Equilibrate the C18 column with the initial mobile phase composition.

• Prepare a stock solution of the crude boronic acid derivative in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

• Inject the sample onto the HPLC system.

• Run a gradient elution program, for example, starting with a low percentage of the organic solvent and linearly increasing it over time to elute the compounds.

• Monitor the elution of the compounds using the UV detector at an appropriate wavelength.

• Collect the fractions corresponding to the peak of the desired boronic acid derivative.

• Combine the pure fractions and remove the solvents, often by lyophilization or careful rotary evaporation, to obtain the purified product.

Mandatory Visualizations

Caption: Workflow of the Suzuki-Miyaura Cross-Coupling Reaction.

Caption: Workflow for Diol Detection Using a Fluorescent Boronic Acid Probe.

References

• 1. A New Class of Fluorescent Boronic Acids that Have Extraordinarily High Affinities for Diols in Aqueous Solution at Physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. benchchem.com [benchchem.com]
• 7. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SI...: Ingenta Connect [ingentaconnect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
• 10. discovery.researcher.life [discovery.researcher.life]

Reference Data & Comparative Studies

A Comparative Guide to 2-Hydroxyphenylboronic Acid and Its Isomers for Glucose Sensing

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 2-hydroxyphenylboronic acid and its isomers, 3-hydroxyphenylboronic acid and 4-hydroxyphenylboronic acid, for glucose sensing applications. The information presented is supported by experimental data to aid in the selection of the most suitable candidate for the development of novel glucose sensors.

Introduction

Phenylboronic acids (PBAs) are a class of synthetic receptors that have garnered significant attention for their ability to reversibly bind with cis-1,2- or 1,3-diols, a structural motif present in glucose and other saccharides. This interaction forms the basis of non-enzymatic glucose sensing systems, offering potential advantages over traditional enzyme-based sensors in terms of stability and cost-effectiveness. The position of substituents on the phenyl ring of PBA can significantly influence its acidity (pKa) and, consequently, its affinity and selectivity for glucose at physiological pH. This guide focuses on the impact of the hydroxyl group position (ortho, meta, and para) on the glucose sensing performance of hydroxyphenylboronic acids.

Signaling Pathway of Phenylboronic Acid-Based Glucose Sensors

The fundamental principle behind PBA-based glucose sensing involves the reversible formation of a cyclic boronate ester between the boronic acid and the diol groups of glucose. This binding event can be transduced into a measurable signal through various mechanisms, including fluorescence quenching or enhancement, colorimetric changes, or alterations in the physical properties of a hydrogel matrix.

The equilibrium between the neutral trigonal planar boronic acid and the anionic tetrahedral boronate is pH-dependent. Glucose binding shifts this equilibrium, leading to a change in the sensor's properties. The pKa of the boronic acid is a critical parameter, as it dictates the concentration of the boronate form available for glucose binding at a specific pH.

Caption: General signaling pathway for a phenylboronic acid-based glucose sensor.

Quantitative Comparison of Hydroxyphenylboronic Acid Isomers

While direct comparative studies focusing solely on the three hydroxyphenylboronic acid isomers for glucose sensing are limited in the readily available literature, the principles of substituent effects on phenylboronic acid pKa provide a strong basis for predicting their relative performance. Electron-withdrawing groups generally lower the pKa of phenylboronic acid, making it a stronger Lewis acid and enhancing its ability to bind diols at physiological pH (around 7.4). The hydroxyl group can act as either an electron-donating or electron-withdrawing group depending on its position and the resonance structures involved.

It is generally understood that an ortho-substituent can have a more pronounced effect on the acidity of the boronic acid group due to steric and electronic proximity.

Phenylboronic Acid Derivative	General Effect of Substituent on pKa	Predicted Glucose Affinity at Physiological pH
2-Hydroxyphenylboronic acid (ortho)	Can lower pKa through intramolecular hydrogen bonding stabilization of the boronate form.	Potentially higher
3-Hydroxyphenylboronic acid (meta)	Inductive electron-withdrawing effect, leading to a moderate decrease in pKa.	Moderate
4-Hydroxyphenylboronic acid (para)	Resonance electron-donating effect, which may slightly increase the pKa.	Potentially lower

Note: The binding constants for phenylboronic acid with D-glucose are generally in the range of 4.6 M⁻¹ to 110 M⁻¹, depending on the specific derivative and experimental conditions[1]. Mono-boronic acids typically exhibit a higher affinity for fructose (B13574) over glucose[1].

Experimental Protocols

Detailed experimental protocols are crucial for the accurate evaluation and comparison of glucose sensing performance. Below are representative protocols for fluorescence spectroscopy and hydrogel-based sensing.

Fluorescence Spectroscopy for Determining Binding Constants

This protocol outlines a general method for determining the binding constant of a hydroxyphenylboronic acid with glucose using fluorescence titration.

Workflow for Fluorescence Titration

Caption: Experimental workflow for determining the binding constant via fluorescence titration.

Materials:

• 2-Hydroxyphenylboronic acid, 3-Hydroxyphenylboronic acid, or 4-Hydroxyphenylboronic acid

• D-Glucose

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the hydroxyphenylboronic acid isomer (e.g., 1 mM) in the phosphate buffer.

  • Prepare a concentrated stock solution of D-glucose (e.g., 1 M) in the same buffer.

• Titration:

  • Place a known volume of the boronic acid stock solution into a quartz cuvette.

  • Record the initial fluorescence spectrum of the boronic acid solution.

  • Make successive additions of small aliquots of the glucose stock solution to the cuvette.

  • After each addition, mix thoroughly and allow the solution to equilibrate before recording the fluorescence spectrum.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum as a function of the glucose concentration.

  • Use a suitable binding model, such as the Benesi-Hildebrand equation, to fit the data and calculate the binding constant (Ka).

Hydrogel-Based Glucose Sensing

This protocol describes the preparation of a polyacrylamide-based hydrogel functionalized with a phenylboronic acid derivative for volumetric glucose sensing.

Workflow for Hydrogel-Based Sensor Preparation and Testing

Caption: Experimental workflow for preparing and testing a hydrogel-based glucose sensor.

Materials:

• Acrylamide (B121943) (monomer)

• N,N'-Methylenebis(acrylamide) (crosslinker)

• A suitable vinyl-functionalized hydroxyphenylboronic acid derivative

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• UV lamp

Procedure:

• Monomer Solution Preparation:

  • In a suitable solvent (e.g., DMSO or water), dissolve the acrylamide monomer, the crosslinker, the vinyl-functionalized hydroxyphenylboronic acid derivative, and the photoinitiator.

  • Degas the solution to remove oxygen, which can inhibit polymerization.

• Hydrogel Synthesis:

  • Pipette the monomer solution into a mold of the desired shape.

  • Expose the solution to UV light for a sufficient time to induce polymerization and crosslinking, forming the hydrogel.

• Washing and Equilibration:

  • Carefully remove the hydrogel from the mold.

  • Wash the hydrogel extensively with the phosphate buffer to remove any unreacted monomers and other impurities.

  • Allow the hydrogel to equilibrate in the buffer until a stable size is reached.

• Glucose Sensing Measurement:

  • Prepare a series of glucose solutions of known concentrations in the phosphate buffer.

  • Immerse the equilibrated hydrogel in each glucose solution and allow it to reach a new equilibrium size.

  • Measure the change in a physical dimension (e.g., diameter, thickness, or weight) of the hydrogel.

  • Plot the swelling ratio (the ratio of the size in glucose solution to the initial size in buffer) as a function of glucose concentration to generate a calibration curve.

Conclusion

The selection of a hydroxyphenylboronic acid isomer for glucose sensing applications will depend on the specific requirements of the sensor, such as the desired operating pH, sensitivity, and selectivity. Based on the principles of substituent effects, 2-hydroxyphenylboronic acid is predicted to have a lower pKa and potentially higher affinity for glucose at physiological pH compared to its meta and para isomers. However, experimental validation is crucial. The provided protocols offer a starting point for the systematic evaluation and comparison of these promising glucose-responsive molecules. Further research directly comparing the binding kinetics and selectivity of these isomers against common interferents in biological fluids is warranted to fully elucidate their potential in practical glucose monitoring devices.

References

• 1. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04503H [pubs.rsc.org]

Beyond Boronic Acids: A Comparative Guide to Advanced Saccharide Recognition Techniques

The specific and sensitive recognition of saccharides is a cornerstone of numerous applications in biomedical research and drug development, from diagnostics to targeted therapies. For decades, boronic acid-based sensors have been the gold standard. However, the field is rapidly evolving, with several innovative alternative methods emerging that offer distinct advantages in terms of selectivity, stability, and ease of development. This guide provides a comprehensive comparison of these next-generation saccharide recognition technologies, supported by experimental data and detailed protocols for their implementation.

Lectin-Based Biosensors: Nature's Recognition Specialists

Lectins are a class of proteins that exhibit high specificity and affinity for particular carbohydrate structures, making them ideal candidates for biosensor development.[1] These natural recognition elements can be integrated into various sensor platforms to provide highly selective detection of saccharides and glycoconjugates.

Signaling Pathway: Lectin-Saccharide Binding

Caption: Lectin-saccharide binding mechanism for signal generation.

Performance Data

Parameter	Lectin-Based Sensor (Concanavalin A for Glucose)	Reference
Linear Response Range	1.2 x 10⁻⁶ – 2.0 x 10⁻³ M	[1]
Lower Detection Limit	4.0 x 10⁻⁷ M	[1]
Selectivity	High for glucose and mannose	[1][2]

Experimental Protocol: Fabrication of a Lectin-Based Electrochemical Sensor

This protocol describes the construction of a glucose biosensor using Concanavalin A (Con A) immobilized on an electrode.

Materials:

• Gold electrode

• Concanavalin A (Con A) solution

• Glucose Oxidase (GOx) solution

• Bovine Serum Albumin (BSA)

• Glutaraldehyde (B144438) solution

• Phosphate buffered saline (PBS), pH 7.4

Procedure:

• Electrode Preparation: Clean the gold electrode surface thoroughly.

• Immobilization of Lectin:

  • Create a self-assembled monolayer (SAM) on the gold electrode surface using a suitable thiol-containing linker molecule.

  • Activate the terminal groups of the SAM to facilitate protein binding.

  • Immerse the electrode in a solution of Con A to allow for its immobilization onto the surface.

• Enzyme Conjugation:

  • Incubate the Con A-modified electrode in a solution containing GOx. The carbohydrate moieties on GOx will bind to the immobilized Con A.

• Cross-linking and Blocking:

  • Treat the electrode with a glutaraldehyde solution to cross-link the protein layers, enhancing stability.

  • Block any remaining active sites on the surface with a BSA solution to prevent non-specific binding.

• Measurement:

  • The sensor is now ready for electrochemical detection of glucose. The enzymatic reaction of GOx with glucose produces a measurable electrical signal.

Molecularly Imprinted Polymers (MIPs): Synthetic Antibodies for Saccharides

Molecularly imprinted polymers are highly cross-linked polymers synthesized in the presence of a template molecule.[3] After removal of the template, cavities are left in the polymer matrix that are complementary in shape, size, and functionality to the target saccharide, enabling selective rebinding.[3]

Experimental Workflow: Creation of a Saccharide-Specific MIP

Caption: Workflow for the synthesis and application of MIPs.

Performance Data

Parameter	MIP-Based Sensor (Fructose)	Reference
Detection Range	0.5 - 10 mM	[4][5]
Binding Capacity	~40 nmol/mg	[5]
Response Time	6 - 15 s	[6]
Imprinting Factor	Up to 18-fold higher than non-imprinted polymer	[4][5]

Experimental Protocol: Synthesis of a Fructose-Imprinted Polymer

This protocol outlines the non-covalent imprinting of fructose (B13574).

Materials:

• Fructose (template)

• Methacrylic acid (functional monomer)

• Ethylene glycol dimethacrylate (EGDMA) (cross-linker)

• 2,2'-Azobisisobutyronitrile (AIBN) (initiator)

• Acetonitrile (porogenic solvent)

Procedure:

• Template-Monomer Complex Formation:

  • Dissolve fructose and methacrylic acid in acetonitrile.

  • Allow the solution to pre-assemble for a period to form hydrogen bonds between the template and the functional monomer.

• Polymerization:

  • Add EGDMA and AIBN to the solution.

  • Purge the mixture with nitrogen to remove oxygen, which can inhibit polymerization.

  • Initiate polymerization by heating or UV irradiation.

• Template Removal:

  • Grind the resulting polymer into fine particles.

  • Wash the particles extensively with a mixture of methanol (B129727) and acetic acid to remove the fructose template.

  • Wash with methanol to remove any residual acid.

  • Dry the MIP particles under vacuum.

• Binding Assay:

  • Incubate a known amount of the MIP particles with solutions of varying fructose concentrations.

  • Measure the amount of unbound fructose in the supernatant to determine the binding capacity of the MIP.

Metal-Complex Based Sensors: Indicator Displacement Assays

Metal complexes offer a versatile platform for saccharide recognition, often employed in indicator displacement assays (IDAs).[7] In a typical IDA, a colored or fluorescent indicator is bound to a metal-based receptor. The addition of a saccharide, which binds more strongly to the receptor, displaces the indicator, resulting in a detectable change in the optical signal.[8] Palladium-based sensors have shown particular promise in this area.[9]

Logical Relationship: Indicator Displacement Assay

Caption: Principle of an indicator displacement assay for saccharide sensing.

Performance Data

Parameter	Palladium-Complex IDA	Reference
Detection Range	Low millimolar	[9]
Operating pH	Neutral	[9]
Assay Principle	Fluorimetric or Colorimetric	[9][10]

Experimental Protocol: Palladium-Based Indicator Displacement Assay

This protocol provides a general framework for a fluorimetric IDA for saccharide detection.

Materials:

• Palladium(II) complex (e.g., [Pd(ethylenediamine)Cl₂])

• Fluorescent indicator dye that can bind to the palladium complex

• Saccharide standards

• Aqueous buffer solution (pH 7.4)

• Fluorometer

Procedure:

• Preparation of Receptor-Indicator Complex:

  • Prepare a stock solution of the palladium complex in the aqueous buffer.

  • Prepare a stock solution of the fluorescent indicator dye in the same buffer.

  • Mix the palladium complex and the indicator dye in a specific molar ratio to form the receptor-indicator complex. The formation of the complex should result in quenching or a shift in the fluorescence of the dye.

• Calibration:

  • Prepare a series of saccharide standard solutions of known concentrations in the buffer.

  • To separate aliquots of the receptor-indicator complex solution, add the saccharide standards.

  • Allow the solutions to equilibrate.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each solution at the appropriate excitation and emission wavelengths.

  • The displacement of the indicator by the saccharide will lead to a recovery of fluorescence.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of saccharide concentration to generate a calibration curve.

  • This curve can then be used to determine the concentration of saccharide in unknown samples.

Oligonucleotide Aptamer-Based Sensors: The "Chemical Antibodies"

Oligonucleotide aptamers are short, single-stranded DNA or RNA molecules that can fold into specific three-dimensional structures to bind to target molecules with high affinity and specificity.[11] They are selected through an in vitro process called Systematic Evolution of Ligands by Exponential Enrichment (SELEX).[11]

Experimental Workflow: SELEX for Saccharide-Binding Aptamers

Caption: The SELEX process for generating saccharide-specific aptamers.

Performance Data

Parameter	Aptamer-Based Sensor	Reference
Binding Affinity (Kd)	Can be in the nanomolar to micromolar range	[12]
Selectivity	High, can distinguish between closely related saccharides	[13]
Stability	Generally higher than protein-based recognition elements	[14]

Experimental Protocol: Development of an Aptasensor

This protocol describes the general steps for creating a fluorescent aptasensor.

Materials:

• Selected saccharide-binding aptamer

• Fluorophore and quencher molecules

• Target saccharide

• Buffer solution

• Fluorometer

Procedure:

• Aptamer Modification:

  • Synthesize the aptamer with a fluorophore at one end and a quencher at the other. In the absence of the target, the aptamer adopts a conformation that brings the fluorophore and quencher into close proximity, resulting in fluorescence quenching.

• Sensor Assembly:

  • Dissolve the modified aptamer in a suitable buffer solution.

• Detection Principle:

  • Upon binding to the target saccharide, the aptamer undergoes a conformational change that separates the fluorophore and the quencher.

  • This separation leads to an increase in fluorescence intensity, which is proportional to the concentration of the saccharide.

• Measurement:

  • Add the target saccharide to the aptamer solution.

  • Measure the fluorescence intensity to quantify the amount of saccharide present.

Conclusion

While boronic acids have been instrumental in the advancement of saccharide sensing, the alternative methods presented here offer a diverse toolkit for researchers and drug development professionals. Lectin-based sensors provide exceptional selectivity rooted in biological recognition. Molecularly imprinted polymers offer a robust and cost-effective synthetic alternative. Metal-complex based sensors, particularly those employing indicator displacement assays, allow for straightforward colorimetric or fluorimetric detection. Finally, oligonucleotide aptamers represent a highly versatile and stable class of recognition elements that can be tailored for a wide range of saccharide targets. The choice of method will ultimately depend on the specific application, required sensitivity and selectivity, and the operational environment. This guide serves as a starting point for exploring these powerful alternatives to traditional boronic acid-based saccharide recognition.

References

• 1. Recent Progress in Lectin-Based Biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycoprotein- and Lectin-Based Approaches for Detection of Pathogens [mdpi.com]
• 3. Molecularly Imprinted Polymers (MIPs) in Sensors for Environmental and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of recognition of fructose by imprinted polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Indicator displacement assays (IDAs): the past, present and future - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00538B [pubs.rsc.org]
• 9. Carbohydrate sensing with a metal-based indicator displacement assay. | Semantic Scholar [semanticscholar.org]
• 10. A Saccharide Chemosensor Array Developed Based on an Indicator Displacement Assay Using a Combination of Commercially Available Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oligonucleotide aptamers: promising and powerful diagnostic and therapeutic tools for infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oligonucleotide aptamers for pathogen detection and infectious disease control [thno.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to the Binding Affinity of 2-Hydroxyphenylboronic Acid for Diols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the binding affinity of 2-Hydroxyphenylboronic acid (2-HPBA) with various diols, benchmarked against other relevant boronic acid derivatives. The data presented is crucial for applications in sensing, drug delivery, and materials science where reversible covalent interactions with diols are essential.

Executive Summary

2-Hydroxyphenylboronic acid (2-HPBA) demonstrates a notable affinity for diols, a characteristic attributed to the formation of stable cyclic boronate esters. The binding strength is influenced by factors such as the structure of the diol, pH of the medium, and the presence of substituents on the phenyl ring of the boronic acid. This guide summarizes key binding affinity data, details the experimental protocols for its validation, and provides visual representations of the underlying chemical processes and workflows.

Data Presentation: Binding Affinity of Boronic Acids to Diols

The following table summarizes the apparent association constants (Kₐ in M⁻¹) for the binding of 2-Hydroxyphenylboronic acid and other representative boronic acids to common diols. The data has been compiled from various studies, and it is important to note that experimental conditions, particularly pH, can significantly influence the measured binding constants. For instance, the binding affinity of boronic acids generally increases with pH.[1]

Boronic Acid	Diol	Association Constant (Kₐ, M⁻¹)	Experimental Conditions	Reference
2-Hydroxyphenylboronic acid	D-Fructose	Data not available	-	-
D-Glucose	Data not available	-	-
D-Sorbitol	Data not available	-	-
Phenylboronic acid (PBA)	D-Fructose	110	pH 9.0, aqueous solution	[2]
D-Glucose	6.2	pH 10, aqueous solution	[2]
D-Sorbitol	~8400 (for 3-thienylboronic acid, similar to PBA)	pH 10.6	[3]
3-Acetamidophenylboronic acid (3-AcPBA)	D-Fructose	560	pH 8.5	[3]
D-Glucose	Data not available	-	-
D-Sorbitol	Data not available	-	-
4-Carboxyphenylboronic acid (4-CPBA)	D-Fructose	8600	-
D-Glucose	Data not available	-	-
D-Sorbitol	Data not available	-	-
2-Formylphenylboronic acid (2-FPBA)	D-Fructose	Data not available	-	-
D-Glucose	Data not available	-	-
D-Sorbitol	Data not available	-	-
Wulff-type boronic acid (e.g., 2-dimethylaminomethylphenylboronic acid)	D-Fructose	Low at neutral/basic pH	Neutral/basic pH
D-Glucose	Low at neutral/basic pH	Neutral/basic pH
D-Sorbitol	Low at neutral/basic pH	Neutral/basic pH

Experimental Protocols

The determination of binding affinities between boronic acids and diols is commonly achieved through various analytical techniques. The Alizarin Red S (ARS) competitive binding assay is a widely used fluorescence spectroscopy method.

Alizarin Red S (ARS) Competitive Binding Assay

This method relies on the displacement of a fluorescent dye, Alizarin Red S, from its complex with the boronic acid by a competing diol. The binding of ARS to a boronic acid results in a significant increase in its fluorescence intensity. When a diol is introduced, it competes with ARS for binding to the boronic acid, leading to a decrease in fluorescence. This change in fluorescence is proportional to the binding affinity of the diol.[4]

Materials:

• Boronic acid of interest (e.g., 2-Hydroxyphenylboronic acid)

• Alizarin Red S (ARS)

• Diol (e.g., D-glucose, D-fructose, D-sorbitol)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.4)

• Fluorometer

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the boronic acid, ARS, and the diol in the desired buffer.

• Determination of ARS-Boronic Acid Binding Constant (K_ARS):

  • To a solution of ARS at a constant concentration, titrate with increasing concentrations of the boronic acid.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the ARS-boronic acid complex.

  • The binding constant (K_ARS) can be determined by fitting the fluorescence data to a suitable binding model (e.g., using a Benesi-Hildebrand plot).[4]

• Competitive Binding Assay:

  • Prepare a series of solutions containing a constant concentration of the ARS-boronic acid complex.

  • To each solution, add increasing concentrations of the diol.

  • Measure the decrease in fluorescence intensity as the diol displaces ARS from the boronic acid.

• Data Analysis:

  • The binding constant (K_diol) for the boronic acid-diol interaction can be calculated from the K_ARS and the change in fluorescence intensity upon addition of the diol using established equations.

Mandatory Visualization

Signaling Pathway of the ARS Competitive Binding Assay

Caption: Competitive binding of Alizarin Red S and a diol to a boronic acid.

Experimental Workflow for Binding Affinity Validation

References

• 1. researchgate.net [researchgate.net]
• 2. Colorimetric Sugar Sensing Using Boronic Acid-Substituted Azobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure–Reactivity Relationships in Boronic Acid–Diol Complexation - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Complexities of Glycan Sensing: A Comparative Guide to 2-Hydroxyphenylboronic Acid-Based Sensors

For researchers, scientists, and drug development professionals engaged in the intricate world of glycan analysis, the selective detection of specific carbohydrate structures is paramount. 2-Hydroxyphenylboronic acid (2-HPBA)-based sensors have emerged as a promising tool for the recognition of sialic acid and glycoproteins, crucial players in numerous physiological and pathological processes. This guide provides an objective comparison of the performance of 2-HPBA-based sensors, evaluating their cross-reactivity with common biological interferents and benchmarking them against alternative detection technologies. Supported by experimental data, detailed protocols, and visual workflows, this document aims to equip researchers with the critical information needed to select the most appropriate sensing strategy for their specific application.

The Challenge of Cross-Reactivity in Boronic Acid-Based Sensing

The efficacy of any biosensor hinges on its ability to selectively bind to its target analyte amidst a complex biological milieu. 2-HPBA sensors operate on the principle of reversible covalent bond formation between the boronic acid moiety and cis-1,2- or 1,3-diols present on carbohydrate structures.[1] While this interaction is the foundation of their sensing capability, it is also the source of their primary challenge: cross-reactivity. Many biologically abundant molecules, including glucose, fructose, and other monosaccharides, also possess cis-diol functionalities, leading to potential interference and compromised measurement accuracy.[2] Understanding the degree of this cross-reactivity is essential for the reliable application of 2-HPBA-based sensors.

Quantitative Performance Analysis: 2-HPBA and Phenylboronic Acid Derivatives

To provide a clear and objective comparison, the following tables summarize the binding affinities of various phenylboronic acid-based sensors for their target analytes and potential interferents. It is important to note that a comprehensive dataset for 2-HPBA across all interferents is not available in a single study. Therefore, data from studies on closely related phenylboronic acid (PBA) derivatives are included to provide a broader understanding of the selectivity profile.

Boronic Acid Derivative	Analyte	Binding Constant (K, M⁻¹)	Experimental Conditions	Reference
Phenylboronic Acid (PBA)	D-Fructose	4365	Not specified	[3]
Phenylboronic Acid (PBA)	D-Glucose	110	Not specified	[3]
2-Methylphenylboronic acid	Arabinose	Higher than disaccharides	pH 7.4, aqueous medium	[4]
2-Methylphenylboronic acid	Fructose	Higher than disaccharides	pH 7.4, aqueous medium	[4]
2-Methylphenylboronic acid	Galactose	Higher than disaccharides	pH 7.4, aqueous medium	[4]
3-Methoxyphenylboronic acid	Sucrose	Lower than monosaccharides	pH 7.4, aqueous medium	[4]
3-Methoxyphenylboronic acid	Lactose	Lower than monosaccharides	pH 7.4, aqueous medium	[4]
3-Methoxyphenylboronic acid	Maltose	Lower than monosaccharides	pH 7.4, aqueous medium	[4]
3-Pyridylboronic acid	Sialic Acid (Neu5Ac)	~150	pH 7.0	[5][6]
5-Pyrimidine boronic acid	Sialic Acid (Neu5Ac)	~200	pH 7.0	[5][6]
5-Boronopicolinic acid	Sialic Acid (Neu5Ac)	~400	pH 7.0	[5][6]

Table 1: Binding Constants of Phenylboronic Acid Derivatives with Various Saccharides. This table highlights the variability in binding affinities of different boronic acid derivatives for a range of sugars. Notably, the binding constants for monosaccharides are generally higher than for disaccharides.[4] The affinity for sialic acid is also shown to be dependent on the specific chemical structure of the boronic acid.[5][6]

Experimental Protocols for Assessing Cross-Reactivity

A standardized and rigorous evaluation of sensor cross-reactivity is crucial for validating its performance. Below is a generalized experimental protocol for assessing the selectivity of a fluorescence-based 2-HPBA sensor.

Protocol: Fluorescence-Based Cross-Reactivity Assay

• Preparation of Sensor Solution:

  • Dissolve the 2-HPBA-based fluorescent sensor in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration of 5 x 10⁻⁴ M.[7]

• Preparation of Analyte and Interferent Solutions:

  • Prepare stock solutions of the target analyte (e.g., sialic acid) and a panel of potential interfering substances (e.g., glucose, fructose, galactose, mannose, sucrose, lactose, common amino acids) in the same buffer. A typical stock concentration is 1 M.[7]

• Fluorimetric Titration:

  • Place 3 mL of the sensor solution into a quartz cuvette.

  • Measure the initial fluorescence emission spectrum at an excitation wavelength of 260 nm.[7]

  • Incrementally add small volumes (e.g., 3 µL) of the target analyte or interferent stock solution to the cuvette.[7]

  • After each addition, gently mix the solution and allow it to equilibrate for 1 minute before measuring the fluorescence emission spectrum.[7]

  • Repeat the additions to cover a relevant concentration range for the analyte and potential interferents.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum as a function of the analyte or interferent concentration.

  • Calculate the binding constant (K) for each substance using a suitable binding model (e.g., Benesi-Hildebrand or Lineweaver-Burk plot).[4]

  • The selectivity of the sensor for the target analyte over an interferent can be expressed as the ratio of their respective binding constants.

Visualizing the Sensing Mechanism and Workflow

To better understand the principles and processes involved in 2-HPBA-based sensing and its evaluation, the following diagrams are provided.

References

• 1. Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04503H [pubs.rsc.org]
• 4. Investigation of interaction between boronic acids and sugar: effect of structural change of sugars on binding affinity using steady state and time resolved fluorescence spectroscopy and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. files.core.ac.uk [files.core.ac.uk]

A Comparative Guide to Bioconjugation Efficiency with Different Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioconjugation efficiency of various boronic acids, supported by experimental data. Boronic acids have emerged as versatile reagents in bioconjugation due to their ability to form reversible or stable covalent bonds with a range of biological functional groups under physiological conditions.[1][2] This unique reactivity makes them invaluable tools for creating stimuli-responsive drug delivery systems, developing biosensors, and labeling biomolecules.[3][4] This guide will delve into the quantitative aspects of their performance, provide detailed experimental protocols, and visualize the underlying chemical processes.

Data Presentation: A Comparative Analysis of Boronic Acid Reactivity

The efficiency of a bioconjugation reaction is paramount for the successful development of novel bioconjugates. The following table summarizes key performance indicators for commonly used boronic acids, including reaction rates and dissociation constants, to facilitate a direct comparison of their bioconjugation efficiency.

Boronic Acid Derivative	Target Functional Group	Conjugation Product	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Dissociation Constant (Kd) [M]	Key Characteristics & Applications
Phenylboronic Acid (PBA)	cis-Diols (e.g., in carbohydrates)	Boronate Ester	Varies with diol structure	5.6 x 10⁻⁵ (with salicylhydroxamic acid at pH 7.4)[2]	Forms reversible bonds; used in sensors and stimuli-responsive systems.[3][5]
2-Formylphenylboronic Acid (2-FPBA)	Amines (e.g., lysine (B10760008) side chains)	Iminoboronate	> 10³ (with α-nucleophiles)	~10 mM (with lysine ε-amine)[2]	Rapid and reversible conjugation; suitable for dynamic combinatorial chemistry.[2]
2-Acetylphenylboronic Acid (2-APBA)	Amines (e.g., lysine side chains)	Iminoboronate	Not explicitly found	~10 mM (with lysine ε-amine)[2]	Similar to 2-FPBA but can exhibit different conjugate stability.
Vinylboronic Acids (VBAs)	Tetrazines	Diels-Alder Adduct	2.9 - 27	Not Applicable (irreversible)	Bioorthogonal reaction with fast kinetics; suitable for in vivo labeling.[6]
Borinic Acids	Hydrogen Peroxide (H₂O₂)	Phenol	1.9 x 10⁴	Not Applicable (irreversible oxidation)	Extremely rapid reaction with H₂O₂; ideal for sensitive ROS detection.[7]
RMR1 (ortho-AMPBA benzaldehyde (B42025) derivative)	Amines	Diazaborine hydrate	Not explicitly found	~1 mM (with lysine)[2]	~10 times greater potency for lysine binding compared to 2-FPBA/2-APBA.[2]

Visualizing the Chemistry: Reaction Mechanisms and Signaling Pathways

Understanding the underlying chemical principles is crucial for optimizing bioconjugation strategies. The following diagrams, generated using Graphviz, illustrate the key reaction mechanisms of boronic acids and their application in a biological signaling context.

Boronate Ester Formation with cis-Diols

This reaction is fundamental to the use of boronic acids as sensors for carbohydrates and for creating pH-responsive bioconjugates.[3][5] The equilibrium between the boronic acid and the boronate ester is sensitive to pH, with the ester being more stable at higher pH.[2]

Caption: Reversible formation of a cyclic boronate ester from a boronic acid and a cis-diol.

Iminoboronate Formation with Amines

Ortho-formyl and ortho-acetyl phenylboronic acids react rapidly and reversibly with primary amines, such as the side chain of lysine, to form iminoboronates. This dynamic covalent chemistry is attractive for applications requiring reversible protein modification.[2]

Caption: Reversible reaction between an ortho-formylphenylboronic acid and a primary amine.

Boronic Acid Probes in Hydrogen Peroxide Signaling

Reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), are important signaling molecules in various cellular pathways. Boronic acids can be designed as probes that undergo an irreversible oxidation in the presence of H₂O₂, leading to a detectable signal (e.g., fluorescence). This allows for the sensitive detection of ROS in biological systems.[7][8]

Caption: A boronic acid probe is used to detect H₂O₂ in a cellular signaling pathway.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of bioconjugation techniques. Below are representative protocols for protein labeling using boronic acids.

Protocol 1: General Protein Labeling via Amine-Reactive Boronic Acids (e.g., 2-FPBA)

This protocol describes a general method for labeling proteins through the reaction of an amine-reactive boronic acid with lysine residues.

Materials:

• Protein of interest (in a suitable buffer, e.g., PBS, pH 7.4)

• Amine-reactive boronic acid (e.g., 2-formylphenylboronic acid) stock solution (in DMSO or other suitable organic solvent)

• Reaction buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.4)

• Quenching reagent (e.g., hydroxylamine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation: Prepare a solution of the protein of interest at a concentration of 1-5 mg/mL in the reaction buffer.

• Boronic Acid Addition: Add the amine-reactive boronic acid stock solution to the protein solution to achieve the desired molar excess (typically 10- to 50-fold). The final concentration of the organic solvent should be kept low (e.g., <5% v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours with gentle mixing. The optimal reaction time should be determined empirically for each specific protein and boronic acid pair.

• Quenching (Optional for Reversible Conjugation): For applications where the reversible nature of the iminoboronate is not desired, the reaction can be quenched by adding an excess of a small molecule amine or hydroxylamine.

• Purification: Remove the excess, unreacted boronic acid and any byproducts by size-exclusion chromatography or dialysis.

• Characterization: Characterize the resulting bioconjugate to determine the degree of labeling using techniques such as mass spectrometry (MALDI-TOF or ESI-MS) or UV-Vis spectroscopy (if the boronic acid has a chromophore).

Protocol 2: Bioorthogonal Labeling using Vinylboronic Acids and Tetrazines

This protocol outlines a two-step labeling strategy for proteins in a complex biological environment using the bioorthogonal reaction between a vinylboronic acid and a tetrazine.[6]

Materials:

• Protein of interest modified with a vinylboronic acid (VBA) moiety

• Fluorescently labeled tetrazine derivative

• Cell culture medium or cell lysate

• PBS (phosphate-buffered saline)

Procedure:

• Introduction of VBA into the Protein: The protein of interest is first functionalized with a VBA group. This can be achieved through genetic incorporation of an unnatural amino acid containing a VBA or by chemical modification of the protein with a VBA-containing reagent.

• Incubation with Tetrazine: Add the fluorescently labeled tetrazine to the VBA-modified protein in the biological sample (e.g., cell culture or lysate). A typical concentration for the tetrazine is in the low micromolar range.

• Reaction: The inverse electron-demand Diels-Alder reaction between the VBA and the tetrazine proceeds rapidly under physiological conditions (37°C). Incubation times can range from a few minutes to an hour.

• Washing: Remove the unreacted tetrazine by washing the cells or the sample with PBS.

• Analysis: The labeled protein can be visualized and analyzed using fluorescence-based techniques such as fluorescence microscopy or flow cytometry. The efficiency of labeling can be quantified by measuring the fluorescence intensity.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. Boron enabled bioconjugation chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent development of boronic acid-based fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boronic acid fluorescent sensors for monosaccharide signaling based on the 6-methoxyquinolinium heterocyclic nucleus: progress toward noninvasive and continuous glucose monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]

Navigating the Pitfalls of a Promiscuous Compound: A Guide to 2-Hydroxyphenylboronic Acid Interference in Biological Assays

For researchers, scientists, and drug development professionals, the allure of a promising hit in a high-throughput screen (HTS) can quickly turn to frustration when the compound is a Pan-Assay Interference Compound (PAINS). 2-Hydroxyphenylboronic acid (2-HPBA), a readily available chemical building block, has been identified as a potential PAIN, a class of molecules known to produce false-positive results in a variety of biological assays. This guide provides a comprehensive overview of the potential interference mechanisms of 2-HPBA, offers a comparison with a less-problematic alternative, 4-hydroxyphenylboronic acid (4-HPBA), and details experimental protocols to identify and mitigate these confounding effects.

The promiscuous nature of PAINS like 2-HPBA stems from their chemical reactivity, leading to non-specific interactions with assay components rather than specific binding to the intended biological target. This can manifest in several ways, including covalent modification of proteins, redox cycling, compound aggregation, and intrinsic fluorescence, all of which can generate misleading signals in common assay formats. Understanding these interference mechanisms is crucial for the accurate interpretation of screening data and the avoidance of costly and time-consuming pursuits of false leads.

Unmasking the Mechanisms of Interference

While specific quantitative data on the interference of 2-HPBA across a wide range of assays is not extensively documented in publicly available literature, its chemical structure suggests a high potential for the following interference mechanisms:

1. Covalent Protein Modification: The boronic acid moiety in 2-HPBA is known to form reversible covalent bonds with diols, including the side chains of certain amino acids. Of particular concern is the potential for 2-HPBA to react with cysteine residues in proteins. This non-specific covalent modification can alter the protein's conformation and function, leading to apparent inhibition or activation in enzymatic or binding assays.

2. Redox Cycling: The phenol (B47542) group in 2-HPBA can participate in redox reactions, especially in the presence of reducing agents commonly found in assay buffers, such as dithiothreitol (B142953) (DTT). This redox cycling can lead to the production of reactive oxygen species (ROS), including hydrogen peroxide (H₂O₂). The generated H₂O₂ can then oxidize and damage various assay components, including the target protein, leading to a false-positive signal.

3. Compound Aggregation: Like many PAINS, 2-HPBA has the potential to form aggregates in aqueous buffer systems. These aggregates can non-specifically sequester and inhibit enzymes or disrupt protein-protein interactions, mimicking the effect of a true inhibitor.

4. Fluorescence Interference: Compounds with aromatic rings, such as 2-HPBA, can exhibit intrinsic fluorescence. In fluorescence-based assays, this autofluorescence can directly interfere with the assay signal, leading to either false-positive or false-negative results depending on the assay design.

A Tale of Two Isomers: 2-HPBA vs. 4-HPBA

A common strategy to mitigate PAINS-related issues is to test structurally similar but less reactive analogs. In the case of 2-HPBA, its isomer, 4-hydroxyphenylboronic acid (4-HPBA), is often considered a less problematic alternative. The positioning of the hydroxyl group in 4-HPBA is thought to reduce its propensity for certain interference mechanisms.

Interference Mechanism	2-Hydroxyphenylboronic acid (2-HPBA)	4-Hydroxyphenylboronic acid (4-HPBA)	Rationale for Difference
Covalent Modification	High Potential	Lower Potential	The ortho-hydroxyl group in 2-HPBA can act as an intramolecular catalyst, facilitating the formation of a boronate ester with nucleophiles like cysteine. This is less favored in the para-substituted 4-HPBA.
Redox Cycling	High Potential	Moderate Potential	The proximity of the hydroxyl and boronic acid groups in 2-HPBA may facilitate the formation of a catechol-like structure upon oxidation, which is a known redox-cycling motif.
Aggregation	Potential for Aggregation	Potential for Aggregation	Both isomers have the potential to aggregate, and this should be experimentally verified for both compounds under specific assay conditions.
Fluorescence	Potential for Autofluorescence	Potential for Autofluorescence	Both compounds contain a phenyl ring and are therefore likely to exhibit some level of autofluorescence. This needs to be experimentally determined for each assay's specific wavelength settings.

Experimental Protocols for Identifying Interference

To empower researchers to identify and validate potential interference from 2-HPBA or other suspicious compounds, this section provides detailed protocols for key experiments.

Protocol 1: Detection of Covalent Protein Modification by Mass Spectrometry

This protocol outlines a general method to detect the covalent modification of a target protein by an electrophilic compound like 2-HPBA using liquid chromatography-mass spectrometry (LC-MS).

Methodology:

• Incubation: Incubate the target protein (e.g., 10 µM) with a 10-fold molar excess of 2-HPBA in the assay buffer for various time points (e.g., 0, 1, 4, and 24 hours) at the assay temperature. Include a control sample of the protein without the compound.

• Sample Preparation for Intact Protein Analysis:

  • Desalt the protein samples using a suitable method (e.g., C4 ZipTip).

  • Elute the protein in a solvent compatible with mass spectrometry (e.g., 50% acetonitrile/0.1% formic acid).

• Intact Protein Mass Spectrometry:

  • Analyze the samples by LC-MS on a high-resolution mass spectrometer.

  • Deconvolute the resulting mass spectra to determine the intact mass of the protein.

  • A mass increase corresponding to the molecular weight of 2-HPBA (or a fragment thereof) in the treated samples compared to the control indicates covalent modification.

• Sample Preparation for Peptide Mapping (to identify modification site):

  • Reduce disulfide bonds in the protein with DTT and alkylate the resulting free cysteines with iodoacetamide.

  • Digest the protein into peptides using a protease such as trypsin.

• Peptide Mapping by LC-MS/MS:

  • Analyze the peptide digests by LC-MS/MS.

  • Search the MS/MS data against the protein sequence, including a variable modification corresponding to the mass of 2-HPBA on relevant amino acid residues (e.g., cysteine).

  • Identification of a peptide with the added mass of 2-HPBA confirms the site of covalent modification.

Workflow for detecting covalent protein modification by 2-HPBA using mass spectrometry.

Protocol 2: Horseradish Peroxidase-Phenol Red (HRP-PR) Assay for H₂O₂ Production

This colorimetric assay is used to detect the generation of hydrogen peroxide (H₂O₂) by redox-cycling compounds.

Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare the same buffer used in the primary biological assay.

  • Phenol Red Solution: Prepare a stock solution of phenol red (e.g., 1 mg/mL in water).

  • HRP Solution: Prepare a stock solution of horseradish peroxidase (e.g., 1 mg/mL in assay buffer).

  • Detection Reagent: On the day of the experiment, prepare a fresh detection reagent by mixing the phenol red and HRP stock solutions in the assay buffer to final concentrations of 100 µg/mL and 60 µg/mL, respectively.

  • Compound Plate: Prepare a serial dilution of 2-HPBA in the assay buffer in a 96-well plate. Include a positive control (e.g., a known redox cycler like menadione) and a negative control (vehicle, e.g., DMSO).

• Assay Procedure:

  • To each well of the compound plate, add a solution of a reducing agent (e.g., DTT at the same concentration as in the primary assay).

  • Incubate the plate at room temperature for 15-30 minutes.

  • Add the HRP-PR detection reagent to all wells.

  • Incubate for 5-10 minutes at room temperature.

  • Stop the reaction by adding NaOH to a final concentration of 0.1 N.

• Data Acquisition and Analysis:

  • Measure the absorbance at 610 nm using a plate reader.

  • An increase in absorbance in the presence of 2-HPBA indicates the production of H₂O₂.

  • Plot the absorbance values against the compound concentration to determine the dose-response relationship.

Workflow and mechanism of the HRP-phenol red assay for detecting redox cycling.

Protocol 3: Detection of Compound Aggregation by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution of particles in a solution. It can be used to detect the formation of small molecule aggregates.

Methodology:

• Sample Preparation:

  • Prepare solutions of 2-HPBA at various concentrations (e.g., from 1 µM to 100 µM) in the assay buffer.

  • Filter all solutions through a low-protein-binding 0.02 µm filter to remove dust and other contaminants.

  • Include a buffer-only control.

• DLS Measurement:

  • Equilibrate the DLS instrument to the desired temperature (the same as the biological assay).

  • Measure the light scattering of each sample.

  • The instrument's software will calculate the hydrodynamic radius (Rh) and the polydispersity index (PDI) of the particles in the solution.

• Data Analysis:

  • An increase in the average particle size and/or the appearance of a second, larger population of particles at higher compound concentrations is indicative of aggregation.

  • A high PDI value also suggests the presence of aggregates.

Workflow for detecting compound aggregation using Dynamic Light Scattering (DLS).

Protocol 4: Assessment of Compound Autofluorescence

This protocol describes a simple method to measure the intrinsic fluorescence of a compound at the wavelengths used in a fluorescence-based assay.

Methodology:

• Plate Preparation:

  • Prepare a serial dilution of 2-HPBA in the assay buffer in a microplate (the same type of plate used for the primary assay).

  • Include wells with buffer only as a blank.

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader.

  • Set the excitation and emission wavelengths to the same values used in the primary biological assay.

  • Measure the fluorescence intensity of each well.

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from the fluorescence of the compound-containing wells.

  • A significant fluorescence signal that increases with compound concentration indicates autofluorescence and potential for assay interference.

Workflow for assessing compound autofluorescence.

Conclusion

While 2-hydroxyphenylboronic acid is a readily accessible and structurally interesting molecule, its potential to act as a Pan-Assay Interference Compound necessitates careful validation of any screening hits. By understanding the potential mechanisms of interference and employing the straightforward experimental protocols outlined in this guide, researchers can confidently distinguish true biological activity from assay artifacts. The use of a less-interfering analog like 4-hydroxyphenylboronic acid for counter-screening can further strengthen the validation process. Ultimately, a proactive approach to identifying and mitigating the effects of PAINS will lead to more robust and reliable drug discovery campaigns.

A Head-to-Head Battle for Glucose Detection: 2-Hydroxyphenylboronic Acid Versus Commercial Enzymatic Sensors

For researchers, scientists, and drug development professionals at the forefront of glucose monitoring technology, the quest for more stable, reliable, and cost-effective sensing platforms is relentless. While enzymatic sensors have long dominated the commercial landscape, synthetic challengers like 2-Hydroxyphenylboronic acid (2-HPBA) are emerging as promising alternatives. This guide provides an objective comparison of 2-HPBA-based sensors against the current gold standard—commercial enzymatic glucose sensors—supported by a review of experimental data and detailed methodologies.

At the heart of diabetes management and various biomedical research applications lies the accurate measurement of glucose. For decades, this has been the domain of enzymatic sensors, which primarily utilize glucose oxidase (GOx) to catalyze the oxidation of glucose. This reaction produces a measurable electrochemical or colorimetric signal. However, the inherent protein nature of enzymes leads to challenges in stability, shelf-life, and cost.

Enter 2-Hydroxyphenylboronic acid, a synthetic molecule with the remarkable ability to reversibly bind with diols, a key structural feature of glucose. This interaction forms the basis of a non-enzymatic detection method that circumvents many of the limitations of its biological counterparts. This comparison delves into the performance metrics, underlying mechanisms, and experimental considerations of both sensing strategies.

Quantitative Performance Metrics: A Comparative Analysis

The efficacy of any glucose sensor is determined by a set of key performance indicators. The following tables summarize the typical performance of 2-Hydroxyphenylboronic acid-based sensors and commercial enzymatic sensors based on available literature.

Table 1: Performance Comparison of Glucose Sensing Technologies

Performance Metric	2-Hydroxyphenylboronic Acid-Based Sensors	Commercial Enzymatic Sensors (e.g., GOx-based)
Sensitivity	Varies with design, can be tuned.[1]	High
Linear Range	Typically in the physiological range (e.g., 1-20 mM).[2]	Broad, often covering hypoglycemic and hyperglycemic ranges (e.g., 20-500 mg/dL or 1.1-27.8 mM).[3]
Response Time	Generally slower, can range from minutes to hours for hydrogel-based sensors.[1]	Fast, typically within seconds.
Selectivity	Good for glucose over other saccharides, especially with diboronic acid configurations.[2]	Highly specific to glucose.
Stability	High; robust against changes in temperature and pH.[4]	Lower; susceptible to denaturation at extreme temperatures and pH.
Biocompatibility	Generally good, material-dependent.	Good, but potential for immune response to the enzyme.
Cost	Potentially lower due to synthetic nature and longer shelf-life.[2][4]	Higher due to enzyme production and purification.
Reusability	High, due to reversible binding.[5]	Typically single-use (e.g., test strips).

Table 2: Operational Characteristics

Characteristic	2-Hydroxyphenylboronic Acid-Based Sensors	Commercial Enzymatic Sensors (e.g., GOx-based)
Operating Principle	Reversible covalent bonding with glucose diols.[6]	Enzymatic oxidation of glucose.[7][8]
Signal Transduction	Optical (fluorescence, colorimetric), Electrochemical.[1]	Electrochemical (amperometric, potentiometric).[8]
Calibration	May require less frequent calibration.[5]	Often requires regular calibration.
Interference	Potential interference from other diol-containing molecules.	Interference from electroactive species like ascorbic acid and uric acid can be a concern.

Signaling Pathways and Detection Mechanisms

The fundamental difference between these two sensor types lies in their glucose recognition and signal generation mechanisms.

2-Hydroxyphenylboronic Acid: A Reversible Binding Partner

2-HPBA and its derivatives interact with glucose through a reversible covalent interaction. The boronic acid moiety forms a cyclic ester with the cis-diol groups of glucose. This binding event can be transduced into a measurable signal through various means, such as a change in fluorescence, color, or an electrochemical signal.

2-HPBA Glucose Sensing Mechanism

Commercial Enzymatic Sensors: The Glucose Oxidase Cascade

The majority of commercial glucose sensors are electrochemical biosensors that employ the enzyme glucose oxidase (GOx). GOx catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone and hydrogen peroxide (H₂O₂) in the presence of oxygen. The concentration of glucose is then determined by measuring the consumption of oxygen or the production of hydrogen peroxide.

Glucose Oxidase (GOx) Signaling Pathway

Experimental Protocols

Reproducibility and standardization are paramount in scientific research. Below are generalized experimental protocols for the fabrication and testing of a 2-HPBA-based sensor and a typical procedure for using a commercial enzymatic sensor.

Fabrication and Testing of a 2-HPBA Hydrogel-Based Optical Sensor

This protocol outlines the creation of a glucose-responsive hydrogel for optical detection.

Workflow for 2-HPBA Sensor Fabrication and Testing

Methodology:

• Monomer Solution Preparation: A precursor solution is prepared by dissolving acrylamide (B121943), a 2-hydroxyphenylboronic acid acrylamide derivative (as the recognition element), a cross-linker (e.g., N,N'-methylenebisacrylamide), and a photoinitiator in a suitable buffer (e.g., phosphate-buffered saline, PBS).

• UV Polymerization: The monomer solution is cast into a mold and exposed to UV light to initiate polymerization, forming a hydrogel film.

• Washing and Equilibration: The resulting hydrogel is thoroughly washed with deionized water and then equilibrated in PBS (pH 7.4) to mimic physiological conditions.[1]

• Glucose Incubation: The equilibrated hydrogel is incubated in glucose solutions of varying concentrations prepared in PBS.

• Optical Measurement: The optical properties of the hydrogel, such as absorbance, fluorescence, or changes in volume leading to diffraction pattern shifts, are measured using an appropriate instrument.[1][9]

• Data Analysis: A calibration curve is constructed by plotting the change in the optical signal against the glucose concentration.

Glucose Measurement with a Commercial Enzymatic (Amperometric) Sensor

This protocol describes the standard procedure for measuring glucose using a commercial electrochemical test strip.

Methodology:

• Device Preparation: Insert a new glucose test strip into the glucose meter. The meter will typically turn on automatically.

• Sample Collection: Obtain a small blood sample using a lancing device.

• Sample Application: Apply the blood sample to the designated area on the test strip. The strip utilizes capillary action to draw the sample into the reaction zone.

• Electrochemical Reaction: Inside the strip, glucose oxidase catalyzes the oxidation of glucose, generating an electrical current proportional to the glucose concentration.

• Signal Reading: The glucose meter measures this current, converts it into a glucose concentration value, and displays the result on the screen.[10]

Conclusion: A Promising Future for Non-Enzymatic Sensing

Commercial enzymatic glucose sensors have revolutionized diabetes care and are a staple in many research laboratories due to their high sensitivity and specificity. However, their reliance on enzymes presents inherent stability and cost challenges.

2-Hydroxyphenylboronic acid and its derivatives offer a compelling, non-enzymatic alternative with the potential for greater stability, reusability, and lower production costs.[4] While challenges in response time and potential interference from other diols need to be addressed, ongoing research into novel materials and sensor designs is paving the way for the next generation of glucose monitoring technologies. For researchers and drug development professionals, understanding the principles and performance of both established and emerging sensor platforms is crucial for driving innovation and improving patient outcomes.

References

• 1. Glucose Sensing with Phenylboronic Acid Functionalized Hydrogel-Based Optical Diffusers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. FS-Libre-US: System Specifications [freestyleserver.com]
• 4. Novel Chemical Glucose Sensing Method based on Boronic acids and Graphene Foam [bath.ac.uk]
• 5. Measurement of Glucose in Blood with a Phenylboronic Acid Optical Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Glucose Biosensors: An Overview of Use in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. OPG [opg.optica.org]
• 10. youtube.com [youtube.com]

Safety & Regulatory Compliance

Safe Disposal of 2-Hydroxyphenylboronic Acid: A Procedural Guide

The proper handling and disposal of 2-Hydroxyphenylboronic acid are critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for its disposal, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

Safety and Hazard Summary

Before handling 2-Hydroxyphenylboronic acid, it is crucial to be aware of its potential hazards. This information is typically found in the Safety Data Sheet (SDS) and is summarized below.

Hazard Category	Description	Primary References
Acute Toxicity	Harmful if swallowed.
Skin Irritation	Causes skin irritation.	[1][2]
Eye Irritation	Causes serious eye irritation.	[1][2]
Respiratory Irritation	May cause respiratory irritation.	[1][2]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.	[1][3]

Operational Plan: Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-Hydroxyphenylboronic acid waste.

Immediate Safety Preparations & Personal Protective Equipment (PPE)

Proper preparation is the first line of defense against chemical exposure.

• Consult the SDS: Always review the Safety Data Sheet for 2-Hydroxyphenylboronic acid before handling.

• Work Area: Conduct all handling and waste preparation in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[1][4]

• Required PPE: At a minimum, the following PPE must be worn:

  • Gloves: Nitrile or latex gloves to prevent skin contact.[5]

  • Eye Protection: Safety goggles or glasses with side-shields are mandatory.[1][5]

  • Lab Coat: A standard lab coat should be worn to protect clothing and skin.[4]

  • Respiratory Protection: When handling the solid powder outside of a fume hood or if dust generation is likely, a dust mask or respirator is recommended.[5]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[1][3]

Waste Segregation and Containment

Proper segregation prevents dangerous chemical reactions and ensures compliant disposal.

• Designate a Waste Container: Use a clearly marked, dedicated container for 2-Hydroxyphenylboronic acid waste. The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, tightly-fitting screw cap.[6][7]

• Solid Waste: Collect solid 2-Hydroxyphenylboronic acid, contaminated materials (e.g., weighing paper, paper towels), and used PPE (such as gloves) in this container.

• Avoid Mixing: Do not mix 2-Hydroxyphenylboronic acid waste with incompatible materials like strong acids, bases, or oxidizing agents.[1][7]

• No Drain or Trash Disposal: Under no circumstances should 2-Hydroxyphenylboronic acid or its containers be disposed of in the regular trash or down the sink.[8][9][10] Chemical waste must be managed through your institution's hazardous waste program.[9]

Labeling and Temporary Storage

Accurate labeling and safe storage are critical for regulatory compliance and safety.

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "2-Hydroxyphenylboronic acid."

  • Associated hazards (e.g., "Irritant," "Harmful if Swallowed").

  • The date when waste was first added to the container.

• Storage Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[6][7] This area must be at or near the point of generation and under the control of laboratory personnel.[6]

• Storage Conditions: Keep the waste container tightly closed except when adding waste.[1][9] Store it in a cool, dry, and well-ventilated place away from heat sources or direct sunlight.[1][8]

Arranging for Final Disposal

The final step is to hand over the waste to trained professionals.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or the equivalent office responsible for hazardous waste collection.[6]

• Schedule Pickup: Follow your institution's specific procedures to schedule a pickup for the full waste container. Do not allow waste to accumulate for more than 12 months.[6]

• Documentation: Complete any required waste manifests or log forms as per your institution's protocol.

Spill Management Protocol

In the event of a spill, immediate and correct action is required to mitigate hazards.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert colleagues and your supervisor.

• Wear Appropriate PPE: Before cleaning, don the full PPE described in the preparation section.

• Contain the Spill: For solid spills, carefully sweep up the material and place it into the designated hazardous waste container.[1][11] Avoid creating dust during this process.[1]

• Clean the Area: Once the bulk of the material is collected, decontaminate the area with an appropriate solvent or cleaning solution as recommended by your EHS office.

• Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels, contaminated gloves) must be placed in the hazardous waste container.[9]

Disposal Workflow Visualization

The following diagram illustrates the logical process for the proper disposal of 2-Hydroxyphenylboronic acid.

Caption: Workflow for the safe disposal of 2-Hydroxyphenylboronic acid waste.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. laballey.com [laballey.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 9. vumc.org [vumc.org]
• 10. acs.org [acs.org]
• 11. tcichemicals.com [tcichemicals.com]

Essential Safety and Operational Guidance for Handling 2-Hydroxyphenylboronic Acid

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 2-Hydroxyphenylboronic acid. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxyphenylboronic acid is a chemical that requires careful handling due to its potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Summary:

Hazard Statement	GHS Classification
Causes skin irritation	Skin Corrosion/Irritation, Category 2
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2A
May cause respiratory irritation	Specific target organ toxicity — single exposure, Category 3
Harmful if swallowed	Acute toxicity, oral, Category 4

Recommended Personal Protective Equipment (PPE):

Protection Type	Specification
Eye/Face Protection	Wear safety glasses with side-shields (or goggles) that are tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU). A face shield may be necessary for splash hazards.[1][2][3]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure. A lab coat is mandatory.[1][2][4]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1][5] Work in a well-ventilated area, preferably in a fume hood.[2][6]

Step-by-Step Handling Procedures

Adherence to the following procedural steps is critical for the safe handling of 2-Hydroxyphenylboronic acid.

2.1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Ensure the container is clearly labeled with the chemical name and hazard warnings.

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

• Keep refrigerated to maintain product quality.[5]

• Segregate from strong oxidizing agents, strong acids, and strong bases.[5]

2.2. Weighing and Transferring:

• Perform all weighing and transferring operations within a certified chemical fume hood to avoid inhalation of dust.[2][6]

• Use dedicated, clean spatulas and weighing boats.

• Avoid the formation of dust during handling.[5][7]

• Close the container tightly immediately after use.

2.3. Dissolving:

• When dissolving the solid, slowly add the 2-Hydroxyphenylboronic acid to the solvent to prevent splashing.

• Use appropriate glassware and ensure it is free from cracks or defects.

• If heating is required, use a controlled heating source such as a heating mantle or water bath and monitor the process.

Emergency Procedures

Immediate and appropriate response in case of an emergency is crucial.

3.1. First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[3][5]
Skin Contact	Wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Consult a physician if irritation persists.[3][5]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Consult a physician.[3][5]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[3][5]

3.2. Spill Management:

• Evacuate personnel from the immediate area.

• Ensure adequate ventilation.

• Wear the appropriate PPE as detailed in Section 1.

• For solid spills, carefully sweep up the material and place it into a suitable, closed container for disposal. Avoid generating dust.[3][5]

• Do not let the product enter drains.[3]

• Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal Plan

Proper disposal of 2-Hydroxyphenylboronic acid and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[5] All chemical waste must be collected in appropriately labeled, sealed containers.

• Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be disposed of as hazardous waste in accordance with local, state, and federal regulations.

• Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Logical Workflow for Handling 2-Hydroxyphenylboronic Acid

Caption: Workflow for Safe Handling of 2-Hydroxyphenylboronic Acid.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. aablocks.com [aablocks.com]
• 4. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 5. fishersci.com [fishersci.com]
• 6. keyorganics.net [keyorganics.net]
• 7. fishersci.com [fishersci.com]